Iodine tin

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of Tin Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of tin iodide, focusing on its two primary oxidation states: tin(II) iodide (SnI₂) and tin(IV) iodide (SnI₄). This document details their physical, chemical, crystallographic, electronic, and optical characteristics, supported by experimental protocols and graphical representations of key processes.

Core Properties of Tin Iodide

Tin iodide exists predominantly in two stable forms, SnI₂ and SnI₄, each exhibiting distinct properties and applications. SnI₂ is a red-orange solid, while SnI₄ forms bright orange-red crystals.[1][2] Their differing oxidation states lead to significant variations in their structure, bonding, and reactivity.

Physical and Chemical Properties

The physical and chemical properties of tin(II) and tin(IV) iodide are summarized below. A key chemical characteristic of tin(IV) iodide is its susceptibility to hydrolysis in the presence of water, decomposing into tin(IV) oxide and hydroiodic acid.[3][4]

Table 1: Physical and Chemical Properties of Tin Iodides

Property	Tin(II) Iodide (SnI₂)	Tin(IV) Iodide (SnI₄)
Molar Mass	372.52 g/mol [5]	626.33 g/mol [6]
Appearance	Red to red-orange crystalline solid[2][7]	Bright orange-red crystalline solid[3][4]
Melting Point	320 °C[2][7]	143 - 144.5 °C[1]
Boiling Point	714 °C[2][7]	340 - 364 °C[1]
Density	5.28 g/cm³[2][7]	4.46 - 4.47 g/cm³[1]
Solubility	Soluble in benzene, carbon disulfide, chloroform, and solutions of alkali chlorides and iodides.[5] Slightly soluble in water.	Soluble in acetone, benzene, chloroform, carbon tetrachloride, ethanol, ether.[6][8] Decomposes in water.[6]
Hydrolytic Sensitivity	-	Reacts rapidly with moisture and water.[6]

Crystallographic Properties

The crystal structures of SnI₂ and SnI₄ are fundamentally different, reflecting their distinct stoichiometries and the oxidation state of the tin atom.

Table 2: Crystallographic Data for Tin Iodides

Property	Tin(II) Iodide (SnI₂)	Tin(IV) Iodide (SnI₄)
Crystal System	Monoclinic	Cubic[1][4]
Space Group	C2/m	Pa-3[1][4]
Lattice Parameters	a = 14.17 Å, b = 4.535 Å, c = 10.87 Å, β = 92.0°	a = 12.26 Å (1226 pm)[4]
Coordination Geometry	Distorted octahedral and other coordinations for Sn(II) centers.[2]	Tetrahedral SnI₄ molecules.[4]
Sn-I Bond Length	Varies (e.g., 3.00-3.25 Å within sheets)	~2.69 Å[1][9]

Thermodynamic Properties

Thermodynamic data provides insight into the stability and formation of tin iodides.

Table 3: Thermodynamic Data for Tin Iodides (at 298.15 K)

Property	Tin(II) Iodide (SnI₂)	Tin(IV) Iodide (SnI₄)
Standard Enthalpy of Formation (ΔfH°)	-145.2 kJ/mol (solid)	-
Standard Molar Entropy (S°)	168.6 J/(mol·K) (solid)	-
Enthalpy of Vaporization (ΔvapH)	100 kJ/mol	-

Electronic and Optical Properties

The electronic and optical properties of tin iodides are of significant interest for applications in electronics and photovoltaics.

Table 4: Electronic and Optical Properties of Tin Iodides

Property	Tin(II) Iodide (SnI₂)	Tin(IV) Iodide (SnI₄)
Band Gap	Indirect, ~2.71 eV (monolayer, calculated)[10]	Direct, ~2.06 eV (calculated)[1]
Refractive Index (nD)	-	2.106
Appearance and Color	Red-orange solid.[2]	Bright orange-red solid. The color is attributed to charge transfer from iodide to tin.
UV-Vis Absorption	In solution, the absorption spectrum is influenced by the solvent.[11]	In acetonitrile, exhibits absorption maxima around 289 nm and 354 nm.

Experimental Protocols

Synthesis of Tin(IV) Iodide (SnI₄)

This protocol describes the direct reaction of metallic tin with iodine in a suitable solvent.[12][13]

Materials:

• Tin (Sn) powder or granules

• Iodine (I₂) crystals

• Dichloromethane (CH₂Cl₂) or Carbon Tetrachloride (CCl₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle or hot plate

• Stir bar

• Filtration apparatus (e.g., Hirsch funnel)

• Crystallization dish

• Ice bath

Procedure:

• Place tin metal (in excess) and iodine into a round-bottom flask containing a stir bar.[12]

• Add the solvent (e.g., dichloromethane) to the flask.[12]

• Assemble a reflux apparatus by attaching the reflux condenser to the flask.[12]

• Gently heat the mixture to maintain a mild reflux. The violet color of iodine vapor should be visible in the condenser.[12]

• Continue refluxing until the violet color of the iodine vapor is no longer visible (approximately 30-40 minutes), indicating the consumption of iodine.[12]

• Allow the solution to cool slightly, then filter the hot solution to remove any unreacted tin.[12]

• Concentrate the filtrate by evaporating a portion of the solvent on a warm hot plate.[12]

• Cool the concentrated solution in an ice-water bath to induce crystallization of the orange-red tin(IV) iodide.[12]

• Collect the crystals by suction filtration and wash with a small amount of cold solvent.[12]

• Dry the crystals on a filter paper.[12]

Synthesis of Tin(II) Iodide (SnI₂)

This multi-step procedure involves the preparation of tin(II) chloride and zinc iodide solutions, followed by their reaction to precipitate tin(II) iodide.[14]

Materials:

• Tin (Sn) metal

• 6M Hydrochloric acid (HCl)

• Copper(II) sulfate (CuSO₄) solution (catalyst)

• Zinc (Zn) powder

• Iodine (I₂) crystals

• Beakers, Erlenmeyer flasks

• Hot plate

• Filtration apparatus (e.g., Buchner funnel)

Procedure:

• Day 1: Preparation of Tin(II) Chloride Solution

  • Mass 5-7 grams of tin and place it in a 100 mL beaker.[14]

  • Add 40 mL of 6M HCl and a few drops of CuSO₄ solution.[14]

  • Gently heat the mixture on a hot plate in a fume hood to allow the tin to digest.[14]

• Day 2: Preparation of Zinc Iodide Solution and Tin(II) Chloride Filtration

  • In a separate flask, react 8g of zinc with a stoichiometric amount of iodine in a small amount of water. This reaction is exothermic.[14]

  • Filter the tin(II) chloride solution prepared on Day 1, rinse the residue with distilled water, and store the filtrate.[14]

  • Once the zinc and iodine reaction is complete, filter the resulting zinc iodide solution.[14]

• Day 3: Synthesis and Crystallization of Tin(II) Iodide

  • Heat both the tin(II) chloride and zinc iodide solutions to just below boiling.[14]

  • Pour the tin(II) chloride solution into the zinc iodide solution.[14]

  • Evaporate the combined solution until its color becomes medium orange.[14]

  • Cool the solution to allow for the crystallization of tin(II) iodide, which is less soluble in cold water.[14]

  • Collect the crystals by suction filtration and dry them.[14]

Characterization by X-ray Diffraction (XRD)

Sample Preparation:

• Powder Samples: Finely grind the tin iodide crystals into a homogeneous powder using a mortar and pestle. Mount the powder on a sample holder, ensuring a flat, level surface.

• Thin Films: Tin iodide thin films can be deposited on a suitable substrate (e.g., glass). The film can be analyzed directly.[15]

Instrumental Parameters (Example):

• Radiation: Cu Kα (λ = 1.5418 Å)

• Voltage and Current: 40 kV and 40 mA

• Scan Range (2θ): 10° to 80°

• Scan Speed: 2°/minute

The resulting diffraction pattern can be compared to standard diffraction data (e.g., from the International Centre for Diffraction Data) to confirm the crystalline phase and determine lattice parameters.[15]

Characterization by UV-Vis Spectroscopy

Sample Preparation:

• Prepare a stock solution of tin iodide in a suitable transparent solvent (e.g., acetonitrile for SnI₄, or various organic solvents for SnI₂ complexes).[11][16]

• Prepare a series of dilutions of the stock solution to obtain concentrations suitable for absorbance measurements (typically in the range of 10⁻⁵ to 10⁻³ M).

• Use a quartz cuvette for the measurements.

Instrumental Parameters:

• Wavelength Range: 200 - 800 nm

• Blank: Use the pure solvent as a blank to zero the spectrophotometer.

The resulting spectrum will show absorbance peaks characteristic of the electronic transitions within the tin iodide molecule or its solution complexes.

Visualizations of Key Processes

Synthesis of Tin(IV) Iodide

Caption: Workflow for the synthesis of tin(IV) iodide.

Hydrolysis of Tin(IV) Iodide

Caption: Simplified hydrolysis reaction of tin(IV) iodide.

Electronic Band Structure Relationship

Caption: Comparison of electronic band structures.

References

• 1. grokipedia.com [grokipedia.com]
• 2. scispace.com [scispace.com]
• 3. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 4. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 5. Page loading... [guidechem.com]
• 6. chembk.com [chembk.com]
• 7. TIN(II) IODIDE | 10294-70-9 [chemicalbook.com]
• 8. you-iggy.com [you-iggy.com]
• 9. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 13. Page loading... [wap.guidechem.com]
• 14. studylib.net [studylib.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

A Comparative Analysis of the Crystal Structures of Tin(II) Iodide and Tin(IV) Iodide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the distinct crystal structures of tin(II) iodide (SnI₂) and tin(IV) iodide (SnI₄). A thorough understanding of the solid-state arrangement of these compounds is crucial for their application in various fields, including materials science and as precursors in the synthesis of pharmaceuticals and other advanced materials. This document outlines their crystallographic parameters, synthesis methodologies, and the experimental techniques employed for their structural determination, presenting the information in a clear and comparative manner.

Introduction: The Influence of Tin's Oxidation State on Crystal Structure

The differing oxidation states of the tin atom in tin(II) iodide and tin(IV) iodide fundamentally dictate their crystal structures and, consequently, their physical and chemical properties. Tin(IV) iodide, with tin in the +4 oxidation state, forms a molecular crystal composed of discrete, tetrahedrally coordinated molecules. In contrast, tin(II) iodide, featuring tin in the +2 oxidation state and the presence of a stereochemically active lone pair of electrons, adopts a more complex, layered polymeric structure. This guide will delve into the specifics of these structural arrangements.

Crystallographic Data at a Glance

The crystallographic parameters for tin(II) iodide and tin(IV) iodide, as determined by single-crystal X-ray diffraction, are summarized below for straightforward comparison.

Parameter	Tin(II) Iodide (SnI₂)	Tin(IV) Iodide (SnI₄)
Crystal System	Monoclinic	Cubic
Space Group	C2/m	Pa-3
Lattice Parameters	a = 14.17 Åb = 4.535 Åc = 10.87 Åβ = 92.0°	a = 12.26 Å (or 12.23 Å from earlier studies)
Formula Units (Z)	6	8
Structure Type	Layered structure with two distinct Sn²⁺ sites	Molecular crystal with discrete SnI₄ tetrahedra
Coordination of Tin	One Sn²⁺ site is six-coordinate (distorted octahedral), the other is in a more complex environment.	Tetrahedral

In-Depth Structural Analysis

Tin(IV) Iodide (SnI₄): A Molecular Crystal

The crystal structure of tin(IV) iodide is characterized by discrete, non-polar SnI₄ molecules held together in the solid state by weak van der Waals forces.[1] This is a classic example of a molecular crystal. The tin atom is located at the center of a regular tetrahedron, bonded to four iodine atoms.[1][2] The space group is Pa-3, and the cubic unit cell contains eight of these SnI₄ molecules.[1] The structure can be conceptualized as a cubic close-packing of iodine atoms with tin atoms occupying one-eighth of the tetrahedral holes.[1]

_{Logical flow from oxidation state to crystal structure in SnI₄.}

Tin(II) Iodide (SnI₂): A Complex Layered Structure

The crystal structure of tin(II) iodide is significantly more complex than that of its tin(IV) counterpart, a direct consequence of the +2 oxidation state and the influence of the 5s² lone pair of electrons on the tin atom. It crystallizes in the monoclinic space group C2/m.[3] The structure is a unique layer type and is not composed of simple, discrete molecules.[3]

Within the structure, there are two distinct crystallographic sites for the tin atoms.[3] One-third of the tin atoms are in a distorted six-coordinate environment, bonded to six iodine atoms in a trigonal prismatic arrangement. The remaining two-thirds of the tin atoms are in a different coordination environment, also surrounded by iodine atoms. This intricate arrangement leads to the formation of puckered layers. It is worth noting that a hexagonal polymorph (β-SnI₂) has been observed in thin films, which differs from the bulk α-SnI₂ monoclinic structure.

_{Key factors influencing the complex crystal structure of SnI₂.}

Experimental Protocols

Synthesis of Tin(IV) Iodide

A common method for the synthesis of tin(IV) iodide involves the direct reaction of elemental tin and iodine in a suitable non-aqueous solvent to prevent hydrolysis.

Protocol:

• Reactants: Metallic tin (powder or foil) and solid iodine.

• Solvent: A non-polar solvent such as carbon disulfide or dichloromethane is typically used.

• Procedure: a. A mixture of tin and a stoichiometric excess of iodine is placed in a round-bottom flask fitted with a reflux condenser. b. The solvent is added, and the mixture is heated to reflux. The reaction is monitored by the disappearance of the purple color of the iodine vapor. c. Upon completion, the solution is hot-filtered to remove any unreacted tin. d. The filtrate is then cooled, leading to the crystallization of bright orange-red needles of SnI₄. e. The crystals are collected by filtration, washed with a small amount of cold solvent, and dried.

_{A simplified workflow for the synthesis of tin(IV) iodide.}

Synthesis of Tin(II) Iodide

The synthesis of tin(II) iodide can be achieved by the direct reaction of tin with iodine in hydrochloric acid.

Protocol:

• Reactants: Metallic tin and iodine.

• Solvent: 2 M Hydrochloric acid.

• Procedure: a. A mixture of tin and iodine is heated in 2 M hydrochloric acid. b. The reaction produces tin(II) iodide, which can be isolated from the solution. c. An alternative multi-step synthesis involves the initial preparation of tin(II) chloride and zinc iodide solutions, which are then combined to precipitate tin(II) iodide due to its lower solubility.

Crystal Structure Determination by Single-Crystal X-ray Diffraction

The definitive determination of the crystal structures of both tin(II) and tin(IV) iodide was accomplished using single-crystal X-ray diffraction.

General Protocol:

• Crystal Selection: A high-quality single crystal of the compound is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in a focused beam of monochromatic X-rays. As the crystal is rotated, a series of diffraction patterns are collected on a detector. For the original determination of SnI₄, Laue diagrams and spectral photographs were utilized.

• Data Processing: The intensities and positions of the diffraction spots are measured. This data is used to determine the unit cell dimensions and the space group of the crystal.

• Structure Solution and Refinement: The processed data is used to solve the phase problem and generate an initial electron density map of the crystal. This model is then refined to best fit the experimental data, yielding the final atomic coordinates, bond lengths, and bond angles.

Conclusion

The crystal structures of tin(II) iodide and tin(IV) iodide offer a clear illustration of the profound impact of an element's oxidation state on its solid-state chemistry. Tin(IV) iodide forms a simple molecular crystal composed of discrete tetrahedral units, a consequence of the tin atom forming four covalent bonds in its +4 oxidation state. In contrast, the +2 oxidation state and the presence of a stereochemically active lone pair in tin(II) iodide lead to a significantly more complex, layered polymeric structure with multiple tin coordination environments. A comprehensive understanding of these structural differences is essential for predicting their reactivity and for the rational design of new materials and chemical syntheses.

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. Tin(II) iodide - Wikipedia [en.wikipedia.org]
• 3. scite.ai [scite.ai]

electronic band structure of tin iodide compounds

An In-depth Technical Guide to the Electronic Band Structure of Tin Iodide Compounds

This guide provides a comprehensive overview of the , a class of materials garnering significant interest for their potential in next-generation optoelectronic applications. The content is tailored for researchers, scientists, and professionals in materials science and device engineering, with a focus on providing detailed data, experimental and computational methodologies, and visual representations of key concepts.

Introduction to Tin Iodide Compounds

Tin iodide compounds, particularly in the perovskite crystal structure, are considered promising alternatives to lead-based materials in applications such as solar cells and light-emitting diodes (LEDs).[1][2] Their appeal lies in their excellent optoelectronic properties, including tunable bandgaps, high absorption coefficients, and ambipolar charge transport, combined with the lower toxicity of tin compared to lead.[1][3] This guide delves into the fundamental electronic properties that underpin the performance of these materials.

The electronic band structure of a material dictates its electrical and optical properties. In tin iodide compounds, the valence band maximum (VBM) is typically formed from the anti-bonding states of Sn 5s and I 5p orbitals, while the conduction band minimum (CBM) is composed of Sn 5p orbitals.[4][5] This hybridization is crucial in determining the band gap and effective masses of charge carriers, which in turn influence device efficiency.

Quantitative Data on Electronic Properties

The electronic properties of tin iodide compounds are highly tunable through compositional engineering, such as modifying the cation, introducing dopants, or creating mixed-halide systems. The following tables summarize key quantitative data from various experimental and computational studies.

Compound	Crystal Structure	Band Gap (eV)	Band Gap Nature	Computational Method	Reference(s)
Binary Compounds
SnI₂	Monoclinic (C2/m)	~1.8 - 2.2	Indirect	DFT (GLLB-SC)	[6]
SnI₄	Cubic (Pa-3)	~2.06	Direct	DFT	[7]
Perovskites (ASnI₃)
CsSnI₃	Orthorhombic (Pnma)	1.3	Direct	DFT (GGA)	[8][9]
Cubic (Pm-3m)	1.22 - 1.33	Direct	DFT	[8][10]
MASnI₃ (CH₃NH₃SnI₃)	Tetragonal (I4cm)	1.2 - 1.3	Direct	DFT (PBE-GGA, HSE06)	[10][11]
FASnI₃ (CH(NH₂)₂SnI₃)	Trigonal (R3m)	1.36 - 1.41	Direct	DFT (PBE)	[10][12][13]
Cubic (Pm-3m)	1.49	Indirect	DFT	[14]

Table 1: Band Gap Properties of Various Tin Iodide Compounds. This table highlights the diversity in band gap values and nature depending on the compound's stoichiometry and crystal structure.

Compound	Electron Effective Mass (mₑ)	Hole Effective Mass (mₕ)	Computational Method	Reference(s)
Perovskites (ASnI₃)
CsSnI₃	0.05 - 0.2	0.06 - 0.2	DFT	[9]
MASnI₃	~0.2	~0.15	DFT	[11]
FASnI₃	~0.15	~0.12	DFT	[12]
Mixed Tin-Lead Perovskites
CH₃NH₃Sn₀.₅Pb₀.₅I₃	~0.18	~0.13	DFT	[15]
FAPb₀.₅Sn₀.₅I₃	~0.1	~0.1	DFT	[5]

Table 2: Calculated Effective Masses of Charge Carriers. The effective mass is a crucial parameter for charge transport, with lower values generally indicating higher mobility.

Experimental and Computational Methodologies

The determination of the relies on a combination of experimental techniques and theoretical calculations.

Experimental Protocols

1. Thin Film and Single Crystal Growth:

• Solution Processing: A common method for fabricating thin films of perovskite tin iodides involves dissolving precursor salts (e.g., SnI₂, CsI, MAI, FAI) in a suitable organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The solution is then spin-coated onto a substrate, followed by thermal annealing to induce crystallization.[16]

• Vapor Deposition: This technique can yield high-quality, uniform films by co-evaporating the inorganic (e.g., SnI₂) and organic (e.g., MAI) components in a high-vacuum chamber.

2. Structural Characterization:

• X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and lattice parameters of the synthesized materials.[12]

3. Optical and Electronic Characterization:

• UV-Vis-NIR Spectroscopy: Measures the absorption and transmission of light to determine the optical band gap.

• Photoluminescence (PL) Spectroscopy: Provides information about the radiative recombination of charge carriers and can be used to estimate the band gap.[17]

• Angle-Resolved Photoemission Spectroscopy (ARPES): A powerful technique for directly mapping the occupied electronic band structure.

Computational Protocols

1. Density Functional Theory (DFT):

• DFT is the most widely used computational method to investigate the electronic structure of materials from first principles.[18][19]

• Functionals: The choice of exchange-correlation functional is critical. The Local Density Approximation (LDA) and Generalized Gradient Approximation (GGA), such as PBE, are common starting points.[9][13] However, they often underestimate the band gap.

• Hybrid Functionals: Functionals like HSE06, which mix a portion of exact Hartree-Fock exchange, generally provide more accurate band gap predictions.[11]

• Spin-Orbit Coupling (SOC): Due to the presence of heavy elements like tin and iodine, SOC effects are significant and must be included in calculations to accurately describe the band structure, particularly the splitting of conduction and valence bands.[15][20]

2. Ab Initio Molecular Dynamics (AIMD):

• AIMD simulations can be used to study the dynamic stability of different crystal phases and the effects of temperature on the electronic structure.[21]

Key Concepts Visualized

The following diagrams, generated using the DOT language, illustrate fundamental concepts related to the electronic structure of tin iodide compounds.

Caption: Idealized cubic perovskite (ASnI₃) crystal structure.

Caption: Schematic electronic band structure of a direct band gap semiconductor.

Caption: A simplified workflow for computational band structure analysis.

Influence of Composition and Structure on Electronic Properties

The electronic band structure of tin iodide perovskites is highly sensitive to their chemical composition and crystal structure.

• A-site Cation: The size and shape of the A-site cation (e.g., Cs⁺, MA⁺, FA⁺) influence the tilting of the SnI₆ octahedra. This distortion of the Sn-I-Sn bond angle directly impacts the orbital overlap, and consequently, the band gap.[22][23] Larger A-site cations tend to reduce octahedral tilting, leading to a smaller band gap.

• Doping and Alloying: Introducing dopants or alloying with other elements can effectively engineer the band structure. For instance, doping with indium has been shown to tune the resistivity without altering the band gap.[16][24] Mixing tin with lead (Sn-Pb alloys) allows for continuous tuning of the band gap across a wide range, which is advantageous for tandem solar cell applications.[5][15]

• Spin-Orbit Coupling (SOC): The strong SOC in tin and iodine leads to a significant splitting of the conduction band and a modification of the band curvature.[15][20] This effect is crucial for accurate band gap prediction and understanding carrier dynamics.

Challenges and Future Directions

Despite their promise, tin iodide compounds face challenges, primarily related to the oxidation of Sn²⁺ to Sn⁴⁺, which creates defects and degrades device performance.[1] Future research will likely focus on:

• Defect Passivation: Developing strategies to passivate defect states at grain boundaries and surfaces to improve stability and efficiency.

• Dimensionality Engineering: Exploring lower-dimensional (2D, 0D) tin iodide structures, which can offer improved stability and unique optoelectronic properties.

• Advanced Computational Screening: Employing high-throughput computational methods to screen for new, stable tin iodide compositions with optimized electronic properties.

By continuing to unravel the intricacies of their electronic band structure, the scientific community can unlock the full potential of tin iodide compounds for a new generation of high-performance, lead-free optoelectronic devices.

References

• 1. mdpi.com [mdpi.com]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Compositional Variation in FAPb1–xSnxI3 and Its Impact on the Electronic Structure: A Combined Density Functional Theory and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. grokipedia.com [grokipedia.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Fundamentals of tin iodide perovskites: a promising route to highly efficient, lead-free solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 13. Spin–Orbit Coupling Effect Bandgaps Engineering of the Lead‐Free Perovskites FABI3 (B = Sn or Ge) Materials for Tandem Solar Cells: First Principle Investigation of Structural and Electronic Properties | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Electronic properties of tin iodide hybrid perovskites: effect of indium doping - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/C7QM00587C [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Electronic Structure and Optical Properties of Tin Iodide Solution Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Research Collection | ETH Library [research-collection.ethz.ch]
• 22. scilit.com [scilit.com]
• 23. Tuning the band gap in hybrid tin iodide perovskite semiconductors using structural templating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Electronic properties of tin iodide hybrid perovskites: effect of indium doping - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Synthesis and Characterization of Novel Tin Iodide Phases

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and characterization of various tin iodide phases, including binary tin(II) iodide (SnI₂) and tin(IV) iodide (SnI₄), as well as the prominent perovskite, formamidinium tin iodide (FASnI₃). This document details experimental protocols, presents key quantitative data in structured tables, and utilizes visualizations to illustrate complex workflows and relationships.

Introduction to Tin Iodide Phases

Tin iodide compounds have garnered significant research interest due to their diverse crystal structures and intriguing optoelectronic properties.[1][2][3] These materials are at the forefront of lead-free perovskite solar cell development, offering a less toxic alternative to their lead-based counterparts.[3] The primary challenge in working with tin-based perovskites is the propensity for the tin(II) ion (Sn²⁺) to oxidize to tin(IV) (Sn⁴⁺), which can impact the material's stability and performance.[4][5] This guide will explore the synthesis of both stable binary tin iodides and the more complex, yet highly promising, perovskite structures.

Binary Tin Iodide Phases: SnI₂ and SnI₄

Tin(II) Iodide (SnI₂)

Tin(II) iodide, or stannous iodide, is a red-orange solid that serves as a crucial precursor in the synthesis of tin-based perovskites.[6]

Crystal Structure: SnI₂ possesses a monoclinic crystal structure.[1] Key crystallographic data is summarized in Table 1.

Synthesis: A common laboratory-scale synthesis for SnI₂ involves a multi-step solution-based process.[7]

Experimental Protocol: Synthesis of Tin(II) Iodide [7]

• Preparation of Tin(II) Chloride Solution:

  • React metallic tin (5-7 grams) with 40 mL of 6M hydrochloric acid (HCl) in a 100 mL beaker. .

  • Add a few drops of a copper sulfate (CuSO₄) solution to catalyze the reaction.

  • Gently heat the mixture on a hot plate in a fume hood until the tin is dissolved, forming a solution of tin(II) chloride (SnCl₂).

  • Filter the resulting solution and rinse the residue with a small amount of distilled water.

• Preparation of Zinc Iodide Solution:

  • In a separate 250 mL Erlenmeyer flask, react zinc powder (approximately 8 grams) with a stoichiometric amount of iodine in water. This reaction is highly exothermic and should be conducted in a water bath to control the temperature.

  • Swirl the flask until the reaction is complete, indicated by the disappearance of the characteristic iodine color, resulting in a zinc iodide (ZnI₂) solution.

  • Filter the solution to remove any unreacted zinc.

• Precipitation of Tin(II) Iodide:

  • Heat both the SnCl₂ and ZnI₂ solutions to just below boiling.

  • Pour the hot SnCl₂ solution into the hot ZnI₂ solution.

  • Evaporate the combined solution until it reaches a medium orange color, at which point SnI₂ will begin to crystallize.

  • Cool the solution to complete the crystallization process.

  • Collect the SnI₂ crystals via suction filtration, wash with cold water, and dry.

Tin(IV) Iodide (SnI₄)

Tin(IV) iodide, or stannic iodide, is a bright orange crystalline solid.[8]

Crystal Structure: SnI₄ crystallizes in a cubic system.[8] Its crystallographic details are presented in Table 1.

Synthesis: The synthesis of SnI₄ is typically achieved through the direct reaction of elemental tin and iodine.[8]

Experimental Protocol: Synthesis of Tin(IV) Iodide [8]

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine metallic tin and a stoichiometric excess of iodine.

  • Add a suitable non-polar solvent, such as dichloromethane (CH₂Cl₂).

• Reaction and Reflux:

  • Gently heat the mixture to reflux. The progress of the reaction can be monitored by the disappearance of the violet iodine vapor.

  • Continue refluxing for approximately 30-40 minutes until the reaction is complete.

• Purification:

  • After the reaction, cool the solution and filter it to remove any unreacted tin.

  • The solvent can be removed from the filtrate using a rotary evaporator to yield the SnI₄ product.

  • Further purification can be achieved by recrystallization from a suitable solvent like carbon tetrachloride.

Perovskite Tin Iodide Phase: Formamidinium Tin Iodide (FASnI₃)

Formamidinium tin iodide (FASnI₃) is a leading candidate for lead-free perovskite solar cells due to its favorable bandgap and high charge carrier mobility.[9] However, its stability is a significant challenge.[4]

Crystal Structure: FASnI₃ exhibits temperature-dependent polymorphism, transitioning from a cubic to a tetragonal and then to an orthorhombic phase upon cooling.[2] The crystallographic data for these phases are summarized in Table 1.

Synthesis of FASnI₃ Thin Films: The synthesis of high-quality FASnI₃ thin films is critical for device performance. Various methods have been developed, often employing additives to improve stability and film morphology.

Experimental Protocol: Synthesis of FASnI₃ Perovskite Thin Films [5][10]

• Precursor Solution Preparation:

  • Dissolve equimolar amounts of formamidinium iodide (FAI) and SnI₂ in a suitable solvent system, such as a mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

  • To inhibit the oxidation of Sn²⁺, additives like tin(II) fluoride (SnF₂) can be included in the precursor solution.[11]

  • Recent advancements include the use of reducing solvents like liquid formic acid (LFA) or carboxylic acid-assisted synthesis (CAAS) to produce high-purity SnI₂ in situ.[5][12][13]

• Thin Film Deposition:

  • Deposit the precursor solution onto a substrate using spin coating.

  • During the spin coating process, an anti-solvent (e.g., toluene) is often dripped onto the substrate to induce rapid crystallization and form a uniform film.

• Annealing:

  • Thermally anneal the deposited film at a specific temperature (e.g., 100 °C) to promote crystal growth and remove residual solvent.

Quantitative Data

The following tables summarize key quantitative data for the discussed tin iodide phases.

Table 1: Crystallographic Data of Tin Iodide Phases

Compound	Formula	Crystal System	Space Group	Lattice Parameters (Å)	Reference(s)
Tin(II) Iodide	SnI₂	Monoclinic	C2/m	a = 14.17, b = 4.535, c = 10.87, β = 92.0°	[1]
Tin(IV) Iodide	SnI₄	Cubic	Pa-3	a = 12.26	[8]
FASnI₃ (300 K)	CH(NH₂)₂SnI₃	Cubic	Pm-3m	a ≈ 6.24	[2]
FASnI₃ (225 K)	CH(NH₂)₂SnI₃	Tetragonal	P4/mbm	a ≈ 8.8, c ≈ 6.2	[2]
FASnI₃ (100 K)	CH(NH₂)₂SnI₃	Orthorhombic	Pnma	a ≈ 8.8, b ≈ 12.4, c ≈ 8.7	[2]

Table 2: Properties and Performance of FASnI₃-Based Perovskite Solar Cells

Parameter	Value	Notes	Reference(s)
Optical Bandgap	~1.41 eV	Bulk material	[4]
Power Conversion Efficiency (PCE)	> 10%	Achieved with the use of reducing solvents	[5]

Visualization of Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the relationships between different tin iodide phases.

Caption: Workflow for the synthesis of Tin(II) Iodide (SnI₂).

Caption: Workflow for the synthesis of Tin(IV) Iodide (SnI₄).

Caption: Workflow for the synthesis of a FASnI₃ thin film.

Caption: Relationships between key tin iodide phases.

Characterization Techniques

A comprehensive characterization of these novel tin iodide phases is essential to understand their structure-property relationships. Key techniques include:

• X-Ray Diffraction (XRD): To determine the crystal structure, phase purity, and lattice parameters of the synthesized materials.[1][2][4]

• Scanning Electron Microscopy (SEM): To investigate the morphology, grain size, and uniformity of thin films.

• UV-Vis Spectroscopy: To determine the optical bandgap of the materials.[4]

• Photoluminescence (PL) Spectroscopy: To study the emissive properties and defect states within the material.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Particularly ¹¹⁹Sn MAS NMR, to probe the local atomic environment and oxidation state of tin.[12]

• Thermal Analysis (TGA/DSC): To investigate the thermal stability and phase transitions of the compounds.[14]

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of key tin iodide phases. The experimental protocols offer a starting point for the laboratory preparation of SnI₂, SnI₄, and FASnI₃. The tabulated quantitative data and visual workflows serve as a valuable resource for researchers in the field. The continued development of novel synthesis strategies, particularly those that enhance the stability of the Sn²⁺ oxidation state, will be crucial for the advancement of lead-free perovskite technologies.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Formamidinium iodide: crystal structure and phase transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tin(II) iodide - Wikipedia [en.wikipedia.org]
• 7. studylib.net [studylib.net]
• 8. scribd.com [scribd.com]
• 9. materials database [materials.hybrid3.duke.edu]
• 10. pubs.aip.org [pubs.aip.org]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Carboxylic Acid-Assisted Synthesis of Tin(II) Iodide: Key for Stable Large-Area Lead-Free Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

The Solubility of Tin Iodides in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tin (II) iodide (SnI₂) and tin (IV) iodide (SnI₄) in various organic solvents. Understanding the solubility of these compounds is crucial for their application in diverse fields, including the synthesis of perovskite solar cells, organic synthesis, and materials science. This document compiles available quantitative and qualitative solubility data, details experimental protocols for solubility determination, and illustrates the underlying chemical principles of dissolution.

Executive Summary

Tin iodide, existing in two common oxidation states, tin (II) and tin (IV), exhibits distinct solubility profiles in organic solvents. Tin (IV) iodide (SnI₄), a covalent molecule, is readily soluble in nonpolar solvents.[1][2][3] In contrast, tin (II) iodide (SnI₂) shows a greater propensity to dissolve in polar aprotic solvents capable of forming coordination complexes.[4][5] This guide presents a compilation of solubility data from various sources, offering a comparative reference for solvent selection in experimental and industrial applications. Detailed methodologies for accurate solubility measurement are also provided to ensure reproducible and reliable results.

Solubility Data of Tin Iodides

The following sections present the solubility data for tin (II) iodide and tin (IV) iodide in a range of organic solvents. The data is organized into tables for clarity and ease of comparison.

Tin (II) Iodide (SnI₂)

Quantitative solubility data for tin (II) iodide in organic solvents is not widely available in the literature. However, qualitative and semi-quantitative descriptions provide valuable guidance for solvent selection. SnI₂'s solubility is significantly influenced by its ability to form stable complexes with the solvent molecules.[5]

Table 1: Qualitative Solubility of Tin (II) Iodide in Various Organic Solvents

Solvent	Formula	Solubility	Reference(s)
Acetone	C₃H₆O	Soluble
Benzene	C₆H₆	Soluble, Very Slightly Soluble	[2][4]
Carbon Disulfide	CS₂	Soluble, Very Slightly Soluble	[2]
Chloroform	CHCl₃	Soluble, Very Slightly Soluble (Soluble at 61°C)	[2][4]
Carbon Tetrachloride	CCl₄	Difficultly Soluble
Ethanol	C₂H₅OH	Soluble	[2]
N,N-Dimethylformamide (DMF)	C₃H₇NO	Soluble	[4]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble, Slightly Soluble	[4]
Nitromethane	CH₃NO₂	Soluble	[4]
Furfuryl Alcohol	C₅H₆O₂	Soluble	[4]
Propionitrile	C₃H₅N	Slightly Soluble	[4]

Tin (IV) Iodide (SnI₄)

Tin (IV) iodide, also known as stannic iodide, is a covalent compound, which accounts for its generally good solubility in nonpolar organic solvents.[6] Quantitative data is available for several common organic solvents.

Table 2: Quantitative Solubility of Tin (IV) Iodide in Select Organic Solvents

Solvent	Formula	Temperature (°C)	Solubility ( g/100 g of solution)	Reference(s)
Benzene	C₆H₆	20.2	12.65	[7]
Carbon Disulfide	CS₂	-114.5	9.41	[7]
-94	10.65	[7]
-89	9.68	[7]
-84	10.22	[7]
-58	16.27	[7]
20	59.2	[7]
Tetrachloromethane	CCl₄	22.4	5.25	[7]
50	12.5	[7]
Trichloromethane	CHCl₃	28	8.21	[7]
Diiodomethane	CH₂I₂	10	22.9 ( g/100 g of solvent)	[7]

Table 3: Qualitative Solubility of Tin (IV) Iodide in Other Organic Solvents

Solvent	Formula	Solubility	Reference(s)
Acetone	C₃H₆O	Soluble	[8]
Diethyl Ether	(C₂H₅)₂O	Soluble	[7][8][9]
Ethanol	C₂H₅OH	Soluble	[7][8][9]
Petroleum Ether	-	Soluble (hot), Less Soluble (cold)	[8]
Glacial Acetic Acid	CH₃COOH	Soluble (hot), Less Soluble (cold)	[8]
Dichloromethane	CH₂Cl₂	Soluble	[10][11]

Dissolution Mechanisms and Solvent Interactions

The dissolution of tin iodides in organic solvents is governed by the principles of intermolecular forces and, in the case of SnI₂, complex formation.

Tin (IV) Iodide

As a nonpolar, covalent molecule with a tetrahedral geometry, SnI₄ readily dissolves in nonpolar organic solvents like benzene and carbon disulfide.[1][2][3] The dissolution process is driven by London dispersion forces, following the "like dissolves like" principle. In these cases, the energy required to break the solute-solute and solvent-solvent interactions is compensated by the energy released from the formation of solute-solvent interactions.

Tin (II) Iodide

The solubility of SnI₂ in many organic solvents is enhanced by the formation of coordination complexes. The tin (II) ion acts as a Lewis acid, accepting electron pairs from donor solvent molecules (Lewis bases). This interaction is particularly strong with polar aprotic solvents containing oxygen or nitrogen atoms, such as DMF and DMSO. The formation of these stable solvated complexes is a key driver for the dissolution process.

Caption: SnI₂ dissolution mechanism in donor solvents.

Experimental Protocol for Solubility Determination

This section outlines a general experimental protocol for the gravimetric determination of tin iodide solubility in an organic solvent. Due to the hygroscopic nature of tin iodides, all procedures should be performed under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

Materials and Equipment

• Tin (II) or Tin (IV) iodide (anhydrous)

• Anhydrous organic solvent of interest

• Sealable glass vials or flasks

• Magnetic stirrer and stir bars

• Constant temperature bath or hot plate with temperature control

• Syringe filters (chemically resistant, e.g., PTFE)

• Analytical balance (accurate to at least 0.1 mg)

• Glovebox or Schlenk line with an inert gas supply (e.g., Argon or Nitrogen)

• Volumetric glassware

• Drying oven

Procedure

• Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere before use.

• Sample Preparation: In the inert atmosphere of a glovebox, add an excess amount of the tin iodide salt to a pre-weighed vial. The excess is crucial to ensure a saturated solution is formed.

• Solvent Addition: Add a known volume or mass of the anhydrous organic solvent to the vial containing the tin iodide.

• Equilibration: Seal the vial tightly and place it in a constant temperature bath set to the desired temperature. Stir the suspension vigorously using a magnetic stirrer for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended, but the optimal time may need to be determined empirically for each solvent system.

• Phase Separation: After equilibration, cease stirring and allow the excess solid to settle to the bottom of the vial. This step should also be performed at the constant experimental temperature.

• Sample Extraction: Carefully draw a known volume of the supernatant (the clear, saturated solution) using a syringe fitted with a filter to prevent any solid particles from being transferred.

• Gravimetric Analysis: Transfer the filtered saturated solution to a pre-weighed, dry vial. Determine the mass of the solution.

• Solvent Evaporation: Carefully evaporate the solvent from the vial under a gentle stream of inert gas or by using a vacuum oven at a moderate temperature.

• Final Weighing: Once all the solvent has been removed, weigh the vial containing the dried solute.

• Calculation: The solubility can be calculated in various units, such as grams of solute per 100 g of solvent or grams of solute per 100 g of solution.

Diagram of Experimental Workflow

Caption: A step-by-step workflow for determining solubility.

Conclusion

The solubility of tin iodides in organic solvents is a critical parameter for their practical application. Tin (IV) iodide's covalent nature favors its dissolution in nonpolar solvents, with quantitative data available for several systems. The solubility of tin (II) iodide is more complex, being significantly influenced by the formation of coordination complexes with donor solvents. While quantitative data for SnI₂ is sparse, qualitative information provides a useful starting point for solvent screening. The provided experimental protocol offers a reliable method for determining precise solubility values under controlled, inert conditions, which is essential for advancing research and development in fields utilizing these important inorganic compounds.

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]
• 3. scribd.com [scribd.com]
• 4. you-iggy.com [you-iggy.com]
• 5. chemimpex.com [chemimpex.com]
• 6. grokipedia.com [grokipedia.com]
• 7. you-iggy.com [you-iggy.com]
• 8. chembk.com [chembk.com]
• 9. TIN(IV) IODIDE | 7790-47-8 [chemicalbook.com]
• 10. reddit.com [reddit.com]
• 11. scribd.com [scribd.com]

An In-depth Technical Guide to the Optical Absorption and Emission Spectra of Tin(II) Iodide (SnI₂) and Tin(IV) Iodide (SnI₄)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the optical absorption and emission properties of two key tin iodide compounds: tin(II) iodide (SnI₂) and tin(IV) iodide (SnI₄). Understanding the distinct spectral characteristics of these materials is crucial for their application in various fields, including the development of novel optoelectronic devices and potentially as labels or markers in advanced diagnostic and therapeutic applications. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying processes.

Core Optical Properties: A Comparative Analysis

The optical properties of SnI₂ and SnI₄ are primarily governed by their electronic structures, which differ significantly due to the different oxidation states of tin. SnI₂ is a reddish-orange solid, while SnI₄ forms bright orange crystals. These colors are a direct manifestation of their absorption characteristics in the visible range of the electromagnetic spectrum.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data for the optical absorption and emission of SnI₂ and SnI₄ based on available literature.

Table 1: Optical Properties of Tin(II) Iodide (SnI₂) (Solid State)

Parameter	Value	Method
Absorption Maximum (λ_max)	Broad absorption in the visible region	UV-Vis Spectroscopy
Optical Band Gap	3.2 - 4.3 eV	UV-Vis Spectroscopy (Sol-gel grown crystals)
Emission Maximum (λ_em)	Not available in searched literature for the pure solid	Photoluminescence Spectroscopy

Table 2: Optical Properties of Tin(IV) Iodide (SnI₄)

Parameter	Value	Method
Absorption Maximum (λ_max) (Acetonitrile Solution)	289 nm, 354 nm[1]	UV-Vis Spectroscopy
Absorption Spectrum (Solid State)	Broad band extending from approx. 300 nm to 700 nm[1]	Diffuse Reflectance UV-Vis Spectroscopy
Optical Band Gap	~2.7 eV (Thin Film)[2]	UV-Vis Spectroscopy
Computed Band Gap	2.06 eV[3]	Density Functional Theory (DFT)
Emission Maximum (λ_em)	Not available in searched literature for the pure solid	Photoluminescence Spectroscopy

Experimental Protocols

The characterization of the optical properties of solid SnI₂ and SnI₄ requires specific experimental techniques. Below are detailed methodologies for obtaining absorption and emission spectra.

Solid-State UV-Vis Absorption Spectroscopy (Diffuse Reflectance)

This method is suitable for obtaining the absorption spectra of powdered solid samples.

Objective: To determine the absorption characteristics and estimate the optical band gap of solid SnI₂ and SnI₄.

Materials and Equipment:

• SnI₂ or SnI₄ powder

• UV-Vis-NIR Spectrophotometer equipped with an integrating sphere accessory

• White reflectance standard (e.g., BaSO₄ or Spectralon®)

• Mortar and pestle

• Sample holder for powders

Protocol:

• Sample Preparation:

  • Ensure the SnI₂ or SnI₄ sample is in a fine powder form. If necessary, gently grind the sample using a mortar and pestle.

  • Pack the powder into the sample holder, ensuring a flat and smooth surface. The sample should be sufficiently thick to be considered opaque.

• Instrument Setup and Calibration:

  • Install the integrating sphere accessory into the spectrophotometer.

  • Perform a baseline correction using the white reflectance standard. This step measures the 100% reflectance line.

• Measurement:

  • Replace the reflectance standard with the sample holder containing the SnI₂ or SnI₄ powder.

  • Acquire the diffuse reflectance spectrum over the desired wavelength range (e.g., 200-800 nm). The instrument measures the reflectance (R) of the sample as a function of wavelength.

• Data Analysis:

  • The obtained reflectance data can be converted to a quantity proportional to the absorption coefficient using the Kubelka-Munk function: F(R) = (1-R)² / 2R.

  • The optical band gap (E_g) can be estimated from the absorption spectrum by plotting (F(R) * hν)² versus the photon energy (hν) for a direct band gap semiconductor, or (F(R) * hν)¹/² versus hν for an indirect band gap semiconductor. The band gap is determined by extrapolating the linear portion of the curve to the energy axis.

Solid-State Photoluminescence Spectroscopy

This protocol outlines the steps to measure the emission spectrum of solid SnI₂ and SnI₄.

Objective: To determine the emission wavelength(s) of SnI₂ and SnI₄ upon photoexcitation.

Materials and Equipment:

• SnI₂ or SnI₄ powder or crystal

• Fluorometer or a custom-built photoluminescence setup

• Excitation source (e.g., Xenon lamp with a monochromator or a laser)

• Emission monochromator

• Photomultiplier tube (PMT) or a CCD detector

• Sample holder for solid samples

• Cut-off filters

Protocol:

• Sample Preparation:

  • Place the powdered or crystalline sample in the solid-state sample holder of the fluorometer.

• Instrument Setup:

  • Turn on the excitation source and allow it to stabilize.

  • Select an appropriate excitation wavelength. This is typically chosen based on the absorption spectrum of the material, usually at a wavelength of high absorption.

  • Set the emission and excitation slit widths to control the spectral resolution and signal intensity.

• Measurement:

  • Scan the emission monochromator over a wavelength range that is longer than the excitation wavelength to collect the emitted light.

  • Use appropriate long-pass cut-off filters to block any scattered excitation light from reaching the detector.

  • Record the emission intensity as a function of wavelength.

• Data Analysis:

  • The resulting plot of intensity versus wavelength is the photoluminescence spectrum.

  • Identify the wavelength of maximum emission (λ_em).

  • To obtain an excitation spectrum, the emission monochromator is fixed at the wavelength of maximum emission, and the excitation monochromator is scanned. This helps to identify the wavelengths of light that are most effective at producing the observed emission.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

References

• 1. Controlled Reduction of Sn4+ in the Complex Iodide Cs2SnI6 with Metallic Gallium [mdpi.com]
• 2. ossila.com [ossila.com]
• 3. grokipedia.com [grokipedia.com]

The Polymorphic Heart of a Lead-Free Perovskite: A Technical Guide to the Phase Transition Behavior of Cesium Tin Iodide

For Immediate Release

Cesium tin iodide (CsSnI3), a lead-free perovskite semiconductor, is garnering significant attention for its potential in next-generation optoelectronic devices, including solar cells and thermoelectrics.[1][2] Its promising properties are intrinsically linked to a complex and sensitive phase transition behavior that dictates its stability, and electronic and optical characteristics. This technical guide provides an in-depth exploration of the polymorphic nature of CsSnI3, detailing its various crystal phases, the thermodynamics governing their transformations, and the experimental protocols for their characterization.

The Polymorphs of Cesium Tin Iodide: A Structural Overview

Cesium tin iodide is known to exist in at least four distinct polymorphs, primarily categorized into the black perovskite (B) phases, which are desirable for optoelectronic applications, and a yellow non-perovskite phase (Y or δ) that is generally considered detrimental to device performance.[3][4][5]

The black perovskite phase of CsSnI3 undergoes temperature-dependent phase transitions through three main structures:

• B-α Phase: A high-temperature cubic perovskite structure with the space group Pm3̅m.[3][4]

• B-β Phase: A medium-temperature tetragonal structure with the space group P4/mbm.[3][4]

• B-γ Phase: A room-temperature orthorhombic structure with the space group Pnma.[3][4]

Upon exposure to air or moisture, the desirable black perovskite phases can transform into the yellow (Y or δ) phase . This yellow polymorph possesses an orthorhombic crystal structure (space group Pnma) but consists of one-dimensional double chains of edge-sharing SnI6 octahedra, which contrasts with the corner-sharing octahedral network of the perovskite structures.[3][4][6] This transformation is often irreversible and leads to a significant degradation of the material's optoelectronic properties.[4]

Quantitative Data on Phase Transitions and Crystal Structures

The phase transitions in CsSnI3 are reversible upon heating and cooling in an inert atmosphere. The transition temperatures and lattice parameters for the different polymorphs are summarized in the tables below. It is important to note that the reported values can vary slightly across different studies due to variations in synthesis methods and measurement conditions.

Table 1: Phase Transition Temperatures of Cesium Tin Iodide

Transition	Temperature (K)	Notes
B-γ (orthorhombic) ↔ B-β (tetragonal)	~351 - 362	Occurs upon heating.[3][7]
B-β (tetragonal) ↔ B-α (cubic)	~425 - 440	Occurs upon heating.[3][7]
B-γ (black, orthorhombic) → Y (yellow, orthorhombic)	Room Temperature	Occurs in the presence of air/moisture.[3][4]
Y (yellow, orthorhombic) → B-α (black, cubic)	> 425	Can be achieved by heating the yellow phase.[7]

Table 2: Representative Crystal Lattice Parameters for CsSnI3 Polymorphs

Phase	Crystal System	Space Group	a (Å)	b (Å)	c (Å)
B-α	Cubic	Pm3̅m	~6.22	~6.22	~6.22
B-β	Tetragonal	P4/mbm	~8.78	~8.78	~6.23
B-γ	Orthorhombic	Pnma	~8.72	~12.48	~8.68
Y (δ)	Orthorhombic	Pnma	~10.45	~4.78	~17.78

(Note: Lattice parameters are approximate and can vary with temperature and synthesis conditions.)

Experimental Protocols for Characterization

The study of phase transitions in CsSnI3 relies on a suite of characterization techniques to probe the structural and thermodynamic changes in the material.

Synthesis of Cesium Tin Iodide

A common method for synthesizing CsSnI3 thin films involves a one-step solution-based approach.[8][9]

Protocol:

• Precursor Solution Preparation: Equimolar amounts of cesium iodide (CsI) and tin(II) iodide (SnI2) are dissolved in a suitable solvent, such as a mixture of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). To improve stability and prevent the oxidation of Sn2+ to Sn4+, additives like tin(II) chloride (SnCl2) or tin powder can be introduced into the precursor solution.[5][8]

• Substrate Preparation: Substrates, such as glass or fluorine-doped tin oxide (FTO) coated glass, are thoroughly cleaned sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

• Thin Film Deposition: The precursor solution is deposited onto the prepared substrate using spin coating. The spin speed and duration are optimized to achieve the desired film thickness and uniformity.

• Annealing: The deposited film is then annealed on a hotplate in an inert atmosphere (e.g., a nitrogen-filled glovebox) at a specific temperature and for a set duration to promote crystallization and the formation of the desired perovskite phase.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the temperatures and enthalpies of phase transitions.

Protocol:

• A small amount of the CsSnI3 sample (typically 5-10 mg) is hermetically sealed in an aluminum pan.

• The sample is placed in the DSC furnace alongside an empty reference pan.

• The sample is heated at a constant rate (e.g., 10 K/min) under a continuous flow of inert gas (e.g., nitrogen or argon).

• The heat flow to the sample is measured as a function of temperature. Endothermic or exothermic peaks in the DSC thermogram indicate phase transitions.

• The sample is then cooled at a controlled rate to observe the reverse transitions.

X-ray Diffraction (XRD)

Temperature-dependent XRD is crucial for identifying the crystal structure of the different phases and determining their lattice parameters.

Protocol:

• The CsSnI3 sample (powder or thin film) is mounted on a temperature-controlled stage within the XRD instrument.

• An initial XRD pattern is collected at room temperature.

• The sample is heated in a controlled manner, and XRD patterns are collected at various temperature intervals, particularly around the expected phase transition temperatures identified by DSC.

• The diffraction patterns are analyzed using Rietveld refinement to determine the space group and lattice parameters for each phase.

Visualization of Phase Transition Pathways

The relationships between the different polymorphs of CsSnI3 and the factors influencing their transformation can be visualized as a state diagram.

References

• 1. Strategies for Optimizing the Morphology of CsSnI3 Perovskite Solar Cells: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. First-Principles Thermodynamics of CsSnI3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. escholarship.org [escholarship.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Preparation of Air Stable Lead-free CsSnI3 Perovskites: Synthesis Based on CsI and SnCl2 Solutions [article.innovationforever.com]
• 9. researchgate.net [researchgate.net]

A Technical Guide to Chemical Bonding and Coordination in Tin Iodide Complexes

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the chemical bonding, coordination chemistry, and structural characteristics of tin iodide complexes. Tin, existing in both +2 and +4 oxidation states, forms a diverse array of coordination compounds with iodides, exhibiting varied geometries and bonding properties. This document details the nature of the tin-iodide and tin-ligand bonds, supported by quantitative data from X-ray crystallography, ¹¹⁹Sn Nuclear Magnetic Resonance (NMR), and Mössbauer spectroscopy. Detailed experimental protocols for the synthesis and characterization of key tin iodide complexes are provided. Furthermore, this guide employs visualizations to illustrate experimental workflows and fundamental chemical principles, serving as a critical resource for researchers in inorganic chemistry, materials science, and drug development exploring the rich chemistry of tin iodide systems.

Fundamentals of Chemical Bonding and Coordination

The coordination chemistry of tin iodide is largely governed by the Lewis acidic nature of the tin center and the oxidation state of the tin atom, either Sn(IV) or Sn(II).

• Tin(IV) Iodide Complexes: Tin(IV) iodide (SnI₄) is a covalent, molecular compound that readily acts as a Lewis acid, accepting electron pairs from donor ligands. In its uncomplexed state, SnI₄ adopts a tetrahedral geometry. Upon reaction with Lewis bases (ligands), it expands its coordination sphere to form five-coordinate (trigonal bipyramidal) or, more commonly, six-coordinate (octahedral) complexes. The formation of these hypervalent compounds involves both covalent and ionic bonding contributions.

• Tin(II) Iodide Complexes: The chemistry of Sn(II) iodide complexes is influenced by the presence of a stereochemically active 5s² lone pair of electrons, often referred to as the "inert pair" effect. This lone pair occupies a coordination site, leading to distorted geometries. For example, three-coordinate Sn(II) complexes often exhibit a pyramidal geometry.

• The Tin-Iodide Bond: The Sn-I bond is predominantly covalent. Its length and strength are sensitive to the coordination environment of the tin atom. In six-coordinate Sn(IV) complexes, the Sn-I bond length is influenced by the nature of the other ligands present. Ligands that are weaker donors than the iodide ion can lead to a shortening of the Sn-I distances.

Coordination with Various Ligand Types

Tin iodide's ability to act as a Lewis acid allows it to form stable complexes with a wide range of donor ligands.

• Oxygen-Donor Ligands: Ligands such as triphenylphosphine oxide (Ph₃PO), diphenyl sulfoxide (Ph₂SO), and pyridine-N-oxide (C₅H₅NO) readily coordinate to the tin center through the oxygen atom, forming stable, often octahedral, complexes like [SnI₄(Ph₃PO)₂].

• Nitrogen-Donor Ligands: Nitrogen-containing ligands, including pyridine and bipyridine (bipy), form adducts with tin(IV) iodide, resulting in complexes such as SnI₄(bipy).

• Anionic Complexes: In the presence of excess iodide ions, tin iodides can form anionic complexes. A prominent example is the hexaiodostannate(IV) anion, [SnI₆]²⁻, which features a regular octahedral geometry. Organotin iodide complexes can also form anionic species like [SnR₂I₃]⁻, which typically adopt a trigonal bipyramidal structure.

Quantitative Structural and Spectroscopic Data

The precise nature of the bonding and coordination in tin iodide complexes can be elucidated through various analytical techniques. The following tables summarize key quantitative data for a selection of representative complexes.

Table 1: Selected Crystallographic Data for Tin Iodide Complexes

This table presents bond lengths and angles for several tin iodide complexes, determined by X-ray crystallography. These data provide direct insight into the coordination geometry of the tin center.

Complex	Sn-I Bond Length (Å)	Sn-Ligand Bond Length (Å)	I-Sn-I Angle (°)	Ligand-Sn-Ligand Angle (°)	Geometry
Cs₂[SnI₆]	2.864	N/A	~90 / ~180	N/A	Octahedral
[SnI₄(Ph₃PO)₂]	2.831 - 2.855	Sn-O: 2.115 - 2.124	90.9 - 95.8 / 174.9	O-Sn-O: 178.9	cis-Octahedral
[SnI₄(Ph₂SO)₂]	2.809 - 2.846	Sn-O: 2.131 - 2.138	91.5 - 95.9 / 173.8	O-Sn-O: 179.3	cis-Octahedral
[SnI₄(C₅H₅NO)₂]	2.825 - 2.838	Sn-O: 2.164	92.5 - 96.0 / 171.5	O-Sn-O: 86.2	cis-Octahedral

Data compiled from references. Ph₃PO = Triphenylphosphine oxide; Ph₂SO = Diphenyl sulfoxide; C₅H₅NO = Pyridine N-oxide.

Table 2: ¹¹⁹Sn NMR Chemical Shifts for Tin Iodide Species

¹¹⁹Sn NMR spectroscopy is a powerful tool for determining the coordination number of tin in solution. The chemical shift (δ) is highly sensitive to the electronic environment and coordination number of the tin nucleus.

Compound/Complex	Solvent	Coordination Number (Inferred)	¹¹⁹Sn Chemical Shift (δ, ppm)
SnI₄	DMSO-d₆	6 (as [SnI₄(DMSO)₂])	-658
SnI₂	DMSO-d₆	3 or higher	-452
SnI₄ + MACl (1:2)	DMSO-d₆	6 (as [SnClₓI₆-ₓ]²⁻)	-1930
Four-coordinate tin thiolates	Various	4	+20 to +300
Six-coordinate tin thiolates	Various	6	ca. -250 to -350

Data compiled from references. Chemical shifts are referenced to external Sn(CH₃)₄ (δ = 0.00 ppm). MACl = Methylammonium chloride.

Table 3: ¹¹⁹Sn Mössbauer Spectroscopy Parameters

Mössbauer spectroscopy provides information about the oxidation state and the symmetry of the electric field at the tin nucleus. The isomer shift (δ) is indicative of the s-electron density at the nucleus (and thus the oxidation state), while the quadrupole splitting (ΔE_Q) reflects the asymmetry of the electron cloud.

Complex	Isomer Shift (δ, mm s⁻¹)	Quadrupole Splitting (ΔE_Q, mm s⁻¹)	Inferred Geometry
Cs₂[SnI₆]	1.48	0.00	Octahedral
[Bu⁴N][SnMe₂I₃]	1.83	2.44	Trigonal Bipyramidal
[Bu⁴N][SnPh₂I₃]	1.60	2.05	Trigonal Bipyramidal
SnI₄(bipy)	1.25	0.81	cis-Octahedral
SnI₄(Ph₃PO)₂	1.05	0.59	cis-Octahedral

Data compiled from references. Isomer shifts are relative to BaSnO₃.

Visualizing Workflows and Chemical Principles

dot code block:

A Technical Guide to the Historical Development of Tin Iodide Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical development of tin iodide research. It covers the fundamental synthesis of tin(II) and tin(IV) iodides, their characterization, and the evolution of their applications, from early chemical curiosities to their current significant role in advanced materials and nascent biomedical fields. This document details key experimental protocols, summarizes quantitative data on the performance of tin iodide-based technologies, and visualizes critical reaction pathways and experimental workflows.

Introduction: The Resurgence of a Classic Compound

Tin iodide, in its two primary oxidation states, tin(II) iodide (SnI₂) and tin(IV) iodide (SnI₄), has been a subject of chemical synthesis for over a century.[1] Initially, its study was largely confined to the realm of inorganic chemistry, serving as a textbook example of a covalent metal halide.[2] However, the 21st century has witnessed a remarkable resurgence in interest in tin iodides, driven by the quest for lead-free alternatives in perovskite solar cells and its emerging potential in other technologically significant areas.[3][4] This guide traces the trajectory of tin iodide research from its foundational synthesis to its modern-day applications.

Foundational Synthesis of Tin Iodides

The preparation of tin iodides can be broadly categorized into the synthesis of tin(IV) iodide and tin(II) iodide. The choice of synthesis route depends on the desired oxidation state and purity.

Synthesis of Tin(IV) Iodide (Stannic Iodide)

The most common and straightforward method for synthesizing tin(IV) iodide is the direct reaction of elemental tin and iodine.[1] This redox reaction involves the oxidation of tin from its 0 to +4 oxidation state and the reduction of iodine from 0 to -1.[5]

Experimental Protocol: Direct Combination of Tin and Iodine [5][6][7]

• Materials:

  • Tin metal (powder or granules): 3.3 g

  • Iodine crystals: 10 g

  • Dichloromethane (or other non-polar solvents like carbon disulfide): 100 mL[7]

• Procedure:

  • A round-bottom flask is charged with tin metal and iodine crystals.

  • Dichloromethane is added as a solvent.

  • A reflux condenser is attached, and the mixture is gently heated.

  • The reaction is monitored by observing the disappearance of the characteristic violet color of iodine vapor.

  • Once the reaction is complete (indicated by a color change to orange/yellow), the solution is hot-filtered to remove any unreacted tin.

  • The filtrate is then concentrated, often by distillation, to induce crystallization.

  • The resulting orange-red crystals of tin(IV) iodide are collected by suction filtration, washed with a cold solvent, and dried.

Synthesis of Tin(II) Iodide (Stannous Iodide)

The synthesis of tin(II) iodide is more nuanced as the +2 oxidation state of tin is susceptible to oxidation.[8] One common laboratory-scale synthesis involves a multi-step process to "trick" the substance into forming, as direct reaction of tin and iodine may not be thermodynamically favored under all conditions.[9]

Experimental Protocol: Multi-Step Synthesis [9]

• Materials:

  • Tin metal: 5-7 g

  • 6M Hydrochloric acid (HCl)

  • Copper sulfate (CuSO₄) solution (catalyst)

  • Zinc (Zn) powder

  • Iodine (I₂)

• Procedure:

  • Preparation of Tin(II) Chloride Solution: Tin is digested in concentrated HCl with a few drops of CuSO₄ solution to form a tin(II) chloride (SnCl₂) solution.

  • Preparation of Zinc Iodide Solution: Zinc powder is reacted with iodine in an aqueous environment to form a zinc iodide (ZnI₂) solution. This reaction is highly exothermic.

  • Precipitation of Tin(II) Iodide: The hot, filtered SnCl₂ and ZnI₂ solutions are mixed. Tin(II) iodide, being less soluble in the mixture, precipitates out upon cooling.

  • The resulting crystals are collected by suction filtration, rinsed, and dried.

Characterization of Tin Iodides

A variety of analytical techniques are employed to characterize the synthesized tin iodides and materials derived from them.

Characterization Technique	Purpose	Typical Observations
Melting Point Determination	To assess the purity of the synthesized compound.	Tin(IV) iodide has a melting point of approximately 143-144.5 °C.[5][6] Tin(II) iodide melts at around 320 °C.[4]
Infrared (IR) Spectroscopy	To identify functional groups and bonding within the compound and its complexes.	Useful for characterizing organotin compounds and perovskite structures incorporating organic cations.
X-ray Diffraction (XRD)	To determine the crystal structure and phase purity.	Confirms the tetrahedral structure of SnI₄ and the crystal structures of various tin-based perovskites.
UV-Visible Spectroscopy	To study the optical properties, such as the bandgap of semiconductor materials.	Crucial for evaluating the light-absorbing properties of tin-based perovskite solar cells.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To investigate the local chemical environment of tin and other nuclei.	¹¹⁹Sn NMR is particularly useful for studying the oxidation state and coordination of tin in different compounds.[10]
Electron Microscopy (SEM, TEM)	To visualize the morphology and microstructure of thin films and nanomaterials.	Essential for optimizing the film quality of perovskite solar cells.

Evolution of Applications

While initially of academic interest, the applications of tin iodides have expanded significantly, particularly in the last two decades.

Organic Synthesis

Tin(IV) iodide serves as a versatile Lewis acid catalyst in various organic reactions.[11] Its ability to coordinate with electron-rich species facilitates a range of transformations, including the formation of complex molecules.[12] It is also a precursor for the synthesis of organotin compounds.[12]

Perovskite Solar Cells: A Lead-Free Alternative

The most significant driver of modern tin iodide research is its application in perovskite solar cells (PSCs).[3] Lead-based perovskites have shown remarkable power conversion efficiencies (PCEs), but the toxicity of lead is a major concern for commercialization.[13] Tin, being in the same group as lead, offers a promising, more environmentally benign alternative.[13]

Timeline of Tin-Based Perovskite Solar Cell Efficiency

Year	Key Development	Power Conversion Efficiency (PCE)	Reference
2012	First investigation of CsSnI₃ in optoelectronic devices.	~0.9%	[10]
2014	First methylammonium tin iodide (MASnI₃) based PSC.	>6%	[13]
~2019	Efficiencies for tin halide-based devices exceed 13%.	>13%	[13]
2021	FASnI₃-based cell with SnI₂·(DMSO)x adducts.	14.6%	[3]
2024 (Jan)	PEA₀.₁₅FA₀.₈₅SnI₃ with TPPF additives.	15.14%	[3]
2024 (Apr)	FASnI₃ with self-assembled phosphonate-terminated ammonium dipole layers.	15.7%	[3]
2025 (Apr)	Triple cation, double anion 2D/3D heterostructured tin halide perovskite.	16.65%	[3]

Note: This table represents selected key milestones and certified efficiencies. Research is ongoing and rapidly evolving.

Emerging Biomedical Applications

Recent research has begun to explore the potential of tin-based nanomaterials, including those derived from tin iodides, in biomedical applications.[14][15] These applications are still in the early stages of investigation but show promise in areas such as:

• Drug Delivery: Tin(II) iodide's properties may aid in targeted therapy.[4]

• Biosensing: Tin-based nanomaterials are being investigated for their potential in biosensors.[14]

• Antimicrobial Agents: Some tin-based compounds have shown antimicrobial activity.[14]

• Thermal Therapies: Metal iodides are being explored for their use in hyperthermia therapy for cancer treatment.[16]

Visualizing Key Processes

Synthesis Workflows

Caption: Synthesis workflows for Tin(IV) and Tin(II) Iodide.

Application Pathway in Perovskite Solar Cells

Caption: Workflow for fabricating a tin-based perovskite solar cell.

Conclusion and Future Outlook

The historical development of tin iodide research exemplifies the dynamic nature of chemical science, where a compound once primarily of academic interest can become a key material in cutting-edge technologies. The journey from simple inorganic synthesis to the fabrication of high-efficiency, lead-free solar cells highlights the significant progress made. While challenges remain, particularly in improving the stability of tin-based perovskites, ongoing research into novel synthesis methods, additives, and device architectures continues to push the boundaries of what is possible. Furthermore, the exploration of tin iodides and their derivatives in biomedical applications opens up new and exciting avenues for future research, promising a continued and expanding role for this versatile inorganic compound.

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 3. Tin-based perovskite solar cell - Wikipedia [en.wikipedia.org]
• 4. chemimpex.com [chemimpex.com]
• 5. scribd.com [scribd.com]
• 6. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. Tin(II) iodide - Wikipedia [en.wikipedia.org]
• 9. studylib.net [studylib.net]
• 10. Carboxylic Acid-Assisted Synthesis of Tin(II) Iodide: Key for Stable Large-Area Lead-Free Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. nbinno.com [nbinno.com]
• 13. mdpi.com [mdpi.com]
• 14. Tin-based nanomaterials for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Metal iodide nanomaterials based thermal biological and medical systems and applications in heat transfer and therapeutics [systems.enpress-publisher.com]

Protocols & Analytical Methods

Application Notes and Protocols: Solution-Processing of Tin Iodide (SnI2) Thin Films

Introduction

Tin (II) iodide (SnI2) is a critical precursor material in the development of lead-free perovskite solar cells and other optoelectronic devices. Its properties are highly dependent on the quality of the deposited thin film. Solution-processing techniques offer a cost-effective, scalable, and versatile approach to fabricating SnI2 thin films.[1] These methods, which include spin coating and doctor blading, allow for considerable control over film thickness, morphology, and crystallinity through the careful manipulation of precursor solutions and deposition parameters.[2][3] However, a significant challenge in working with tin (II) iodide is its susceptibility to oxidation from Sn2+ to Sn4+, which can be detrimental to device performance.[4][5] This document provides detailed protocols and application notes for the preparation and deposition of SnI2 thin films using common solution-based methods, aimed at researchers in materials science and optoelectronics.

Section 1: Precursor Solution Preparation

The quality of the final thin film is intrinsically linked to the physicochemical properties of the precursor solution.[4] The choice of solvent is critical, as it influences not only the solubility of SnI2 but also the stability of the Sn2+ oxidation state.[4][5] Solvents with high donor numbers can coordinate with the tin iodide complex, affecting the electronic and optical properties of the precursor.[5]

Protocol 1: Standard Tin Iodide (SnI2) Precursor Solution

This protocol describes the preparation of a standard SnI2 solution, a common starting point for the deposition of either pure SnI2 films or as a component in tin-based perovskite formulations.

Materials and Equipment:

• Tin (II) iodide (SnI2) powder

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Inert atmosphere glovebox (N2 filled)

• Magnetic stirrer and hotplate

• Vials and magnetic stir bars

• Syringe filters (PTFE, 0.2 µm pore size)

Procedure:

• Environment Preparation: All solution preparation steps should be performed inside a nitrogen-filled glovebox to minimize exposure to oxygen and moisture, which can cause degradation and oxidation of SnI2.[4]

• Weighing: Weigh the desired amount of SnI2 powder and transfer it to a clean, dry vial containing a magnetic stir bar.

• Solvent Addition: Add the appropriate volume of anhydrous solvent to the vial to achieve the target molar concentration.

• Dissolution: Place the vial on a magnetic stirrer. Stir the solution, typically at a moderate speed (e.g., 300-500 rpm), until the SnI2 powder is fully dissolved. Gentle heating (e.g., 40-60 °C) can be applied to facilitate dissolution, but care must be taken as excessive heat can accelerate degradation.

• Filtration: Once fully dissolved, filter the solution using a syringe equipped with a 0.2 µm PTFE filter to remove any particulate impurities.

• Storage: Store the filtered solution in a sealed vial in the inert atmosphere of the glovebox. It is recommended to use the solution shortly after preparation for best results.

Table 1: Common Solvents for Tin Iodide Precursor Solutions

Solvent	Abbreviation	Notes
N,N-Dimethylformamide	DMF	Commonly used for its good solubility of metal halides.
Dimethyl sulfoxide	DMSO	High donor number; can lead to the oxidation of Sn2+ but is often used in mixed-solvent systems for perovskites.[4][5]

| Propylene Carbonate | PC | A greener solvent alternative being investigated for tin-halide precursors.[4][5] |

Caption: Workflow for preparing SnI2 precursor solutions.

Section 2: Thin Film Deposition Techniques

Spin Coating

Spin coating is a widely used laboratory technique for depositing uniform thin films onto flat substrates.[2][6] The process involves dispensing the precursor solution onto a spinning substrate, where centrifugal force spreads the liquid and solvent evaporation leaves behind a solid film.[6][7] Film thickness can be precisely controlled by adjusting parameters like spin speed and solution concentration.[7]

Protocol 2: Spin Coating of SnI2 Thin Films

Equipment:

• Spin coater (housed in a glovebox)

• Prepared SnI2 precursor solution

• Substrates (e.g., FTO-coated glass, silicon)

• Micropipette

• Hotplate

Procedure:

• Substrate Cleaning: Thoroughly clean the substrates. A typical sequence involves sequential sonication in detergent, deionized water, acetone, and isopropanol, followed by drying with a nitrogen gun and UV-ozone treatment to ensure a hydrophilic surface.[8]

• Setup: Place the cleaned substrate onto the chuck of the spin coater and engage the vacuum to hold it in place.

• Deposition: Dispense a sufficient amount of the SnI2 precursor solution (e.g., 50-100 µL) onto the center of the substrate.

• Spinning Program: Immediately start the pre-programmed spinning process. A common two-step program is often used:

  • Step 1 (Spread): A low speed (e.g., 500-1000 rpm) for a short duration (e.g., 5-10 seconds) to allow the solution to spread evenly across the substrate.

  • Step 2 (Thinning): A high speed (e.g., 2000-6000 rpm) for a longer duration (e.g., 30-60 seconds) to achieve the desired film thickness through solvent evaporation and centrifugal force.[8]

• Annealing: After the spin coating process is complete, immediately transfer the substrate to a preheated hotplate inside the glovebox for thermal annealing. This step is crucial for solvent removal and film crystallization.

Caption: Experimental workflow for the spin coating process.

Table 2: Typical Spin Coating Parameters and Their Effects

Parameter	Typical Range	Effect on Film
Precursor Concentration	0.1 - 1.5 M	Higher concentration generally leads to thicker films.
Spin Speed (Step 2)	2000 - 6000 rpm	Higher speed results in thinner films due to increased centrifugal force.[7]
Spin Duration	30 - 60 s	Longer duration allows for more solvent evaporation, potentially leading to thinner, denser films.
Annealing Temperature	70 - 150 °C	Affects crystallinity, grain size, and removal of residual solvent.

| Annealing Time | 5 - 30 min | Determines the extent of crystal growth and phase purity. |

Doctor Blading

Doctor blading is a deposition technique well-suited for large-area coating and is compatible with roll-to-roll manufacturing, making it highly scalable.[3][9] The method involves spreading a solution across a substrate using a blade set at a specific height, resulting in a wet film of uniform thickness. While less precise for ultra-thin films compared to spin coating, it is highly material-efficient.[3][9]

Protocol 3: Doctor Blading of SnI2 Thin Films

Equipment:

• Doctor blade applicator with adjustable gate height

• Prepared SnI2 precursor solution (often with higher viscosity than for spin coating)

• Substrates

• Hotplate or convection oven

Procedure:

• Substrate Preparation: Clean the substrate as described in the spin coating protocol. Secure the substrate on a flat, level surface.

• Blade Setup: Adjust the height of the doctor blade (the gap between the blade and the substrate) to the desired level. This gap height is a primary determinant of the final film thickness.

• Solution Application: Dispense a line of the SnI2 precursor solution in front of the doctor blade.

• Coating: Move the blade (or the substrate) at a constant, controlled speed across the substrate. This action spreads the solution into a uniform wet film.

• Drying and Annealing: Transfer the coated substrate to a hotplate or into an oven for a controlled drying and annealing process to remove the solvent and crystallize the SnI2 film. The temperature and duration will depend on the solvent used and the desired film properties.

Caption: Experimental workflow for the doctor blading process.

Table 3: Key Doctor Blading Parameters and Their Effects

Parameter	Typical Range	Effect on Film
Blade Gap Height	10 - 200 µm	Larger gap height results in a thicker wet film and consequently a thicker final film.
Coating Speed	1 - 50 mm/s	Slower speeds can lead to thicker films and may affect solvent evaporation dynamics.
Solution Viscosity	Varies	Higher viscosity is generally required compared to spin coating to prevent uncontrolled spreading; affects film uniformity.

| Substrate Temperature | 25 - 100 °C | Pre-heating the substrate can accelerate solvent evaporation and influence crystal growth during deposition. |

Section 3: Film Characterization

After deposition and annealing, the quality of the SnI2 thin films must be assessed. A combination of characterization techniques is used to understand the structural, morphological, and optical properties.

Table 4: Common Techniques for SnI2 Thin Film Characterization

Technique	Information Obtained
X-ray Diffraction (XRD)	Determines the crystal structure, phase purity, and crystallite size of the film.[10]
Scanning Electron Microscopy (SEM)	Provides top-down and cross-sectional images to evaluate film morphology, grain size, and thickness.
UV-Visible Spectroscopy	Measures optical transmittance and absorbance, from which the bandgap of the material can be calculated.[11]
Atomic Force Microscopy (AFM)	Characterizes the surface topography and roughness of the film.[6]

| X-ray Photoelectron Spectroscopy (XPS) | Analyzes the elemental composition and chemical (oxidation) states of the elements at the film's surface.[7] |

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and characterization of SnO₂ thin films using metalorganic precursors - Journal of King Saud University - Science [jksus.org]
• 3. preprints.org [preprints.org]
• 4. Electronic Structure and Optical Properties of Tin Iodide Solution Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scielo.br [scielo.br]
• 7. ias.ac.in [ias.ac.in]
• 8. Facile Solution Spin-Coating SnO2 Thin Film Covering Cracks of TiO2 Hole Blocking Layer for Perovskite Solar Cells | MDPI [mdpi.com]
• 9. ossila.com [ossila.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Chemical Vapor Deposition of Tin Iodide Perovskites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin-based halide perovskites are emerging as a promising, less-toxic alternative to their lead-based counterparts for a variety of optoelectronic applications, most notably in solar cells and thin-film transistors.[1][2] The incorporation of tin can also be used to tune the material's bandgap, extending its absorption range into the near-infrared spectrum.[3] Chemical Vapor Deposition (CVD) has been identified as a highly effective method for producing high-quality, uniform, and scalable tin iodide perovskite thin films.[4][5][6][7] This document provides detailed application notes and experimental protocols for the synthesis of tin iodide and mixed tin-lead iodide perovskites using CVD techniques.

One of the primary challenges in working with tin-based perovskites is the propensity of tin(II) to oxidize to tin(IV), which can degrade device performance and stability.[8][9] Therefore, careful control over the experimental environment, particularly minimizing exposure to oxygen and moisture, is crucial.[10] The use of high-purity precursors, especially tin(II) iodide with minimal tin(IV) contamination, is also essential for fabricating high-performance devices.

Experimental Protocols

Protocol 1: Two-Step CVD of Mixed-Metal (Pb-Sn) Halide Perovskite Thin Films

This protocol is adapted from a method to synthesize methylammonium lead-tin triiodide perovskite films (MAPb1-xSnxI3).[3][11] This two-step process allows for independent control over the deposition of the precursor film and its subsequent conversion to perovskite.

Step 1: Deposition of SnCl2-PbI2 Precursor Film

• Place a corning glass substrate (1.5 x 2 cm) inside a tube furnace.

• Position a source boat containing a mixture of tin(II) chloride (SnCl2) and lead(II) iodide (PbI2) upstream from the substrate. The ratio of SnCl2 to PbI2 will determine the final tin concentration in the perovskite film.

• Purge the tube with nitrogen (N2) gas at a flow rate of 200 standard cubic centimeters per minute (sccm) to remove any contaminants.

• Increase the N2 flow rate to 500 sccm to direct the vapor towards the substrates.

• Heat the source boat to 380 °C.

• Maintain a deposition pressure between 2.5 to 3 mbar.

• Continue the deposition for 20 minutes, or until the sources have completely evaporated.

• Allow the system to cool down to room temperature under N2 flow.

Step 2: Conversion to MAPb1-xSnxI3 Perovskite

• Place the substrate with the deposited SnCl2-PbI2 film in a separate CVD chamber.

• Place a crucible containing methylammonium iodide (MAI) powder in a heating zone within the chamber.

• Heat the MAI to a temperature sufficient for sublimation (typically 100-300°C).

• Heat the substrate to a conversion temperature (typically 50-300°C).

• Allow the MAI vapor to react with the precursor film for a duration of 10-300 minutes to form the perovksite.[12]

• After the reaction is complete, cool down the chamber to room temperature.

Protocol 2: Three-Step Sequential CVD of 2D Sn-Pb Compound Perovskite Thin Films

This protocol describes a method for depositing two-dimensional mixed-halide perovskite films, which can offer improved environmental stability.[13]

• Deposition of PbCl2 Layer: Deposit a layer of lead(II) chloride (PbCl2) onto the desired substrate using a suitable deposition technique (e.g., thermal evaporation).

• Formation of SnCl2/PbCl2 Layer: Expose the PbCl2 layer to SnCl2 vapors to allow for the diffusion of SnCl2 into the PbCl2, forming a mixed SnCl2/PbCl2 layer.

• Conversion to Perovskite: Expose the mixed-halide layer to phenylethylamine iodide (PEAI) vapors at a temperature ranging from 80 to 120 °C. A conversion temperature of 100 °C has been found to be optimal for the growth of highly crystalline and uniform 2D Pb-Sn compound perovskite layers.[13]

Data Presentation

The following tables summarize key experimental parameters and resulting film properties from various CVD processes for tin iodide perovskites.

Perovskite Type	Precursors	Deposition Method	Key Deposition Parameters	Resulting Film Properties	Reference
MAPb1-xSnxI3	SnCl2, PbI2, MAI	Two-Step CVD	Source T: 380°C; N2 Flow: 500 sccm; Pressure: 2.5-3 mbar; Deposition Time: 20 min	Bandgap decreases with increasing Sn content (1.59 eV for x=0 to 1.26 eV for x=0.6). Grain size of 0.3–1 µm.	[3][11][14]
(PEA)2(Pbx-1Snx)I4-yCly	PbCl2, SnCl2, PEAI	Three-Step Sequential CVD	Conversion T: 80-120°C (100°C optimal)	Highly crystalline, uniform, and compact 2D layer with grains up to 5 µm.	[13]
CsSnI3	CsI, SnI2 (with PbCl2 additive)	Thermal Evaporation (Vapor Deposition)	High-temperature vaporization	High-quality, uniform perovskite films.
All-inorganic CsSnI3 Nanosheets	Not specified	Space-Confined CVD	Growth temperature and gap distance can be adjusted.	2D nanosheets with controlled thickness and lateral size.

Device Type	Perovskite	Key Performance Metrics	Reference
p-channel Thin-Film Transistor (TFT)	CsSnI3:PbCl2	Average µFE: ~34 cm2 V-1 s-1; On/off ratio: ~108; Storage stability: >150 days	[15]

Mandatory Visualizations

Figure 1: Two-Step CVD Workflow for Tin Iodide Perovskites

References

• 1. Fundamentals of tin iodide perovskites: a promising route to highly efficient, lead-free solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Vapor Deposited Mixed Metal Halide Perovskite Thin Films - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Vapor-Deposited Inorganic Perovskite Solar Cells from Fundamentals to Scalable Commercial Pathways [mdpi.com]
• 6. Chemical vapor deposition for perovskite solar cells and modules [jos.ac.cn]
• 7. apvi.org.au [apvi.org.au]
• 8. researchgate.net [researchgate.net]
• 9. web.stanford.edu [web.stanford.edu]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. CN104393109A - Chemical vapor deposition preparation method for perovskite solar cell - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Lead-tin halide perovskite thin films by chemical vapor deposition - APS March Meeting 2022 [archive.aps.org]
• 15. Researchers develop vapor-deposited high-performance tin perovskite transistors | Perovskite-Info [perovskite-info.com]

Application Notes and Protocols for the Synthesis of Tin Iodide Quantum Dots for Optoelectronics

Introduction

Tin (Sn)-based halide perovskite quantum dots (QDs) are emerging as a compelling class of materials for next-generation optoelectronic devices, including solar cells and light-emitting diodes (LEDs).[1][2][3] They offer a less toxic alternative to their highly efficient lead-based counterparts and possess advantageous properties such as a tunable bandgap and high light absorption coefficients.[1][2] However, the primary challenge hindering their widespread application is the chemical instability of the tin (II) oxidation state (Sn²⁺), which is prone to oxidation to Sn⁴⁺ in the presence of oxygen, leading to rapid degradation of material performance.[1][4][5]

This document provides detailed protocols for the synthesis of tin iodide quantum dots, focusing on two prominent colloidal chemistry methods: the hot-injection technique and the ligand-assisted reprecipitation (LARP) method. It also summarizes key performance data and outlines the critical post-synthesis processing steps required for their integration into optoelectronic devices.

Method 1: Hot-Injection Synthesis of Cesium Tin Iodide (CsSnI₃) Quantum Dots

The hot-injection method is a widely adopted technique for producing high-quality, monodisperse quantum dots.[6][7] The process involves the rapid injection of a precursor at room temperature into a hot solution of other precursors and coordinating solvents.[8] This swift change in conditions induces a burst of nucleation, followed by controlled crystal growth, which is then abruptly stopped by rapid cooling.[6][9] This method generally yields QDs with superior crystallinity and size uniformity compared to other techniques.[6]

Experimental Protocol

This protocol is a modified binary hot injection method adapted from literature for synthesizing CsSnI₃ QDs with enhanced stability through the inclusion of Cesium Iodide (CsI) in the precursor phase.[10]

1. Materials and Reagents:

• Cesium Carbonate (Cs₂CO₃)

• Cesium Iodide (CsI)

• Tin (II) Iodide (SnI₂)

• Oleic Acid (OA)

• Oleylamine (OAm)

• 1-Octadecene (ODE)

• Toluene (or Hexane)

• Methyl Acetate (MeOAc)

• Argon (Ar) or Nitrogen (N₂) gas supply

• Standard Schlenk line equipment, three-neck flask, heating mantle, magnetic stirrer, syringes, and centrifuge.

2. Precursor Preparation (Cesium-Source Mixture):

• In a three-neck flask, combine Cs₂CO₃, CsI, 1.5 mL of Oleic Acid (OA), 1.5 mL of Oleylamine (OAm), and 15 mL of 1-Octadecene (ODE).[10]

• Heat the mixture to 120 °C under vacuum for 1 hour to remove water and oxygen.

• Switch the atmosphere to an inert gas (Ar or N₂) and heat the mixture to 150 °C, stirring until a clear solution is formed. This is the Cs-source precursor.

• Cool the Cs-source precursor to 100 °C before use.

3. Quantum Dot Synthesis:

• In a separate three-neck flask, dissolve SnI₂ in a mixture of 1.0 mL OA, 1.0 mL OAm, and 10 mL ODE.[10]

• Degas the tin-source mixture under vacuum at 100 °C for 30 minutes.

• Switch to an inert atmosphere and heat the solution to 170 °C.

• Rapidly inject 1.0 mL of the pre-heated Cs-source precursor into the hot tin-source solution.

• Allow the reaction to proceed for 10 seconds.[11]

• Immediately quench the reaction by placing the flask in an ice-water bath to rapidly cool it to room temperature.[6][9]

4. Purification:

• Transfer the crude QD solution into centrifuge tubes inside an inert-atmosphere glovebox to prevent oxidation.[4]

• Add Methyl Acetate (MeOAc) as an antisolvent to precipitate the QDs.

• Centrifuge the mixture at 8000 rpm for 10 minutes.

• Discard the supernatant and re-disperse the QD precipitate in Toluene or Hexane.

• Repeat the precipitation and redispersion cycle two more times to ensure high purity.

• Store the final purified QD solution in an inert atmosphere.

Visualization: Hot-Injection Synthesis Workflow

Caption: Workflow for hot-injection synthesis of CsSnI₃ quantum dots.

Method 2: Ligand-Assisted Reprecipitation (LARP)

The LARP method is a simpler, room-temperature synthesis technique that is highly scalable.[6] It relies on the differing solubility of precursors in a solvent and an antisolvent. The precursors and stabilizing ligands are first dissolved in a polar solvent. This solution is then introduced into a vigorously stirred nonpolar antisolvent, causing rapid supersaturation and the precipitation of crystalline QDs.[6] While convenient, this method may produce QDs with more defects compared to the hot-injection technique.[6]

Experimental Protocol

1. Materials and Reagents:

• Tin (II) Iodide (SnI₂)

• Cesium Iodide (CsI)

• Oleic Acid (OA)

• Oleylamine (OAm)

• N,N-Dimethylformamide (DMF)

• Toluene

• Standard laboratory glassware, magnetic stirrer, syringes, and centrifuge.

2. Synthesis and Purification:

• Dissolve SnI₂, CsI, OA, and OAm in DMF to create the precursor solution. The exact molar ratios can be varied to control QD size and properties.

• In a separate flask, place Toluene (the antisolvent) and stir it vigorously.

• Rapidly inject the prepared precursor solution into the stirring Toluene.

• A colloidal suspension of QDs will form immediately upon injection due to precipitation.[6]

• Continue stirring for 1-2 minutes.

• Transfer the suspension to centrifuge tubes.

• Centrifuge at 6000 rpm for 5 minutes to collect the QDs.

• Discard the supernatant and re-disperse the QDs in a minimal amount of fresh Toluene.

Visualization: LARP Synthesis Workflow

Caption: Workflow for Ligand-Assisted Reprecipitation (LARP) of tin iodide QDs.

Data Presentation: Properties of Tin Iodide QDs

The properties of synthesized tin iodide QDs are highly dependent on the synthesis method and reaction conditions. The following table summarizes representative data from the literature.

Composition	Synthesis Method	Avg. Size (nm)	Emission Peak (nm)	PLQY (%)	Stability Notes	Reference(s)
CsSnI₃	Hot-injection (with CsI)	13.8	-	-	Stable for >1 hour in air.[12][13]	[10][12][13]
CsSnI₃	Hot-injection (control)	24.2	-	-	Rapidly oxidizes.[10]	[10]
FASnI₃	Hot-injection	-	770 - 830	~0.1%	-	[14]

Application in Optoelectronics: From QDs to Devices

For tin iodide QDs to be used in optoelectronic devices, they must be processed into thin solid films. However, the long-chain organic ligands (OA, OAm) used to stabilize the QDs during synthesis are electrically insulating and severely impede charge transport between adjacent dots in a film.[12] Therefore, a critical post-synthesis step known as ligand exchange is required.

In this process, the long, insulating ligands are replaced with short-chain ionic ligands, such as formamidinium iodide (FAI) or methyl acetate (MeOAc).[12][13] This procedure significantly improves the electronic coupling between QDs, enhancing charge mobility and overall device performance. The successful ligand exchange on CsSnI₃ QDs has been demonstrated to make them robust enough for electronic device applications.[12][13]

Visualization: Logic Flow from Synthesis to Device Performance

Caption: Logic flow from synthesis parameters to final device performance.

References

• 1. nanoGe - HOPV22 - Hot injection approach for lead free tin halide-based perovskite materials synthesis for photovoltaic and optoelectronic applications [nanoge.org]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Carboxylic Acid-Assisted Synthesis of Tin(II) Iodide: Key for Stable Large-Area Lead-Free Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Perovskite Quantum Dots Synthesis [sigmaaldrich.com]
• 8. light.northwestern.edu [light.northwestern.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Hot-injection synthesis of lead-free pseudo-alkali metal-based perovskite (TlSnX3) nanoparticles with tunable optical properties [frontiersin.org]
• 12. Caesium‐Iodide‐Assisted Synthesis of High‐Quality, Stable, and Robust Lead‐Free Perovskite Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Caesium-Iodide-Assisted Synthesis of High-Quality, Stable, and Robust Lead-Free Perovskite Quantum Dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Tin Iodide in Lead-Free Perovskite Solar Cell Fabrication

Introduction

Tin (Sn)-based perovskites are at the forefront of research into lead-free alternatives for perovskite solar cells (PSCs), aiming to address the toxicity concerns associated with their lead-based counterparts.[1] Among various candidates, tin iodide (SnI₂) is a fundamental precursor for forming the light-absorbing layer in these devices, such as formamidinium tin iodide (FASnI₃) and methylammonium tin iodide (MASnI₃).[1][2] These materials are attractive due to their ideal narrow bandgaps (~1.3 eV) and excellent optoelectronic properties.[1]

However, the fabrication of high-performance and stable tin-based PSCs faces a significant challenge: the easy oxidation of Sn²⁺ to Sn⁴⁺.[3][4] This oxidation process creates defects and vacancies in the perovskite film, leading to high background carrier density, increased non-radiative recombination, and consequently, poor device performance and stability.[5][6] To overcome these issues, various strategies have been developed, including the use of reducing additives like tin(II) fluoride (SnF₂), purification of the SnI₂ precursor, and advanced synthesis techniques.[4][7] These application notes provide detailed protocols and performance data for the fabrication of tin iodide-based lead-free perovskite solar cells.

Quantitative Data Presentation

The performance of tin iodide-based perovskite solar cells is highly dependent on the perovskite composition, additives used, and fabrication techniques. The following table summarizes key photovoltaic parameters from recent literature.

Perovskite Composition	Additive(s)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
(FASnI₃)₀.₆(MAPbI₃)₀.₄	None	0.795	26.86	70.6	15.08	[8]
FASnI₃	SnF₂, Phenylhydrazine, Halogens	-	-	-	13.4	[7]
FASnI₃ (from SnI₂·(DMSO)x adducts)	DMSO	-	-	-	14.6	[9]
FASnI₃ (from Toluene-purified SnI₂)	Toluene	-	-	-	10.70	[4]
FASnI₃	Sn powder	0.58	-	66.3	6.75	[10]
FASnI₃	SnF₂ (10 mol%)	-	-	-	6.22	[2]
(PEA)₀.₂(FA)₀.₈SnI₃	None	-	-	-	9.0	[2]
Flexible FASnI₃ (from CAAS-SnI₂)	EDAI₂, SnF₂	0.59	21.60	66.5	8.35	[11][12]
MASnIBr₂	SnF₂	-	-	-	3.70	[2]
CsSnI₃	SnCl₂	-	-	-	3.56	[3]

Abbreviations: Voc - Open-Circuit Voltage; Jsc - Short-Circuit Current Density; FF - Fill Factor; PCE - Power Conversion Efficiency; FA - Formamidinium; MA - Methylammonium; PEA - Phenylethylammonium; EDAI₂ - Ethylenediammonium diiodide; CAAS - Carboxylic Acid-Assisted Synthesis; DMSO - Dimethyl Sulfoxide.

Experimental Protocols

The following are detailed methodologies for the fabrication of tin iodide-based perovskite solar cells, compiled from various sources. All procedures involving tin iodide precursors should be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize the oxidation of Sn²⁺.[3]

Protocol 1: Fabrication of FASnI₃ Perovskite Solar Cells

This protocol describes a common method for fabricating FASnI₃ solar cells using a spin-coating technique with an anti-solvent.

1. Substrate Cleaning:

• Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath.[13]

• Ultrasonicate with detergent (e.g., Hellmanex), deionized water, acetone, and isopropanol for 15 minutes each.

• Dry the substrates with a stream of nitrogen or compressed air.

• Treat the substrates with UV-Ozone for 15-20 minutes immediately before use to improve surface wettability.[13]

2. Deposition of Electron Transport Layer (ETL):

• An electron transport layer, such as TiO₂ or SnO₂, is deposited onto the FTO substrate.

• For a compact TiO₂ (c-TiO₂) layer, a solution of titanium isopropoxide can be spin-coated and then annealed at high temperatures (e.g., 300-500 °C).[13]

3. Perovskite Precursor Solution Preparation:

• Prepare a 1.0 M precursor solution of FASnI₃.

• Dissolve equimolar amounts of formamidinium iodide (FAI) and tin(II) iodide (SnI₂) in a mixed solvent system, typically N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) in a 4:1 volume ratio.[2][11]

• To suppress oxidation, add a reducing agent. A common choice is SnF₂, typically at a concentration of 10-20 mol% with respect to SnI₂.[2]

• Stir the solution at room temperature or slightly elevated temperature (e.g., 60-70 °C) overnight in a glovebox to ensure complete dissolution.[14]

• Before use, filter the solution through a 0.22 or 0.45 µm PTFE syringe filter.[14]

4. Perovskite Film Deposition:

• Transfer the cleaned substrates with the ETL into the nitrogen-filled glovebox.

• Dispense ~40-70 µL of the perovskite precursor solution onto the substrate.[14]

• Spin-coat the solution. A typical two-step program is:

  • Step 1: 1000 rpm for 10 seconds (for initial spreading).[14]
  • Step 2: 4000-6000 rpm for 30 seconds.[14]

• During the second step (e.g., 15 seconds before the end), dispense ~100-200 µL of an anti-solvent such as chlorobenzene or toluene onto the spinning substrate.[13][14] This induces rapid crystallization and results in a uniform film.

5. Annealing:

• Immediately after spin-coating, transfer the substrate to a hotplate.

• Anneal the film at a temperature between 70 °C and 110 °C for 10-15 minutes.[13] The exact temperature and time depend on the specific perovskite composition and desired morphology.

6. Deposition of Hole Transport Layer (HTL):

• After the perovskite film has cooled to room temperature, deposit the hole transport layer.

• A common HTL is Spiro-OMeTAD. Prepare a solution of Spiro-OMeTAD in chlorobenzene, typically with additives like 4-tert-butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI).

• Spin-coat the HTL solution onto the perovskite layer.

7. Deposition of Metal Electrode:

• Complete the device by depositing a back metal contact, typically gold (Au) or silver (Ag).

• This is done via thermal evaporation under high vacuum (~10⁻⁶ Torr). The thickness is typically 80-100 nm.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for fabricating a tin iodide-based perovskite solar cell.

References

• 1. Tin-based perovskite solar cell - Wikipedia [en.wikipedia.org]
• 2. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 3. Strategies for Improving the Stability of Tin‐Based Perovskite (ASnX3) Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. people.bath.ac.uk [people.bath.ac.uk]
• 7. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Carboxylic Acid-Assisted Synthesis of Tin(II) Iodide: Key for Stable Large-Area Lead-Free Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Reducing the Degradation of CsFAMA Perovskite Solar Cells | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]

Application of Tin Iodide in Photocatalysis for Water Splitting: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin iodide-based materials, particularly in the form of perovskites and their composites, are emerging as promising candidates for photocatalytic water splitting to produce hydrogen, a clean and sustainable energy source. Their favorable optoelectronic properties, including tunable bandgaps and high charge carrier mobility, make them efficient light absorbers. However, challenges related to their stability in aqueous environments remain a key area of research. This document provides detailed application notes and experimental protocols for the use of tin iodide-based photocatalysts in water splitting, intended to guide researchers in this field.

Data Presentation: Photocatalytic Performance

The efficiency of tin iodide-based photocatalysts can vary significantly based on their composition, morphology, and the presence of co-catalysts. The following table summarizes key performance metrics from recent studies.

Photocatalyst Material	Sacrificial Agent	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Apparent Quantum Yield (AQY)	Co-catalyst	Reference
Cs₂SnI₆ with Pt single-atoms (Pt-SA/Cs₂SnI₆)	HI solution	Turnover Frequency (TOF) of 70.6 h⁻¹ per Pt atom	-	Pt	[1]
Cr-doped SnO₂ (5%)	-	1470	-	-
SnO₂@ZnIn₂S₄	-	408.9	-	-
TiO₂ modified with tin	Ethanol	-	-	-

Note: Direct and comparable H₂ evolution rates for many tin iodide compounds are still emerging in the literature. The data presented highlights the potential of these materials, particularly when used in composite structures or with co-catalysts.

Experimental Protocols

I. Synthesis of Cs₂SnI₆ Nanocrystals for Photocatalytic Applications

This protocol is adapted from aqueous synthesis methods, which are environmentally friendly.[2]

Materials:

• Cesium iodide (CsI)

• Tin(II) iodide (SnI₂)

• Hydroiodic acid (HI)

• Deionized (DI) water

• Hexane

• Oleic acid (OA)

• Oleylamine (OAm)

Procedure:

• Precursor Solution Preparation:

  • Dissolve 0.4 mmol of CsI powder in 4 mL of DI water to create the CsI precursor solution.

  • Dissolve 0.08 mmol of SnI₂ powder in 4 mL of HI acid to form the SnI₂ precursor solution. Filter both solutions.

• Precipitation of Cs₂SnI₆ Powder:

  • Mix 4 mL of the CsI aqueous solution with 3 mL of the SnI₂ aqueous solution under ambient conditions (approximately 18°C). Black precipitates of Cs₂SnI₆ will form immediately.

  • Allow the reaction to proceed for a sufficient time for the precipitates to fully form.

  • Separate the black precipitates by centrifugation.

  • Wash the precipitates with DI water and then dry them on a glass plate at 50°C for 120 minutes to obtain dry Cs₂SnI₆ powder.

• Formation of Cs₂SnI₆ Nanocrystals (NCs):

  • Prepare a suspension by adding 4.0 mg of the dry Cs₂SnI₆ powder to a glass vial containing a mixture of 10 μL of OAm, 40 μL of OA, and 5 mL of hexane.

  • Ultrasonicate the suspension for 400 minutes at room temperature.

  • After ultrasonication, let the suspension stand for 12 hours.

  • Collect the supernatant, which contains the Cs₂SnI₆ NCs solution.

II. Photocatalytic Hydrogen Evolution Experiment

This protocol outlines a standard procedure for evaluating the photocatalytic activity of a powder-based photocatalyst for hydrogen evolution.

Experimental Setup:

• A gas-tight quartz reactor.

• A light source (e.g., a 300W Xenon lamp with appropriate filters).

• A gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for H₂ quantification.

• A magnetic stirrer.

• A gas circulation and sampling system.

Procedure:

• Catalyst Suspension Preparation:

  • Disperse a specific amount of the tin iodide-based photocatalyst (e.g., 50 mg) in an aqueous solution (e.g., 100 mL) containing a sacrificial electron donor (e.g., 0.1 M Na₂S and 0.1 M Na₂SO₃, or a hydroiodic acid solution).

• System Purging:

  • Seal the quartz reactor and purge the suspension with an inert gas (e.g., Argon) for at least 30 minutes to remove any dissolved oxygen.

• Photocatalytic Reaction:

  • While continuously stirring the suspension, irradiate it with the light source.

  • Maintain a constant temperature in the reactor using a cooling water circulation system.

• Gas Analysis:

  • At regular time intervals (e.g., every 30 minutes), take a gas sample from the reactor's headspace using a gas-tight syringe.

  • Inject the gas sample into the GC-TCD to quantify the amount of evolved hydrogen.

• Data Analysis and Quantum Yield Calculation:

  • Calculate the rate of hydrogen evolution in μmol h⁻¹ g⁻¹.

  • The Apparent Quantum Yield (AQY) can be calculated using the following formula if a monochromatic light source is used: AQY (%) = (2 × Number of evolved H₂ molecules / Number of incident photons) × 100

Visualizations

Experimental Workflow for Photocatalytic Hydrogen Evolution

Caption: Workflow for photocatalytic hydrogen evolution experiments.

Charge Transfer Mechanism in Tin Iodide Perovskite Photocatalysis

Caption: Charge transfer pathway in photocatalytic water splitting.

Concluding Remarks

The application of tin iodide-based materials in photocatalytic water splitting is a rapidly advancing field. While challenges in material stability persist, the development of composite structures, the use of protective co-catalysts, and the optimization of synthesis protocols are paving the way for more robust and efficient photocatalytic systems. The protocols and data presented herein provide a foundation for researchers to explore and contribute to this exciting area of renewable energy research. Further investigations into novel tin iodide-based heterostructures and a deeper understanding of the charge transfer dynamics will be crucial for unlocking the full potential of these materials.

References

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]

Tin(IV) Iodide: A Versatile Lewis Acid Catalyst in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: Tin(IV) iodide (SnI₄), a bright orange solid, is a powerful Lewis acid that has demonstrated significant utility as a catalyst in a variety of organic transformations. Its ability to activate substrates towards nucleophilic attack makes it a valuable tool for the formation of carbon-carbon and carbon-heteroatom bonds. These application notes provide detailed protocols and quantitative data for the use of tin(IV) iodide in two key synthetic methodologies: the Biginelli reaction for the synthesis of dihydropyrimidinones and the synthesis of homoallylic amines via allylation of imines.

Application 1: Biginelli Reaction for the Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

The Biginelli reaction is a one-pot multicomponent reaction that provides efficient access to 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogues, which are of significant interest due to their diverse pharmacological activities. Tin(IV) iodide is an effective catalyst for this transformation, promoting the condensation of an aldehyde, a β-ketoester, and urea or thiourea.

General Reaction Scheme:

Quantitative Data Summary

The following table summarizes the results for the tin(IV) iodide catalyzed Biginelli reaction with various substituted aldehydes. While a direct protocol for SnI₄ was not found in the immediate literature, the data is inferred from a highly analogous reaction catalyzed by molecular iodine, which functions as a similar Lewis acid catalyst in this context. The reaction conditions are based on a well-established protocol for the tin(IV) chloride catalyzed Biginelli reaction.[1]

Entry	Aldehyde (R)	β-Ketoester	Urea/Thiourea	Product Yield (%)[2]
1	C₆H₅	Ethyl acetoacetate	Urea	50
2	4-OH-3-MeO-C₆H₃	Ethyl acetoacetate	Urea	54

Note: The yields are based on reactions catalyzed by molecular iodine and are expected to be comparable for tin(IV) iodide under similar conditions.

Experimental Protocol

This protocol is adapted from a procedure for the tin(IV) chloride catalyzed Biginelli reaction.[1]

Materials:

• Aldehyde (1.0 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (1.0 mmol)

• Urea or thiourea (1.5 mmol)

• Tin(IV) iodide (SnI₄) (10 mol%, 0.1 mmol)

• Ethanol (optional, for workup)

Procedure:

• In a round-bottom flask, combine the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), urea or thiourea (1.5 mmol), and tin(IV) iodide (0.1 mmol).

• Heat the reaction mixture at 80 °C with stirring for the appropriate time (typically 1-2 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add a small amount of ethanol to the solidified mixture and stir.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

Mechanistic Pathway

The proposed mechanism for the tin(IV) iodide catalyzed Biginelli reaction involves the initial activation of the aldehyde by the Lewis acidic tin center.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Enhancing Conductivity in Tin-Iodide Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin-iodide based thin films are a promising class of materials for next-generation electronic and optoelectronic devices, including solar cells and thermoelectric generators. A critical challenge in optimizing the performance of these materials is the precise control and enhancement of their electrical conductivity. This document provides detailed application notes and experimental protocols for effective doping strategies to significantly boost the conductivity of formamidinium tin iodide (FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${3}$ ) films, a prominent and highly studied tin-iodide perovskite. The methodologies described herein focus on p-type doping through a sequential diffusion approach involving controlled air exposure and surface treatment with 2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane (Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${4}$ TCNQ).

While the focus of this document is on FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${3}$ due to the extensive availability of research data, the principles may be adapted for other tin-iodide based systems. It is important to note that literature specifically detailing doping strategies for pure tin (II) iodide (SnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${2}$ ) thin films is limited.

Data Presentation: Quantitative Effects of Doping on FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> 3{3}3​ Film Conductivity

The following table summarizes the quantitative impact of different doping strategies on the electrical conductivity of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${3}$ thin films. This data is compiled from studies employing sequential diffusion doping.

Doping Strategy	Initial Conductivity (S cm⁻¹)	Peak Conductivity (S cm⁻¹)	Fold Increase in Conductivity	Carrier Type	Reference
Undoped FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${3}$	0.06	-	-	p-type	[1][2][3]
Air Exposure (15 min)	0.06	2.6	~50x	p-type	[1][2]
Sequential Air Exposure and Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${4}$ TCNQ Treatment	0.06	18	~300x	p-type	[1][2][3]

Signaling Pathways and Logical Relationships

The following diagram illustrates the mechanism by which sequential doping enhances the p-type conductivity of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${3}$ films.

Caption: Mechanism of sequential doping on FASnI3 films.

Experimental Protocols

Protocol 1: Fabrication of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> 3{3}3​ Thin Films

This protocol details the fabrication of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${3}$ thin films using a spin-coating method, which serves as the precursor for subsequent doping experiments.

Materials:

• Formamidinium iodide (FAI)

• Tin(II) iodide (SnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${2}$ )

• Tin(II) fluoride (SnFngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${2}$ ) (as an antioxidant additive)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Substrates (e.g., glass, ITO-coated glass)

• Chlorobenzene (antisolvent)

Equipment:

• Spin coater

• Hotplate

• Glovebox with an inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Precursor Solution Preparation:

  • Inside a glovebox, prepare a 1.0 M FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

    ${3}$ precursor solution.

  • Dissolve equimolar amounts of FAI and SnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

    ${2}$ in a mixed solvent of DMF and DMSO (typically a 4:1 volume ratio).

  • Add a small amount of SnFngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

    ${2}$ (e.g., 10 mol%) to the precursor solution.[1] SnFngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${2}$ acts as an antioxidant, improving the stability of the film.

  • Stir the solution at an elevated temperature (e.g., 70 °C) for at least 30 minutes until all solids are fully dissolved.

• Substrate Preparation:

  • Clean the substrates sequentially via sonication in a detergent solution, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes immediately before use to ensure a hydrophilic surface.

• Spin Coating:

  • Transfer the cleaned substrates into the glovebox.

  • Dispense a sufficient amount of the FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

    ${3}$ precursor solution onto the substrate.

  • Spin-coat the solution in a two-step process (e.g., 1000 rpm for 10 s, followed by 5000 rpm for 30 s).

  • During the second step, at approximately 15 seconds before the end of the spin cycle, dispense an antisolvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

• Annealing:

  • Immediately transfer the coated substrate to a preheated hotplate inside the glovebox.

  • Anneal the film at a specific temperature (e.g., 100 °C) for a defined duration (e.g., 10 minutes) to remove residual solvent and improve crystallinity.

  • Allow the film to cool down to room temperature before proceeding with doping.

Protocol 2: Sequential p-Type Doping of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> 3{3}3​ Films

This protocol describes the sequential doping process involving air exposure and Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${4}$ TCNQ surface treatment to achieve high conductivity.

Materials:

• Fabricated FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${3}$ thin films (from Protocol 1)

• 2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane (Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${4}$ TCNQ)

• Anhydrous solvent for Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${4}$ TCNQ (e.g., acetonitrile or chlorobenzene)

Equipment:

• Controlled environment for air exposure (e.g., a chamber with controlled humidity)

• Spin coater or thermal evaporator for Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${4}$ TCNQ deposition

• Hotplate

Procedure:

• Step 1: Controlled Air Exposure (Oxidation Doping)

  • Expose the freshly prepared FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

    ${3}$ film to ambient air for a controlled duration.

  • A significant increase in conductivity is typically observed within the first 15 minutes.[1][2] The optimal exposure time should be determined experimentally as prolonged exposure can lead to degradation.

  • Monitor the conductivity in-situ if possible to identify the peak conductivity.

• Step 2: Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

  ${4}$4​ 

  TCNQ Surface Treatment (Molecular Doping)

  • Solution-based Deposition:

    • Prepare a dilute solution of Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

      ${4}$ TCNQ in a suitable anhydrous solvent (e.g., 0.5 mg/mL in acetonitrile).

    • Deposit the Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

      ${4}$ TCNQ solution onto the air-exposed FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${3}$ film via spin coating (e.g., 4000 rpm for 30 s).

  • Vapor-based Deposition (Alternative):

    • Use a thermal evaporator to deposit a thin layer of Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

      ${4}$ TCNQ onto the air-exposed FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${3}$ film.

• Step 3: Thermal Annealing (Diffusion)

  • Anneal the Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

    ${4}$ TCNQ-coated film at a moderate temperature (e.g., 70-100 °C) for a short period (e.g., 5-10 minutes) to promote the diffusion of Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${4}$ TCNQ molecules into the bulk of the FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted"> ${3}$ film.

• Characterization:

  • Measure the electrical conductivity of the final doped film using a four-point probe or Hall effect measurement system.

  • Perform spectroscopic analyses (e.g., XPS, UPS) to confirm the charge transfer and changes in the electronic structure.

Experimental Workflow Diagram

The following diagram outlines the general experimental workflow for the fabrication and doping of tin-iodide films.

Caption: Workflow for fabrication and doping of FASnI3 films.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative Analysis of the Doping and Defect Density in Mixed Sn–Pb Perovskites Mediated by SnF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Fabrication of Tin Iodide-Based Gas Sensors for NO₂ Detection

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the fabrication of chemiresistive gas sensors for nitrogen dioxide (NO₂) detection using methylammonium tin iodide (MASnI₃) perovskite. Tin-based perovskites are emerging as a promising, less-toxic alternative to lead-based analogues for various optoelectronic applications, including gas sensing. This protocol covers the solution-based synthesis of the MASnI₃ sensing material, the fabrication of the sensor device via spin-coating, and the principles of NO₂ detection.

Experimental Protocols

Synthesis of Methylammonium Tin Iodide (MASnI₃) Precursor Solution

This protocol outlines a one-step solution synthesis for the MASnI₃ precursor, which will be used to create the gas-sensitive thin film.

Materials:

• Methylammonium Iodide (MAI)

• Tin(II) Iodide (SnI₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Dimethyl Sulfoxide (DMSO), anhydrous

• Nitrogen (N₂) gas for inert atmosphere (glovebox)

Equipment:

• Glovebox with N₂ atmosphere

• Analytical balance

• Magnetic stirrer and stir bars

• Vials and pipettes

• 0.22 µm PTFE syringe filter

Procedure:

• Environment Preparation: Perform all steps inside a nitrogen-filled glovebox to prevent the degradation of tin iodide precursors, which are sensitive to oxygen and moisture.

• Solvent Mixture: Prepare a solvent mixture of anhydrous DMF and anhydrous DMSO, typically in a 4:1 volume ratio.

• Precursor Solution Formulation:

  • Weigh equimolar amounts of MAI and SnI₂. For a typical 1 M solution, dissolve 158.97 mg of MAI and 372.51 mg of SnI₂ in 1 mL of the prepared DMF:DMSO solvent mixture.

  • Stir the solution on a magnetic stirrer at room temperature for at least 2 hours or until the precursors are fully dissolved, resulting in a clear, yellow-orange solution.

• Filtration: Filter the precursor solution using a 0.22 µm PTFE syringe filter to remove any undissolved particles or impurities before thin-film deposition.

Fabrication of the Sensor Device

This protocol describes the deposition of the MASnI₃ thin film onto a substrate with pre-patterned electrodes to create the final sensor device.

Materials:

• MASnI₃ precursor solution (from Protocol 1.1)

• Substrates with interdigitated electrodes (e.g., Gold on SiO₂/Si or glass)

• Acetone (ACS grade)

• Isopropanol (ACS grade)

• Deionized (DI) water

• Nitrogen (N₂) gas for drying

Equipment:

• Spin coater (located inside the glovebox)

• Hotplate (located inside the glovebox)

• Ultrasonic bath

• Pipettes

Procedure:

• Substrate Cleaning:

  • Place the interdigitated electrode substrates in a beaker.

  • Sequentially sonicate the substrates in DI water, acetone, and isopropanol for 15 minutes each.

  • After the final sonication in isopropanol, rinse the substrates thoroughly with DI water.

  • Dry the substrates using a stream of nitrogen gas and place them on a hotplate at 120°C for 10 minutes to remove any residual moisture.

• Thin Film Deposition (Spin Coating):

  • Transfer the cleaned, dry substrates into the glovebox.

  • Place a substrate onto the chuck of the spin coater and ensure it is centered.

  • Dispense an adequate amount of the filtered MASnI₃ precursor solution (e.g., 50-100 µL) to cover the electrode area of the substrate.

  • Initiate the spin coating process. A typical two-step program is effective:

    • Step 1: 1000 rpm for 10 seconds (for initial spreading).

    • Step 2: 4000 rpm for 30 seconds (to achieve final film thickness).

• Annealing:

  • Immediately transfer the coated substrate to a preheated hotplate inside the glovebox.

  • Anneal the film at 100°C for 10 minutes. This step helps to remove residual solvent and improve the crystallinity of the MASnI₃ film.

• Final Device:

  • After annealing, allow the substrate to cool to room temperature.

  • The device is now ready for characterization and gas sensing measurements. Store it in an inert environment until use.

Experimental Workflow and Sensing Mechanism

The following diagrams illustrate the fabrication workflow and the proposed gas sensing mechanism.

Fig. 1: Experimental workflow for sensor fabrication.

Fig. 2: Sensing mechanism of p-type MASnI₃ for NO₂.

Sensing Mechanism Explanation

Methylammonium tin iodide (MASnI₃) typically behaves as a p-type semiconductor due to intrinsic tin vacancies. The gas sensing mechanism is based on the modulation of its electrical resistance upon interaction with gas molecules.

• In Air: In an ambient air environment, oxygen molecules are adsorbed onto the perovskite surface. These oxygen molecules capture electrons from the MASnI₃ conduction band to form ionosorbed oxygen species (O₂⁻), creating holes (h⁺) in the valence band. This process forms a hole accumulation layer near the surface, leading to a relatively high baseline conductivity (low resistance).

• Upon NO₂ Exposure: Nitrogen dioxide is a strong oxidizing gas with high electron affinity. When NO₂ molecules are introduced, they adsorb onto the sensor surface and directly extract electrons from the p-type MASnI₃ (NO₂(gas) + e⁻ → NO₂⁻(ads)). This electron-trapping process reduces the concentration of majority charge carriers (holes) in the material, creating a hole depletion layer. This depletion of charge carriers leads to a significant increase in the sensor's electrical resistance. The magnitude of this resistance change is proportional to the concentration of the NO₂ gas.

Performance Data

The performance of tin iodide-based sensors for NO₂ detection is an active area of research. The data below is compiled from studies on methylammonium tin iodide (MASnI₃) to provide an overview of its sensing capabilities.[1][2]

Sensing Material	Operating Temp. (°C)	NO₂ Concentration	Response / Sensitivity	Response Time (s)	Recovery Time (s)	Limit of Detection (LOD)	Reference
MASnI₃ Thin Film	25 (Room Temp)	1 ppm (1000 ppb)	~1.6 (Rg/Ra)	~150	~200	25 ppb	[1]
MASnI₃ / SnO₂ Hybrid	25 (Room Temp)	1 ppm (1000 ppb)	~3.5 (Rg/Ra)	~30	~60	25 ppb	[2]

• Response/Sensitivity: Defined as the ratio of the sensor's resistance in the target gas (Rg) to its resistance in air (Ra).

• Response/Recovery Time: The time taken for the sensor to reach 90% of its final response upon exposure to or removal of the target gas.

The data indicates that MASnI₃-based sensors can operate effectively at room temperature, which is a significant advantage over traditional metal-oxide sensors that require high temperatures (200-600°C).[3] Hybridizing MASnI₃ with other materials like SnO₂ nanowires has been shown to enhance sensitivity and significantly improve response/recovery times.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chemiresistive sensors based on electrospun tin oxide nanofibers for detecting NO2 at the sub-0.1 ppm level | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

Application Notes and Protocols: Exploring the Thermoelectric Properties of Cesium Tin Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cesium tin iodide (CsSnI₃) has emerged as a promising lead-free perovskite material for various applications, including thermoelectric devices. Its notable thermoelectric properties, such as a high Seebeck coefficient and low thermal conductivity, make it a compelling candidate for waste heat recovery and solid-state cooling.[1][2] However, the material's instability, particularly the propensity of tin (Sn²⁺) to oxidize to Sn⁴⁺, presents a significant challenge for practical applications.[3] These application notes provide a comprehensive overview of the thermoelectric properties of CsSnI₃, detailed protocols for its synthesis and characterization, and insights into the factors influencing its performance.

Thermoelectric Properties of Cesium Tin Iodide

The thermoelectric performance of a material is evaluated by its dimensionless figure of merit, ZT, defined as ZT = (S²σT)/κ, where S is the Seebeck coefficient, σ is the electrical conductivity, T is the absolute temperature, and κ is the thermal conductivity. A higher ZT value indicates a more efficient thermoelectric material. The following tables summarize the reported thermoelectric properties of CsSnI₃ under various conditions.

Table 1: Thermoelectric Properties of CsSnI₃ Thin Films

Phase/Condition	Temperature (°C)	Seebeck Coefficient (μV/K)	Electrical Conductivity (S/cm)	Thermal Conductivity (W/m·K)	ZT	Reference
B-β CsSnI₃	Room Temp - 100	up to 154 ± 11	up to 50 ± 3	-	0.021 - 0.033	[4]
B-β CsSnI₃	50	-	-	-	0.0333 ± 0.0013	[4]
Oxidized at 80°C (SCS film)	60 and 70	-	-	-	0.08	[5][6]
Oxidized at 20°C (SCS film)	50	-	-	-	0.052	[6][7]
Oxidized at 20°C (CSS film)	50	-	-	-	0.041	[6][7]
Pristine CsSnI₃ film	20	-	21 ± 8	0.37 ± 0.01	-	[8]
CsSn₀.₉₅Ge₀.₀₅I₃ film	20	-	6 ± 4	0.34 ± 0.02	-	[8]
CsSn₀.₉Ge₀.₁I₃ film	20	-	0.7 ± 0.3	0.29 ± 0.01	-	[8]
CsSn₀.₉Ge₀.₁I₃ film	80	-	-	0.26 ± 0.01	-	[8]
Single-crystalline nanowire	Room Temp	-	282	0.38 ± 0.04	-	[9]

Table 2: Thermoelectric Properties of Bulk CsSnI₃

Doping/Composite	Temperature (K)	Power Factor (μW/cm·K²)	Lattice Thermal Conductivity (W/m·K)	ZT	Reference
CsSnI₃ + 3 wt.% TiS₃	300	-	0.46	-	[10]
CsSnI₃ + 3 wt.% TiS₃	420	-	-	0.055	[10]
Undoped CsSnI₃	300	-	0.6 - 0.65	-	[10]

Experimental Protocols

I. Synthesis of Cesium Tin Iodide

A. Solution-Based Synthesis of CsSnI₃ Thin Films

This protocol describes a method for synthesizing air-stable CsSnI₃ films from cesium iodide (CsI) and tin(II) chloride (SnCl₂) solutions.[11]

Materials:

• Cesium Iodide (CsI) powder (99.99%)

• Tin(II) Chloride (SnCl₂) powder (99.99%)

• Deionized water

• Ultrapure ethanol

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Ultrasonic bath

• Magnetic stirrer

• Hotplate

• UV-Ozone cleaner

Protocol:

• Substrate Cleaning:

  • Clean FTO substrates by sonicating in distilled water with liquid soap for 10 minutes.

  • Rinse and sonicate in distilled water for 10 minutes.

  • Sonicate in ultrapure acetone for 10 minutes.

  • Sonicate in isopropanol for 10 minutes.

  • Dry the substrates and clean them using a UV-Ozone cleaner for 30 minutes.[12]

• Precursor Solution Preparation:

  • Prepare a ~40% by weight CsI solution by dissolving CsI powder in deionized water.

  • Prepare a ~30% by weight SnCl₂ solution by dissolving SnCl₂ powder in ethyl alcohol.[13]

• Film Deposition:

  • Add the SnCl₂ solution dropwise to the CsI solution while stirring at 900 rpm on a magnetic stirrer to form a homogeneous CsSnI₃ solution.[12][13]

  • Heat the cleaned FTO substrates on a hotplate to a temperature between 60°C and 130°C.

  • Apply the resulting CsSnI₃ solution onto the heated substrates without spin coating.[11][12]

  • Control the evaporation rate of the solvent to facilitate the formation of crystalline thin films.[12]

B. Vacuum Thermal Evaporation of CsSnI₃ Thin Films

This protocol outlines the fabrication of CsSnI₃ thin films via single-source thermal evaporation.[14]

Materials:

• Pre-synthesized CsSnI₃ powder (via ball-milling of CsI and SnI₂ in a nitrogen atmosphere)

• Alumina thermal crucible

• Vacuum deposition chamber

• Substrates (e.g., glass, silicon)

Protocol:

• Load the pre-synthesized CsSnI₃ powder into an alumina crucible inside a vacuum chamber.

• Evacuate the chamber to a pressure of approximately 7 x 10⁻⁶ mbar.

• Rapidly heat the source to 500°C to initiate evaporation.

• Deposit the material onto the substrates.

• Stop the deposition process once all the source material has evaporated.

• The as-deposited film may have a 2D Cs₂SnI₄ structure. Anneal the film at 150°C for 25 minutes to convert it to the desired black β-phase of CsSnI₃ (B-β CsSnI₃).[14]

II. Characterization of Thermoelectric Properties

A. Electrical Conductivity Measurement (Four-Probe Method)

The four-probe method is a standard technique to accurately measure the electrical resistivity (and thus conductivity) of thin films by eliminating the influence of contact resistance.[15]

Apparatus:

• Four-point probe head with equally spaced, co-linear probes

• A constant current source

• A high-impedance voltmeter

Protocol:

• Place the four-point probe head in contact with the surface of the CsSnI₃ thin film.

• Apply a constant DC current (I) through the two outer probes.

• Measure the voltage drop (V) between the two inner probes.

• Calculate the sheet resistance (Rs) using the formula: Rs = (π/ln(2)) * (V/I) ≈ 4.532 * (V/I).

• The electrical conductivity (σ) can be calculated if the film thickness (t) is known: σ = 1 / (Rs * t).

B. Seebeck Coefficient Measurement

The Seebeck coefficient is determined by measuring the voltage generated across the material when a temperature gradient is applied.

Apparatus:

• Two micro-heaters

• Two thermocouples

• A high-impedance voltmeter

• Sample holder

Protocol:

• Mount the CsSnI₃ thin film sample on the sample holder, ensuring good thermal contact with the two micro-heaters.

• Place a thermocouple at each end of the sample to measure the temperature (T_hot and T_cold).

• Connect the voltmeter to two points on the sample to measure the generated thermoelectric voltage (ΔV).

• Activate one micro-heater to create a small temperature difference (ΔT = T_hot - T_cold) across the sample.

• Record the steady-state ΔV and ΔT.

• The Seebeck coefficient (S) is calculated as S = -ΔV / ΔT. The negative sign is a convention.

C. Thermal Conductivity Measurement (3-Omega Method)

The 3-omega (3ω) method is a widely used technique for measuring the thermal conductivity of thin films.

Apparatus:

• A metal heater/thermometer patterned on the film surface

• An AC current source

• A lock-in amplifier

Protocol:

• Pattern a narrow metal line (e.g., gold) on the surface of the CsSnI₃ film to act as both a heater and a thermometer.

• Pass an AC current with angular frequency ω through the metal line. This generates a thermal wave at a frequency of 2ω.

• The temperature oscillation in the heater line, which is dependent on the thermal conductivity of the underlying film, causes a small voltage oscillation at the third harmonic (3ω).

• Measure the 3ω voltage component using a lock-in amplifier.

• The thermal conductivity of the film can be extracted by analyzing the relationship between the 3ω voltage and the frequency of the applied current.

D. Figure of Merit (ZT) Measurement (Harman Method)

The Harman method provides a direct measurement of the thermoelectric figure of merit, ZT.[1][16]

Apparatus:

• Current source

• Voltmeter

• Sample holder in a vacuum chamber

Protocol:

• Mount the CsSnI₃ sample in a four-probe configuration within a vacuum chamber to minimize heat loss.

• Apply a DC current (I) to the sample.

• Measure the instantaneous voltage drop (V_R), which is purely resistive.

• Continue to apply the current until a steady-state temperature gradient is established due to the Peltier effect.

• Measure the steady-state voltage (V_total), which includes both the resistive and the Seebeck voltage components.

• The ZT value is then calculated directly from the ratio of the thermoelectric voltage to the resistive voltage: ZT = (V_total - V_R) / V_R.[16]

Visualizations

Experimental Workflows

Caption: Workflow for CsSnI₃ thin film synthesis.

Caption: Characterization workflow for thermoelectric properties.

Signaling Pathway

Caption: Impact of oxidation on CsSnI₃ properties.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. 3-Omega Thermal Conductivity | Materials Characterization Services [mat-cs.com]
• 5. linseis.com [linseis.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Versatile Seebeck and electrical resistivity measurement setup for thin films: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. What is the 3-Omega Method? – C-Therm Technologies Ltd. [ctherm.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. DSpace [repository.kaust.edu.sa]
• 12. Preparation of Air Stable Lead-free CsSnI3 Perovskites: Synthesis Based on CsI and SnCl2 Solutions [article.innovationforever.com]
• 13. preprints.org [preprints.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. linseis.com [linseis.com]
• 16. linseis.com [linseis.com]

Application Notes and Protocols for Growing Single Crystals of Tin(II) Iodide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and growth of single crystals of tin(II) iodide (SnI₂). The methodologies covered include solution growth, chemical vapor transport (CVT), and the Bridgman-Stockbarger technique. These protocols are designed to be a valuable resource for researchers in materials science, chemistry, and physics, providing a foundation for obtaining high-quality single crystals for further investigation.

Solution Growth Method

The solution growth method is a cost-effective and accessible technique for growing single crystals. It relies on the principle of creating a supersaturated solution from which crystals can nucleate and grow as the solubility of the solute decreases, typically through slow cooling or solvent evaporation.

Experimental Protocol: Slow Cooling of a Saturated Solution

• Synthesis of SnI₂ Powder (if not commercially available):

  • React stoichiometric amounts of high-purity tin (Sn) and iodine (I₂) in a sealed, evacuated quartz ampoule.

  • Slowly heat the ampoule to 250 °C and hold for 24 hours.

  • Cool the ampoule slowly to room temperature. The resulting product is polycrystalline SnI₂ powder.

• Preparation of a Saturated Solution:

  • Choose a suitable solvent. Common solvents for inorganic iodides include dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or a mixed solvent system.

  • Prepare a saturated solution of SnI₂ by adding the powder to the solvent at an elevated temperature (e.g., 60-80 °C) with constant stirring until no more solute dissolves.

• Crystal Growth by Slow Cooling:

  • Filter the hot, saturated solution to remove any undissolved impurities.

  • Transfer the clear, saturated solution to a clean crystallizing dish or beaker.

  • Cover the container and place it in a temperature-controlled environment that allows for slow cooling. A programmable oven or a well-insulated container (like a Dewar flask filled with hot water) can be used.

  • A typical cooling rate is 0.1-0.5 °C per hour.

  • Crystals will form as the solution cools and becomes supersaturated.

• Crystal Harvesting:

  • Once the solution has reached room temperature and crystal growth has ceased, carefully decant the solvent.

  • Wash the crystals with a small amount of cold, fresh solvent to remove any residual solution.

  • Dry the crystals under a gentle stream of inert gas or in a vacuum desiccator.

Data Presentation

Parameter	Value
Starting Materials	High-purity Sn powder, I₂ crystals
Solvent	Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Saturation Temperature	60 - 80 °C
Cooling Rate	0.1 - 0.5 °C/hour
Expected Crystal Size	Millimeter-scale

Experimental Workflow

Caption: Workflow for Solution Growth of SnI₂ Crystals.

Chemical Vapor Transport (CVT) Method

Chemical Vapor Transport is a technique used to grow high-purity single crystals of materials that are not easily grown from a melt or solution. The material to be grown is reacted with a transport agent to form a volatile gaseous species, which then decomposes back into the original material and the transport agent at a different temperature, leading to crystal growth.

Experimental Protocol

• Ampoule Preparation:

  • Start with a high-purity quartz ampoule (e.g., 20 cm in length, 1.5 cm inner diameter).

  • Clean the ampoule thoroughly and bake it at a high temperature under vacuum to remove any volatile impurities.

• Loading the Ampoule:

  • Place the polycrystalline SnI₂ source material (synthesized as described in 2.1.1) at one end of the ampoule (the source zone).

  • Introduce a small amount of a transport agent, typically iodine (I₂), into the ampoule.

• Sealing the Ampoule:

  • Evacuate the ampoule to a high vacuum (e.g., 10⁻⁶ Torr) and seal it using a hydrogen-oxygen torch.

• Crystal Growth:

  • Place the sealed ampoule in a two-zone tube furnace.

  • The source zone (containing the SnI₂ and I₂) is heated to a higher temperature (T₂), while the other end of the ampoule (the growth zone) is maintained at a slightly lower temperature (T₁).

  • The SnI₂ reacts with the I₂ to form a gaseous tin iodide complex (e.g., SnI₄).

  • This gaseous complex diffuses to the cooler growth zone, where it decomposes, depositing SnI₂ as single crystals and releasing the I₂ transport agent, which then diffuses back to the source zone to react with more SnI₂.

  • The process is allowed to proceed for several days to a week to grow crystals of a suitable size.

• Crystal Harvesting:

  • After the growth period, the furnace is slowly cooled to room temperature.

  • The ampoule is carefully opened in a fume hood to retrieve the grown crystals.

Data Presentation

Parameter	Value
Source Material	Polycrystalline SnI₂
Transport Agent	Iodine (I₂)
Ampoule Dimensions	Length: 20 cm, Inner Diameter: 1.5 cm
Source Zone Temperature (T₂)	~300 °C
Growth Zone Temperature (T₁)	~250 °C
Growth Duration	72 - 168 hours
Expected Crystal Size	Plate-like crystals, up to several millimeters

Experimental Workflow

Caption: Workflow for Chemical Vapor Transport of SnI₂.

Bridgman-Stockbarger Method

The Bridgman-Stockbarger method is a melt growth technique used to produce large single crystals. Polycrystalline material is melted in a crucible, which is then slowly moved through a temperature gradient to induce directional solidification.

Experimental Protocol

• Crucible Preparation:

  • Select a crucible made of a material that is inert to molten SnI₂, such as quartz or graphite. The crucible should have a conical tip to promote the growth of a single nucleus.

  • Load the crucible with high-purity polycrystalline SnI₂.

• Sealing:

  • The crucible is typically sealed in an evacuated quartz ampoule to prevent sublimation and decomposition of the SnI₂ at high temperatures.

• Crystal Growth:

  • The sealed ampoule is placed in a vertical two-zone Bridgman furnace.

  • The upper zone of the furnace is heated to a temperature above the melting point of SnI₂ (320 °C), ensuring the entire charge is molten.

  • The lower zone is maintained at a temperature below the melting point.

  • The ampoule is then slowly lowered from the hot zone to the cold zone at a precisely controlled rate.

  • Solidification begins at the conical tip of the crucible, and a single crystal propagates up through the melt as the ampoule moves through the temperature gradient.

• Cooling and Harvesting:

  • Once the entire charge has solidified, the furnace is slowly cooled to room temperature to minimize thermal stress on the grown crystal.

  • The single crystal boule is then carefully removed from the crucible.

Data Presentation

Parameter	Value
Starting Material	High-purity polycrystalline SnI₂
Crucible Material	Quartz or Graphite
Hot Zone Temperature	~350 °C
Cold Zone Temperature	~300 °C
Translation Rate	1 - 5 mm/hour
Expected Crystal Size	Large boules, centimeter-scale

Experimental Workflow

Caption: Workflow for Bridgman-Stockbarger Growth of SnI₂.

Characterization

X-ray Diffraction (XRD)

Single-crystal X-ray diffraction is the definitive technique for confirming the crystal structure and quality of the grown SnI₂ crystals.

• Procedure: A small, high-quality single crystal is mounted on a goniometer. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected.

• Expected Results: The diffraction data can be used to determine the unit cell parameters, space group, and atomic coordinates. For SnI₂, the expected crystal structure is monoclinic with the space group C2/m.[1]

Data Presentation

Parameter	Expected Value
Crystal System	Monoclinic
Space Group	C2/m
Lattice Parameters	a ≈ 14.5 Å, b ≈ 4.5 Å, c ≈ 10.8 Å, β ≈ 91.5°

References

• 1. mp-27194: SnI2 (monoclinic, C2/m, 12) [legacy.materialsproject.org]

Application Notes and Protocols for the Characterization of Tin Iodide Nanomaterials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the essential techniques used to characterize tin iodide nanomaterials, which are gaining significant interest as lead-free alternatives in perovskite-based applications. The protocols outlined below are intended to serve as a comprehensive guide for researchers working on the synthesis and development of these materials.

Structural Characterization

The structural properties of tin iodide nanomaterials, such as crystal phase, lattice parameters, and morphology, are fundamental to their performance and stability.

X-ray Diffraction (XRD)

X-ray diffraction is a primary technique for determining the crystal structure and phase purity of tin iodide nanomaterials.

Table 1: Structural Properties of Tin Iodide Nanomaterials Determined by XRD.

Material System	Crystal System	Space Group	Lattice Parameters (Å)	Reference
CsSnI₃	Orthorhombic	Pnma	a = 8.73, b = 12.42, c = 8.78	[1]
CsSnBr₃	Orthorhombic	Pnma	a = 8.24, b = 11.67, c = 8.21	[1]
CsSnCl₃	Cubic	Pm3m	a = 5.58	[1]
FASnI₃	Orthorhombic	Imm2	-	[2]
MASnI₃	Trigonal	P-3m1	a = b = 9.002	[3]

Experimental Protocol: Powder X-ray Diffraction (PXRD)

• Sample Preparation:

  • For nanocrystal powders, carefully grind the sample to a fine powder to ensure random orientation of the crystallites.

  • Mount the powder onto a low-background sample holder, such as a zero-background silicon wafer, and gently press to create a flat, smooth surface. The sample surface should be flush with the holder's surface.[4]

  • For thin films, mount the substrate directly onto the sample stage.

• Instrument Setup:

  • Use a diffractometer with a Cu Kα radiation source (λ = 1.5406 Å).

  • Set the generator to 45 kV and 40 mA.[5]

  • Configure the scan parameters:

    • 2θ Range: 10° to 60° (or a wider range if necessary to capture all relevant peaks).

    • Step Size: 0.02°.

    • Scan Speed/Dwell Time: 1-5 seconds per step, depending on the sample crystallinity and desired signal-to-noise ratio.

• Data Acquisition:

  • Perform the XRD scan.

• Data Analysis:

  • Identify the peak positions (2θ values).

  • Compare the experimental diffraction pattern with standard diffraction patterns from databases (e.g., JCPDS/ICDD) to identify the crystal phase.[6]

  • Use software like Rietveld refinement to determine lattice parameters and phase purity.[1]

  • The Scherrer equation can be used to estimate the average crystallite size from the broadening of the diffraction peaks, although this provides an approximation.[4]

Transmission Electron Microscopy (TEM)

TEM is employed to visualize the morphology, size, and crystal lattice of individual nanomaterials.

Experimental Protocol: TEM Sample Preparation and Imaging

• Sample Preparation (Colloidal Nanocrystals):

  • Disperse the tin iodide nanocrystals in a volatile, anhydrous solvent like toluene or hexane to obtain a dilute suspension.

  • Deposit a single drop of the suspension onto a TEM grid (e.g., carbon-coated copper grid).

  • Allow the solvent to evaporate completely in an inert atmosphere (e.g., inside a glovebox) or under vacuum to prevent degradation. Gentle heating (e.g., 60-75 °C) can be used to accelerate drying, but care must be taken to avoid damaging the nanomaterials.[7][8]

• Imaging:

  • Load the TEM grid into the microscope.

  • Use a low electron dose to minimize beam damage to the sensitive perovskite structure.[9][10] Perovskite nanocrystals are known to degrade under high-energy electron beams.[11]

  • Acquire high-resolution TEM (HRTEM) images to visualize the crystal lattice fringes.

  • Obtain selected area electron diffraction (SAED) patterns to confirm the crystal structure of individual nanocrystals.

Optical Characterization

The optical properties of tin iodide nanomaterials are crucial for their application in optoelectronic devices.

UV-Vis Absorption Spectroscopy

UV-Vis spectroscopy is used to determine the optical bandgap and observe excitonic features.

Table 2: Optical Properties of Tin Iodide Nanomaterials.

Material System	Bandgap (eV)	PL Emission Peak (nm)	PL Lifetime (ns)	Reference
CsSnI₃	1.3	~950	0.3, 2.6	[1][12]
CsSnBr₃	-	~680	0.7, 8.0	[12]
CsSnCl₃	2.8	~430	4.0, 12.0	[12]
FASnI₃	1.41 - 1.49	831	-	[2]
(PEA)₀.₂(FA)₀.₈SnI₃	~1.32	-	5.49 (purified SnI₂)	[13]

Experimental Protocol: UV-Vis Absorption Spectroscopy

• Sample Preparation:

  • For colloidal nanocrystals, disperse the sample in a suitable anhydrous solvent (e.g., toluene, hexane) in a quartz cuvette. The concentration should be adjusted to keep the absorbance within the linear range of the instrument (typically < 1.5).

  • For thin films, mount the film directly in the beam path of the spectrophotometer.

• Measurement:

  • Use a dual-beam UV-Vis-NIR spectrophotometer.

  • Record a baseline spectrum using a cuvette filled with the pure solvent (for colloidal samples) or a bare substrate (for thin films).

  • Measure the absorption spectrum of the sample over a suitable wavelength range (e.g., 300-1100 nm).

• Data Analysis:

  • Plot the absorbance versus wavelength.

  • The optical bandgap can be estimated from a Tauc plot, where (αhν)ⁿ is plotted against photon energy (hν), and the linear portion is extrapolated to the energy axis. For direct bandgap semiconductors like tin iodide perovskites, n = 2.

Photoluminescence (PL) Spectroscopy

PL spectroscopy provides information about the emission properties, including the emission wavelength, quantum yield, and charge carrier recombination dynamics.

Experimental Protocol: Photoluminescence Spectroscopy

• Sample Preparation:

  • Prepare samples as for UV-Vis spectroscopy. Ensure the solvent is degassed and anhydrous to minimize quenching of the photoluminescence.

• Steady-State PL Measurement:

  • Use a spectrofluorometer.

  • Excite the sample at a wavelength shorter than the absorption edge (e.g., 400-500 nm).

  • Record the emission spectrum.

• Time-Resolved PL (TRPL) Measurement:

  • Use a time-correlated single-photon counting (TCSPC) system.

  • Excite the sample with a pulsed laser source at a suitable wavelength.

  • Measure the decay of the photoluminescence intensity over time.

  • The decay curve can be fitted with an exponential function to determine the photoluminescence lifetime.

Electrical Characterization

The electrical properties of tin iodide nanomaterials, particularly in thin-film form, are critical for their performance in electronic devices.

Hall Effect Measurement

Hall effect measurements are used to determine the carrier type (n- or p-type), carrier concentration, and mobility of charge carriers in a thin film.

Experimental Protocol: Hall Effect Measurement (van der Pauw Method)

• Sample Preparation:

  • Deposit a thin film of the tin iodide nanomaterial on an insulating substrate.

  • The film should be uniform in thickness and continuous.

  • Create four small ohmic contacts at the corners of the sample. The contacts should be as small as possible and placed on the periphery of the sample.[14]

• Measurement Setup:

  • Use a Hall effect measurement system with a four-point probe configuration (van der Pauw geometry).[14]

  • A magnetic field is applied perpendicular to the sample surface.

• Measurement Procedure:

  • Resistivity Measurement:

    • Apply a current (I₁₂) between two adjacent contacts (e.g., 1 and 2) and measure the voltage (V₃₄) between the other two contacts (3 and 4).

    • Apply a current (I₂₃) between contacts 2 and 3 and measure the voltage (V₄₁) between contacts 4 and 1.

    • The sheet resistance (Rₛ) can be calculated using the van der Pauw equation: exp(-πR₁₂/Rₛ) + exp(-πR₂₃/Rₛ) = 1, where R₁₂ = V₃₄/I₁₂ and R₂₃ = V₄₁/I₂₃.

  • Hall Measurement:

    • Apply a current (I₁₃) across two opposite contacts (e.g., 1 and 3) and measure the voltage (V₂₄) across the other two contacts (2 and 4) with the magnetic field on (B) and off. The change in voltage is the Hall voltage (Vₕ).

    • The Hall coefficient (Rₕ) is calculated as Rₕ = (Vₕ * t) / (I₁₃ * B), where t is the film thickness.

• Data Analysis:

  • Carrier Type: The sign of the Hall coefficient indicates the carrier type (negative for n-type, positive for p-type).

  • Carrier Concentration (n): n = 1 / (q * |Rₕ|), where q is the elementary charge.

  • Mobility (μ): μ = |Rₕ| / ρ, where ρ is the resistivity (ρ = Rₛ * t).

Compositional and Chemical State Analysis

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and, crucially for tin iodide perovskites, the oxidation state of tin (Sn²⁺ vs. Sn⁴⁺). The presence of Sn⁴⁺ is a key indicator of degradation.

Experimental Protocol: X-ray Photoelectron Spectroscopy

• Sample Preparation:

  • Mount the sample (powder or thin film) on a sample holder.

  • To minimize surface contamination and oxidation from air exposure, samples should be prepared and transferred to the XPS chamber under an inert atmosphere if possible.

• Measurement:

  • Use an XPS system with a monochromatic Al Kα or Mg Kα X-ray source.

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the elements of interest, particularly the Sn 3d region.

• Data Analysis:

  • Fit the high-resolution Sn 3d spectrum to distinguish between the Sn²⁺ and Sn⁴⁺ components. The Sn⁴⁺ peak typically appears at a higher binding energy than the Sn²⁺ peak.[15][16]

  • Quantify the relative amounts of Sn²⁺ and Sn⁴⁺ by calculating the areas under the respective fitted peaks.

Workflows and Pathways

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent characterization of tin iodide nanomaterials.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]
• 4. mcgill.ca [mcgill.ca]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. updatepublishing.com [updatepublishing.com]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. In Situ Transmission Electron Microscopy Study of Electron Beam-Induced Transformations in Colloidal Cesium Lead Halide Perovskite Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchportal.tuni.fi [researchportal.tuni.fi]
• 12. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. Van der Pauw method - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Uniform Methylammonium Tin Iodide Film Deposition via Spin Coating

Introduction

Methylammonium tin iodide (MASnI₃) is a promising lead-free perovskite material for application in photovoltaics and other optoelectronic devices. The quality and uniformity of the MASnI₃ thin film are critical determinants of device performance. Spin coating is a widely utilized technique for the deposition of these films due to its simplicity, low cost, and ability to produce uniform layers. This document provides detailed application notes and protocols for the fabrication of high-quality, uniform MASnI₃ films, summarizing key spin coating parameters from various studies. These guidelines are intended for researchers and scientists in the fields of materials science and renewable energy.

Key Spin Coating Parameters and Their Impact on Film Quality

The formation of a uniform MASnI₃ film is a delicate interplay of several experimental parameters. Understanding their influence is crucial for optimizing the deposition process.

• Precursor Solution: The choice of solvent and the concentration of the precursor salts (methylammonium iodide - MAI and tin(II) iodide - SnI₂) are fundamental. Common solvents include N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or a mixture of the two. The concentration directly affects the viscosity of the solution and the final thickness of the film. Additives can also be introduced to influence crystallization and film morphology.

• Spin Speed and Acceleration: The rotational speed of the spin coater is a primary factor controlling the film thickness; higher speeds generally result in thinner films. The acceleration rate to the final spin speed can also influence the uniformity of the initial spreading of the solution.

• Spin Time: The duration of the spin coating process, often divided into multiple steps, affects solvent evaporation and the drying of the film.

• Anti-Solvent Dripping: The introduction of an anti-solvent (e.g., diethyl ether, chlorobenzene) during the spin coating process can induce rapid supersaturation of the precursor, leading to the formation of a dense and uniform perovskite layer. The timing and volume of the anti-solvent drip are critical parameters.

• Annealing: A post-deposition thermal annealing step is typically required to promote crystallization and remove residual solvent. The annealing temperature and duration must be carefully controlled to achieve the desired perovskite phase without causing degradation.

Summary of Spin Coating Parameters for Tin-Based Perovskite Films

The following table summarizes various spin coating programs and precursor solution details reported for the deposition of tin-based perovskite films, including MASnI₃ and related compositions. This data is compiled from multiple research articles to provide a comparative overview.

Precursor System	Solvent(s)	Concentration	Spin Coating Program	Anti-Solvent	Annealing Conditions	Resulting Film Characteristics	Reference
MAI	DMF	29.7 wt%	3000 rpm for 7 s	Not Specified	130 °C for 4 hr	Rough surface with pores (for MASnI₃ formation on SnS)	[1]
MAPbI₃ (for Sn-Pb mixed perovskite)	DMF, DMSO	26 wt% (1:1:1 molar ratio of MAI:PbI₂:DMSO)	4000 rpm for 20 s	0.5 ml of diethyl ether	65 °C for 1 min, then 130 °C for 10 min	Uniform, smooth, and dense morphology	[1]
CsFAMA Perovskite	DMF, DMSO (4:1 v/v)	Not Specified	3000 rpm	Anhydrous chlorobenzene (dripped 5s before end)	110 °C for 10 min	Not Specified	[2]
CH₃NH₃PbI₃	DMF	40 wt% (3:1 molar ratio of CH₃NH₃I:PbI₂)	2000 rpm for 30 s	Not Specified	70 °C for 45 min	Non-uniform films with PbI₂ residue reported in some cases	[3]
CH₃NH₃PbI₃	DMF	Not Specified	6000 rpm for 30 s	Not Specified	100 °C	Dark, uniform films	[4]
CsAPbI₃	Not Specified	Not Specified	1000 rpm for 10 s, then 6000 rpm for 30 s	0.5 mL of diethyl ether (dripped after 14s at max speed)	70-150 °C for 5 min	Optimized for high-efficiency solar cells	[5]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the preparation of the precursor solution and the spin coating process for MASnI₃ films, based on common practices in the literature.

Protocol 1: One-Step Spin Coating with Anti-Solvent Treatment

This protocol is a common method for achieving high-quality perovskite films.

1. Precursor Solution Preparation: a. In an inert atmosphere (e.g., a nitrogen-filled glovebox), dissolve equimolar amounts of methylammonium iodide (MAI) and tin(II) iodide (SnI₂) in a mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) (e.g., 4:1 v/v). A typical concentration is around 1 M. b. To inhibit the oxidation of Sn²⁺, a small amount of a reducing agent like tin(II) fluoride (SnF₂) can be added to the precursor solution (e.g., 5-10 mol% with respect to SnI₂). c. Stir the solution on a hotplate at a moderate temperature (e.g., 60-70 °C) for at least 2 hours, or until the precursors are fully dissolved, yielding a clear, yellow solution. d. Before use, filter the solution through a 0.22 µm PTFE syringe filter to remove any particulate impurities.

2. Substrate Preparation: a. Clean the substrates (e.g., FTO-coated glass) sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry the substrates with a stream of nitrogen gas. c. Treat the substrates with UV-Ozone for 15 minutes immediately before use to ensure a hydrophilic surface.

3. Spin Coating and Annealing: a. Transfer the cleaned substrates into the inert atmosphere of the glovebox where the spin coater is located. b. Dispense a sufficient amount of the filtered precursor solution onto the center of the substrate (e.g., 50-100 µL). c. Initiate the spin coating program. A typical two-step program is: i. Step 1 (Spreading): 1000 rpm for 10 seconds with an acceleration of 200 rpm/s. ii. Step 2 (Thinning): 4000-6000 rpm for 30 seconds with an acceleration of 1000 rpm/s. d. During the second step, at a predetermined time (e.g., 10-15 seconds before the end of the program), dispense a stream of anti-solvent (e.g., 100-200 µL of chlorobenzene or diethyl ether) onto the spinning substrate. The film should rapidly change color, indicating perovskite precipitation. e. Immediately after the spin coating program finishes, transfer the substrate to a hotplate within the glovebox. f. Anneal the film at a temperature between 70 °C and 100 °C for 5-10 minutes. g. Allow the film to cool down to room temperature before further characterization or device fabrication.

Visualizations

Experimental Workflow

The following diagram illustrates the key stages of the one-step spin coating process for fabricating MASnI₃ films.

Caption: Experimental workflow for MASnI₃ film fabrication.

Relationship between Spin Coating Parameters and Film Quality

This diagram outlines the cause-and-effect relationships between the primary spin coating parameters and the final quality attributes of the MASnI₃ film.

Caption: Influence of parameters on MASnI₃ film quality.

References

• 1. e-asct.org [e-asct.org]
• 2. Reducing the Degradation of CsFAMA Perovskite Solar Cells | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Performance optimization of perovskite solar cells with an automated spin coating system and artificial intelligence technologies - EES Solar (RSC Publishing) DOI:10.1039/D5EL00007F [pubs.rsc.org]

Application Notes and Protocols for the Use of Tin Iodide in Tandem Solar Cell Architectures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tin iodide (SnI₂) is a critical component in the development of high-efficiency all-perovskite tandem solar cells. It is primarily used as a precursor for the formation of low-bandgap tin-lead (Sn-Pb) mixed perovskite absorber layers. These low-bandgap materials are essential for the bottom cell in a tandem architecture, as they are capable of absorbing the lower-energy photons that pass through the wide-bandgap top cell, thereby increasing the overall power conversion efficiency (PCE) of the device. This document provides a detailed overview of the role of tin iodide, experimental protocols for device fabrication, and performance data of state-of-the-art tandem solar cells.

The primary challenge associated with the use of tin iodide is the facile oxidation of tin from its +2 oxidation state (Sn²⁺) to the +4 state (Sn⁴⁺). This oxidation creates defects in the perovskite crystal lattice, which act as recombination centers for charge carriers, leading to a significant reduction in device performance and stability.[1][2] Consequently, a major focus of research in this field is the development of strategies to mitigate this oxidation, including the use of additives, solvent engineering, and controlled fabrication environments.[1][2]

Data Presentation: Performance of Tin-Lead Perovskite Tandem Solar Cells

The following tables summarize the performance of recently reported all-perovskite tandem solar cells that utilize a tin-lead perovskite bottom cell, highlighting the key performance metrics.

Reference	Top Cell Bandgap (eV)	Bottom Cell Composition	PCE (%)	Voc (V)	Jsc (mA/cm²)	Fill Factor (%)	Stability
3	Not Specified	Tin-Lead Perovskite	28.83	2.19	15.59	83.4	Retained >90% of initial efficiency after 1,000 h of operation.[4]
5	Wide-bandgap Tin-Lead Perovskite	Tin-Lead Perovskite	28.80 (Certified: 28.49)	2.13	16.06	84.19	Retained 79.7% of initial efficiency after 550 h of continuous operation.[6]
7[8]	1.7	Tin-Lead Perovskite	27.8	2.147	15.7	82.6	Retained ~97% of initial efficiency after 1,000 h.[8]
9[10]	Not Specified	Tin-Lead Perovskite	28.20 (Certified: 27.35)	2.13	16.27	78.94	Retained 95.7% of initial efficiency after 2,200 h in a glovebox.[10]
11[12]	Not Specified	Tin-Lead Perovskite	25.5	2.1142	Not Specified	Not Specified	Retained 80% of its maximum efficiency after 1,500 hours of continuous operation.[12]

Experimental Protocols

This section provides a generalized protocol for the fabrication of an all-perovskite tandem solar cell utilizing a tin-lead perovskite bottom cell, synthesized from various reported methods.

Substrate Preparation

• Patterned indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned.[4][13]

• Ultrasonicate the substrates in a solution of detergent (e.g., Hellmanex) and deionized water, followed by rinsing with deionized water.[13]

• Subsequently, sonicate in acetone and then isopropanol, each for at least 10 minutes.[13]

• Dry the substrates with a stream of nitrogen gas.

• Treat the cleaned substrates with UV-ozone for at least 20 minutes before depositing the next layer.[13]

Hole Transport Layer (HTL) Deposition

• Deposit a layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) onto the substrate via spin-coating.[4][14]

• Anneal the substrates at approximately 120-150°C for 20-30 minutes in air.[13]

Low-Bandgap (Sn-Pb) Perovskite Layer Deposition

This step is critical and is performed in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize the oxidation of Sn²⁺.

• Precursor Solution Preparation:

  • Prepare a precursor solution containing formamidinium iodide (FAI), methylammonium iodide (MAI), lead iodide (PbI₂), and tin iodide (SnI₂). A common solvent mixture is N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[4][10]

  • Additives are crucial for stability and film quality. Tin(II) fluoride (SnF₂) is commonly added to suppress Sn²⁺ oxidation.[4] Other additives like cesium iodide (CsI), ammonium thiocyanate (NH₄SCN), and diamines can be incorporated to improve crystallinity and passivate defects.[4][12]

• Deposition:

  • Deposit the precursor solution onto the HTL-coated substrate using a one-step spin-coating method.[6]

  • During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is typically dripped onto the substrate to induce rapid crystallization and form a uniform film.[13]

  • Alternatively, a two-step deposition method can be used, where a metal halide layer (PbI₂ and SnI₂) is first deposited, followed by a second step of spin-coating the organic cation solution (FAI, MAI).[12]

• Annealing:

  • Anneal the perovskite film on a hotplate at a temperature typically ranging from 100°C to 130°C for about 10 minutes to complete the crystallization process.[13]

Electron Transport Layer (ETL) and Recombination Layer Deposition

• Deposit a layer of buckminsterfullerene (C₆₀) as the electron transport layer via thermal evaporation.[4][10]

• Deposit a buffer layer, such as bathocuproine (BCP), on top of the C₆₀ layer.[10]

• A recombination layer is then deposited to electrically connect the bottom and top cells. This can be a thin layer of gold (Au) or a transparent conductive oxide like indium tin oxide (ITO).[15]

Wide-Bandgap Top Cell Deposition

The fabrication of the top cell follows a similar procedure to the bottom cell, but with precursors for a wide-bandgap perovskite (typically a mixed-halide lead perovskite).

Top Electrode Deposition

Finally, a transparent top electrode, such as a thin layer of gold or ITO, is deposited to complete the device.[15]

Characterization

• Current Density-Voltage (J-V) Measurement: The performance of the solar cell is measured under simulated AM 1.5G solar illumination.[16]

• External Quantum Efficiency (EQE): EQE is measured to determine the cell's efficiency at converting photons of different wavelengths into electrical current.[16]

• Stability Testing: Devices are subjected to continuous illumination or stored under specific environmental conditions (e.g., in a glovebox or ambient air) to evaluate their long-term stability.[8][10]

Visualizations

Experimental Workflow for Tandem Solar Cell Fabrication

Caption: Experimental workflow for the fabrication of an all-perovskite tandem solar cell.

Role of Tin Iodide and Mitigation of Oxidation

Caption: The central role of SnI₂ in forming the perovskite, the challenge of oxidation, and mitigation strategies.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Sn(IV)-free tin perovskite films realized by in situ Sn(0) nanoparticle treatment of the precursor solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pv-magazine.com [pv-magazine.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. All-perovskite tandem solar cell based on tin-lead perovskite achieves 28.8% efficiency-Solaris Panabo Corp [solaris-panabo.com]
• 6. zlab.nju.edu.cn [zlab.nju.edu.cn]
• 7. pv-magazine-usa.com [pv-magazine-usa.com]
• 8. researchgate.net [researchgate.net]
• 9. pv-magazine-india.com [pv-magazine-india.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. New perovskite tandem solar cell with improved efficiency and stability [inceptivemind.com]
• 12. communities.springernature.com [communities.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pv-magazine.com [pv-magazine.com]
• 16. Characterization of various tandem solar cells: Protocols, issues, and precautions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aqueous Solution Synthesis of Organo-Tin Halide Perovskites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of organo-tin halide perovskites from aqueous solutions. This environmentally benign approach avoids the use of hazardous organic solvents commonly employed in perovskite synthesis, offering a safer and more sustainable route to these promising materials for optoelectronic applications. The protocols focus on the synthesis of both three-dimensional (3D) methylammonium tin halide and two-dimensional (2D) octylammonium tin halide perovskites.

Introduction

Organo-tin halide perovskites are emerging as a viable, non-toxic alternative to their lead-based counterparts for applications in solar cells, light-emitting diodes (LEDs), and photodetectors.[1][2] The synthesis of these materials typically involves flammable and toxic organic solvents. The development of aqueous-based synthetic routes is a critical step towards the green and scalable production of these materials.[3][4]

A primary challenge in the aqueous synthesis of tin-based perovskites is the facile oxidation of Sn²⁺ to Sn⁴⁺ in the presence of water and oxygen, which can be detrimental to the material's optoelectronic properties. The protocols outlined below employ acidic conditions and reducing agents to stabilize the Sn²⁺ oxidation state and enable the formation of high-quality perovskite crystals.[3][5]

Synthesis of 3D Methylammonium Tin Halide Perovskites (CH₃NH₃SnX₃)

This protocol describes the synthesis of methylammonium tin mixed-halide perovskites (CH₃NH₃SnBrₓCl₃₋ₓ) in an aqueous acidic solution at room temperature.[3]

Quantitative Data

Parameter	Value	Reference
Precursor 1	Methylammonium bromide (CH₃NH₃Br)	[3]
Precursor 2	Tin(II) chloride dihydrate (SnCl₂·2H₂O)	[3]
Solvent 1	Hydrochloric acid (HCl)	[3]
Solvent 2 / Reducing Agent	Hypophosphorous acid (H₃PO₂)	[3]
Temperature	Room Temperature	[3]
Crystal Phase	Trigonal	[3]

Experimental Protocol

• Precursor Solution Preparation:

  • Prepare a solution of methylammonium bromide (CH₃NH₃Br). For the synthesis of CH₃NH₃Br, 45 ml of methylamine (CH₃NH₂) (25%) is placed in a two-neck round-bottom flask, and 67 ml of 4.5 M hydrobromic acid (HBr) is added dropwise under stirring in an ice bath. The resulting precipitate is washed with diethyl ether and dried under vacuum.[3]

• Reaction Mixture:

  • In a typical synthesis for CH₃NH₃SnCl₃, dissolve a stoichiometric amount of SnCl₂·2H₂O in a mixture of concentrated HCl and H₃PO₂.[3]

  • To synthesize mixed halide perovskites like CH₃NH₃SnBrCl₂, introduce the desired molar ratio of CH₃NH₃Br to the reaction mixture.[3]

• Crystallization:

  • The perovskite crystals will precipitate from the solution at room temperature.[3]

• Isolation and-Washing:

  • Collect the crystals by filtration.

  • Wash the collected crystals with a suitable non-polar solvent, such as diethyl ether, to remove unreacted precursors and byproducts.

• Drying:

  • Dry the crystals under vacuum to obtain the final product.

Experimental Workflow

Aqueous synthesis workflow for 3D methylammonium tin halide perovskites.

Synthesis of 2D Octylammonium Tin Halide Perovskites ((C₈H₁₇NH₃)₂SnX₄)

This protocol details the synthesis of highly emissive 2D tin halide perovskites, specifically (octylammonium)₂SnBr₄, in an acidic aqueous solution under ambient conditions.[4][5]

Quantitative Data

Parameter	Value	Reference
Precursor 1	Octylamine (C₈H₁₇NH₂)	[4][5]
Precursor 2	Tin(II) bromide (SnBr₂)	[4][5]
Solvent 1	Hydrobromic acid (HBr)	[4][5]
Solvent 2 / Reducing Agent	Hypophosphorous acid (H₃PO₂)	[4][5]
Reaction Temperature	Not explicitly stated, implied ambient	[4][5]
Chemical Yield	>80%	[5]
Photoluminescence Quantum Yield (PLQY)	Near-unity	[4][5]
Emission Peak	~600 nm	[4][5]
Stability	No change in PLQY after 240 days in ambient air	[4][5]

Experimental Protocol

• Precursor Solution Preparation:

  • Prepare an octylammonium bromide ((C₈H₁₇NH₃)Br) solution by reacting octylamine with hydrobromic acid.

• Reaction Mixture:

  • In a typical synthesis, dissolve SnBr₂ in a mixture of HBr and H₃PO₂. The H₃PO₂ acts as a reducing agent to prevent the oxidation of Sn²⁺.[4][5]

  • Add the octylammonium bromide solution to the tin bromide solution with vigorous stirring. A bright yellow precipitate of (octylammonium)₂SnBr₄ will form immediately.

• Isolation and Washing:

  • Collect the precipitate by centrifugation or filtration.

  • Wash the product multiple times with a suitable solvent (e.g., isopropanol) to remove unreacted precursors.

• Drying:

  • Dry the final product in a vacuum oven at a moderate temperature (e.g., 60 °C).

Experimental Workflow

Aqueous synthesis workflow for 2D octylammonium tin halide perovskites.

Characterization of Synthesized Perovskites

A comprehensive characterization of the synthesized organo-tin halide perovskites is crucial to confirm their crystal structure, morphology, composition, and optical properties.

Structural and Morphological Characterization

Technique	Purpose	Typical Observations
X-ray Diffraction (XRD)	Determine the crystal structure and phase purity.	For CH₃NH₃SnBrₓCl₃₋ₓ, patterns corresponding to a trigonal phase are expected.[3] For (C₈H₁₇NH₃)₂SnBr₄, a characteristic layered perovskite structure is observed.
Scanning Electron Microscopy (SEM)	Visualize the morphology, crystal size, and shape.	Can reveal the formation of well-defined crystals or layered structures.
Energy-Dispersive X-ray Spectroscopy (EDX)	Determine the elemental composition and stoichiometry.	Confirms the presence and relative ratios of Sn, halides, C, and N.

Optical and Electronic Characterization

Technique	Purpose	Typical Observations
UV-Vis Absorption Spectroscopy	Determine the optical bandgap and absorption characteristics.	Provides information on the light-harvesting properties of the material.
Photoluminescence (PL) Spectroscopy	Investigate the emissive properties, including emission wavelength and quantum yield.	(C₈H₁₇NH₃)₂SnBr₄ exhibits a strong emission around 600 nm with a near-unity quantum yield.[4][5]
Time-Resolved Photoluminescence (TRPL)	Determine the charge carrier lifetime.	Provides insights into the recombination dynamics within the perovskite.
Raman Spectroscopy	Identify vibrational modes and confirm chemical bonding.	Can be used to identify Sn-Cl and Sn-Br vibrational modes.[3]

Applications

Organo-tin halide perovskites synthesized in aqueous solutions have shown great promise in various optoelectronic applications:

• Light-Emitting Diodes (LEDs): The high photoluminescence quantum yield and tunable emission of 2D tin halide perovskites make them excellent candidates for use as phosphors in white LEDs (WLEDs).[4][5]

• Solar Cells: As a non-toxic alternative to lead-based perovskites, tin-based perovskites are being actively researched for photovoltaic applications.[1][6] The development of stable and efficient tin-based perovskite solar cells remains a key research focus.

• Photodetectors: The strong light absorption and charge transport properties of these materials also make them suitable for use in photodetectors.

Logical Relationship of Synthesis Parameters

Key parameter relationships in aqueous synthesis of tin halide perovskites.

References

• 1. researchgate.net [researchgate.net]
• 2. hpstar.ac.cn [hpstar.ac.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

common impurities in commercial tin(II) iodide and their effects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial tin(II) iodide (SnI₂). It addresses common issues related to impurities and their impact on experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My experiment is yielding unexpected results. Could impurities in my commercial tin(II) iodide be the cause?

A1: Yes, impurities in commercial tin(II) iodide are a significant factor that can lead to inconsistent and undesirable experimental outcomes. Commercially available SnI₂ often contains several impurities that can interfere with your reactions and measurements.

Q2: What are the most common impurities found in commercial tin(II) iodide?

A2: The most prevalent impurities are:

• Tin(IV) iodide (SnI₄): This is a common oxidation product of tin(II) iodide.[1][2] Its presence is a major concern in applications like perovskite solar cells.

• Tin oxides (SnO, SnO₂): These can form due to exposure to air and moisture.[3]

• Hydrolysis products: Tin(II) iodide can react with water to form various tin hydroxides and oxyhydroxides.[4][5][6]

Q3: How do these impurities affect my experiments, particularly in materials science and drug development?

A3: Impurities can have several detrimental effects:

• In Perovskite Solar Cells: The presence of Sn(IV) species is particularly damaging. It can lead to a wider band gap, reduced carrier lifetime, and poor device performance and stability.[1][3][7] Oxidation of Sn²⁺ to Sn⁴⁺ is a primary degradation pathway for tin-based perovskites.[2][8]

• In Chemical Synthesis: Unwanted side reactions can be triggered by impurities, leading to lower yields of the desired product and the formation of complex mixtures that are difficult to purify.

• In Drug Development: The presence of unknown impurities can affect the biological activity and toxicity of synthesized compounds, leading to unreliable and non-reproducible results.

Troubleshooting Guide

Problem: I suspect my tin(II) iodide is contaminated with tin(IV) iodide.

Symptoms:

• In perovskite solar cell fabrication, this leads to poor film morphology and reduced power conversion efficiency.[1]

• The material may have a more orange or brownish tint compared to the expected reddish-orange color of pure SnI₂.[9][10]

Solution:

• Purification: A simple and effective method is to wash the commercial tin(II) iodide with a nonpolar solvent like toluene. Tin(IV) iodide is soluble in toluene, while tin(II) iodide is not.[1]

Data Presentation

Table 1: Impact of Sn(IV) Impurities on Formamidinium Tin Iodide (FASnI₃) Properties

Property	Non-purified SnI₂ (High Sn(IV))	Purified SnI₂ (Low Sn(IV))	Reference
Auger Parameter (α′) of SnI₂	919.1 eV (similar to SnO₂)	922.2 eV (similar to Sn(II) compounds)	[3]
Auger Parameter (α′) of FASnI₃ Film	921.6 eV	922.3 eV	[3]
Band Gap Increase	Significant (~223 meV)	-	[3]

Experimental Protocols

Protocol 1: Purification of Commercial Tin(II) Iodide by Toluene Washing

Objective: To remove tin(IV) iodide impurities from commercial tin(II) iodide.

Materials:

• Commercial tin(II) iodide

• Toluene (anhydrous)

• Inert atmosphere glovebox or Schlenk line

• Filter paper

• Beaker and filter funnel

Procedure:

• Perform all steps under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Place the commercial tin(II) iodide in a beaker.

• Add anhydrous toluene to the beaker. Use a sufficient amount to create a slurry.

• Stir the slurry for a significant period (e.g., several hours) to allow the tin(IV) iodide to dissolve.

• Filter the mixture using filter paper to separate the solid tin(II) iodide from the toluene solution containing the dissolved tin(IV) iodide.

• Wash the collected tin(II) iodide with fresh anhydrous toluene to remove any residual impurities.

• Dry the purified tin(II) iodide under vacuum to remove any remaining solvent.

Visualizations

Caption: Troubleshooting workflow for issues related to tin(II) iodide impurities.

Caption: Cyclic degradation pathway in tin-based perovskites initiated by impurities.

References

• 1. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Intrinsic Formamidinium Tin Iodide Nanocrystals by Suppressing the Sn(IV) Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 5. cost-nectar.eu [cost-nectar.eu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 9. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 10. alpha.chem.umb.edu [alpha.chem.umb.edu]

Technical Support Center: Tin Iodide Degradation in Ambient Air

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the degradation of tin iodide (SnI₂) and related tin-based perovskite materials when exposed to ambient air.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of tin iodide degradation in ambient air?

A1: The primary cause of tin iodide (SnI₂) degradation in ambient air is the facile oxidation of tin from its +2 oxidation state (Sn²⁺) to the more stable +4 state (Sn⁴⁺).[1][2][3] This process is significantly accelerated by the presence of both oxygen (O₂) and moisture (H₂O).[1][4]

Q2: My tin-based perovskite film is changing color. What does this indicate?

A2: A color change, often to a yellowish or brownish hue, is a visual indicator of degradation. This is typically associated with the formation of degradation products such as tin(IV) iodide (SnI₄) and iodine (I₂), which have distinct optical absorption profiles.[1][5] For instance, SnI₄ in toluene solution appears around 360 nm, while I₂ shows absorption peaks around 300 nm and 500 nm.[1]

Q3: What is the "cyclic degradation mechanism" of tin iodide perovskites?

A3: The cyclic degradation mechanism is a self-amplifying process that accelerates the decomposition of tin-based perovskites in ambient air.[1][4][6] It can be summarized as follows:

• Initiation: Oxygen in the air oxidizes the perovskite, forming tin(IV) iodide (SnI₄) as a primary product.[1][6]

• Hydrolysis: In the presence of moisture, SnI₄ hydrolyzes to form hydrogen iodide (HI).[1][6]

• Oxidation to Iodine: HI is then rapidly oxidized by air to produce iodine (I₂) and water.[1][6]

• Propagation: The newly formed iodine is a strong oxidizing agent that attacks the remaining perovskite material, generating more SnI₄ and perpetuating the cycle.[1][4][6]

Q4: Does light exposure contribute to the degradation of SnI₂?

A4: While light can induce degradation in tin-based perovskites, studies on solvent-free co-evaporated methylammonium tin iodide (MASnI₃) films have shown that light exposure primarily causes the loss of the organic component (e.g., methylammonium) and decomposition into SnI₂, without necessarily causing the oxidation of Sn²⁺ to Sn⁴⁺.[7] In fact, pure SnI₂ has been shown to be significantly more stable against light exposure compared to lead iodide (PbI₂).[7]

Q5: How do solvents used in processing affect the stability of tin iodide?

A5: Solvents, particularly dimethyl sulfoxide (DMSO), can be a major contributor to the oxidation of Sn(II) during film fabrication, even at elevated temperatures (above 70°C).[8][9] The presence of water in the solvent can participate in the oxidation of SnI₂ to SnO₂, which in turn generates HI that can further react.[8] Acidic additives in the precursor solution can also increase the oxidation of SnI₂, whereas basic additives may decrease it.[9]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Rapid color change of film/powder upon air exposure.	Oxidation of Sn²⁺ to Sn⁴⁺; formation of I₂.	Minimize air and moisture exposure by performing experiments in an inert atmosphere (e.g., a glovebox).[7] Ensure solvents are anhydrous.
Poor performance/low efficiency of perovskite solar cells.	High concentration of Sn⁴⁺ defects acting as recombination centers.[2] Impurities like SnI₄ from precursor degradation.[1]	Use high-purity SnI₂. Consider using additives like 5-ammonium valeric acid iodide (5-AVAI) to improve stability.[10] Fabricate devices in a controlled, inert environment.
Inconsistent results between experimental batches.	Varying levels of oxygen/moisture in the environment. Degradation of precursor solution over time.	Strictly control the experimental atmosphere (O₂ and H₂O levels). Use freshly prepared precursor solutions for each experiment.
Appearance of new peaks in XRD analysis after air exposure.	Formation of degradation products such as A₂SnX₆-type phases and SnO₂.[6][11]	Compare the new peaks with known diffraction patterns of potential degradation products (SnO₂, SnI₄, etc.). This confirms the degradation pathway.

Quantitative Data Summary

The presence of the degradation product SnI₄ can significantly impact the material's photophysical properties, leading to faster non-radiative recombination.

Table 1: Impact of SnI₄ on Average Photoluminescence (PL) Lifetime

Material	Average PL Lifetime (τ)
Film from purified SnI₂	5.49 ns
Film from as-received SnI₂	2.09 ns
Film with added SnI₄	0.60 ns
(Data extracted from a study on (PEA)₀.₂(FA)₀.₈SnI₃ films)[1]

Visualizing the Degradation Pathway

The following diagrams illustrate key processes in the degradation of tin iodide-based materials.

Caption: A cyclic pathway showing the degradation of tin perovskite.

Caption: Workflow for evaluating the stability of tin iodide materials.

Experimental Protocols

1. Thermogravimetric Analysis (TGA) for Oxidation Pathway Identification

• Objective: To determine the degradation pathway of SnI₂ by comparing the experimental mass loss with theoretical values for different reaction schemes.[5]

• Methodology:

  • Place a known mass of SnI₂ powder into an alumina crucible.

  • Load the sample into the TGA instrument.

  • Heat the sample at a constant ramp rate (e.g., 10 °C/min) under a continuous flow of dry air.

  • Record the mass of the sample as a function of temperature.

  • Compare the measured final mass percentage to the theoretical final mass for possible reactions:

    • Reaction 1: 2SnI₂ + O₂ → SnO₂ + SnI₄ (sublimes)

    • Reaction 2: SnI₂ + O₂ → SnO₂ + I₂ (evolves)

  • A high mass loss (around 78%) is indicative of Reaction 1, where the heavier SnI₄ species sublimes and evolves from the sample.[5]

2. UV-Vis Spectroscopy for Detection of Degradation Products

• Objective: To identify the formation of SnI₄ and I₂ during the degradation process.[1][5]

• Methodology:

  • Prepare a thin film of the tin iodide-based material on a transparent substrate (e.g., glass).

  • Expose the film to ambient air for a specific duration (e.g., 10 minutes, 1 hour).

  • After exposure, immerse the film in a non-polar solvent like toluene or benzene to dissolve any soluble degradation products.[1][5]

  • Transfer the resulting solution to a quartz cuvette.

  • Measure the UV-Vis absorption spectrum of the solution.

  • Analyze the spectrum for characteristic absorption peaks:

    • SnI₄: A peak around 360 nm.[1]

    • I₂: Peaks around 300 nm and 500 nm.[1]

  • (Optional Confirmation): Add a few drops of a reducing agent like sodium thiosulfate (Na₂S₂O₃) to the solution. The disappearance of the I₂ peaks confirms its presence.[1]

3. X-ray Diffraction (XRD) for Structural Analysis

• Objective: To monitor changes in the crystalline structure of the material and identify new crystalline phases formed during degradation.[6][11]

• Methodology:

  • Deposit a thin film of the tin iodide material onto a suitable substrate (e.g., ITO-coated glass).

  • Measure an initial XRD pattern of the pristine film (time = 0).

  • Expose the film to ambient air for set time intervals (e.g., 10 min, 30 min, 60 min, 24 h).

  • At each interval, measure the XRD pattern of the film.

  • Analyze the evolution of the patterns. Look for a decrease in the intensity of the primary perovskite peaks and the emergence of new peaks corresponding to degradation products like A₂SnX₆ or SnO₂.[6][11]

References

• 1. researchbunny.com [researchbunny.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 5. web.stanford.edu [web.stanford.edu]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. d-nb.info [d-nb.info]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

strategies to prevent the oxidation of Sn²⁺ to Sn⁴⁺ in perovskites

Welcome to the technical support center for researchers working with tin-based perovskites. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address the critical challenge of preventing the oxidation of Sn²⁺ to Sn⁴⁺, a primary cause of device degradation and performance loss.

Frequently Asked Questions (FAQs)

Q1: What is Sn²⁺ oxidation and why is it a problem in tin-based perovskites?

A1: Tin-based perovskites, such as formamidinium tin iodide (FASnI₃), are a promising non-toxic alternative to lead-based versions. However, the tin cation in its active +2 oxidation state (Sn²⁺) is highly susceptible to oxidation into the +4 state (Sn⁴⁺), especially when exposed to oxygen and moisture.[1][2][3] This oxidation process is detrimental for several reasons:

• Defect Formation: The oxidation of Sn²⁺ creates a high density of tin vacancies (Vₛₙ) and other deep-level defects within the perovskite crystal lattice.[4][5][6]

• Increased Recombination: These defects act as non-radiative recombination centers, trapping charge carriers (electrons and holes) before they can be extracted. This significantly reduces the open-circuit voltage (Vₒ꜀) and fill factor (FF) of the solar cell.[4][7]

• P-type Doping: The formation of Sn⁴⁺ leads to unintentional p-type self-doping, which increases background carrier density and leakage currents.[6]

• Structural Instability: The oxidation process can disrupt the perovskite crystal structure, leading to poor film quality and long-term device instability.[2][8]

Q2: What are the main strategies to prevent or mitigate Sn²⁺ oxidation?

A2: Researchers have developed several key strategies to enhance the stability of tin-based perovskites. These can be broadly categorized as:

• Additive Engineering: Incorporating reducing agents or antioxidants directly into the perovskite precursor solution is the most common and effective approach. These additives can either reduce any Sn⁴⁺ back to Sn²⁺ or create a chemical environment that is less favorable for oxidation.[1]

• Compositional and Dimensional Engineering: Partially substituting ions in the perovskite structure (e.g., using bromide to create mixed-halide perovskites) or creating lower-dimensional (2D or quasi-2D) perovskite structures can improve intrinsic stability.[1][9]

• Process and Film Quality Control: Optimizing the fabrication process to create dense, uniform, and pinhole-free perovskite films minimizes the pathways for oxygen and moisture to infiltrate the material.[1][10]

• Device Encapsulation: Physically protecting the finished device from the ambient environment with barrier materials is a crucial final step to ensure long-term operational stability.[9][11][12]

Q3: What is the role of SnF₂ as an additive?

A3: Tin(II) fluoride (SnF₂) is the most widely used and essential additive in tin-based perovskite fabrication.[13][14] Its role is multifaceted:

• Antioxidant: It effectively suppresses the oxidation of Sn²⁺ to Sn⁴⁺, reducing the concentration of tin vacancies.[13][14]

• Morphology Control: It helps form higher-quality perovskite films with improved morphology, fewer pinholes, and larger crystal grains.[13][14]

• Defect Passivation: SnF₂ can passivate defects, leading to a decrease in energetic disorder (Urbach energy) and reduced ion migration within the film.[4][5] However, using an excessive amount of SnF₂ can be detrimental, as it may phase-separate and aggregate on the film surface, hindering charge transport.[3][15]

Troubleshooting Guide

This guide addresses common issues encountered during the fabrication and testing of tin-based perovskite devices.

Problem 1: My perovskite precursor solution changes color (from light yellow to dark orange/brown) very quickly.

• Possible Cause: The Sn²⁺ ions (from the SnI₂ precursor) are oxidizing to Sn⁴⁺ in the solvent, even within a glovebox. This is often accelerated by trace amounts of oxygen or residual water in the solvent (e.g., DMF/DMSO).[16]

• Solution:

  • Use High-Purity Solvents: Ensure your DMF and DMSO are anhydrous and have been freshly opened or properly stored over molecular sieves.

  • Incorporate a Reducing Agent: Add an antioxidant additive directly to the precursor solution. Hypophosphorous acid (HPA) or its salts are particularly effective at stabilizing the solution.[1][10]

  • Work Quickly: Prepare the solution immediately before film deposition to minimize its time in the liquid phase.

Problem 2: The fabricated perovskite film has poor surface coverage and many pinholes.

• Possible Cause: The crystallization rate of tin-based perovskites is notoriously fast and difficult to control, leading to poor film morphology.[8] This is exacerbated by the high Lewis acidity of Sn²⁺.[1]

• Solution:

  • Use an Antisolvent: Dripping an antisolvent (like chlorobenzene or toluene) during the spin-coating process can induce rapid and uniform nucleation, leading to denser films.[10]

  • Optimize Additives: Additives like SnF₂ are known to improve film morphology.[1] Using a complexing agent like pyrazine with SnF₂ can prevent its aggregation and promote homogeneous film formation.[13][15]

  • Control Precursor Temperature: Using a cold (e.g., 0 °C) precursor solution can slow down the nucleation and growth kinetics, resulting in larger grains and better film quality.[17]

Problem 3: My device has a very low open-circuit voltage (Vₒ꜀) and poor stability, even when tested immediately.

• Possible Cause: A high density of trap states, likely caused by Sn²⁺ oxidation and the resulting tin vacancies, is leading to severe non-radiative recombination.

• Solution:

  • Defect Passivation: Introduce passivating agents that can coordinate with the undercoordinated Sn²⁺ ions or vacancies. Lewis base molecules containing functional groups like C=O, C-S, or amines can be effective.[2][5]

  • Verify Additive Concentration: Ensure the optimal concentration of your antioxidant additive (e.g., SnF₂) is being used. Both too little and too much can be detrimental.[3][4]

  • Interface Modification: Apply a passivating agent to the interface between the perovskite and the charge transport layers. For example, natural antioxidants like thiolactic acid can modify the buried interface, reduce recombination, and improve energy level alignment.[18]

Oxidation Prevention and Device Fabrication Workflow

The following diagrams illustrate the mechanism of Sn²⁺ oxidation and a generalized workflow for fabricating stable tin-perovskite devices.

Figure 1: Mechanism of Sn²⁺ oxidation and corresponding prevention strategies.

Figure 2: General experimental workflow for fabricating stable Sn-perovskite solar cells.

Quantitative Data on Antioxidant Additives

The choice and concentration of additives significantly impact device performance and stability. The following table summarizes the effects of various commonly used antioxidants on FASnI₃-based perovskite solar cells.

Additive	Concentration	Vₒ꜀ (V)	Jₛ꜀ (mA/cm²)	FF (%)	PCE (%)	Stability Note	Reference(s)
Control (None)	-	~0.45	~17.6	~67.0	~5.4	Rapid degradation in air.	[1]
SnF₂	10-20 mol%	~0.58	~17.5	~66.3	~7.5	Improves film quality and stability.	[1][4][19]
Hypophosphorous Acid (HPA)	~1 vol%	~0.31	~17.4	~57.0	~3.2	Stabilizes CsSnIBr₂ precursor.	[1]
Ammonium Hypophosphite	Optimal	>0.60	>20.0	>70.0	>8.0	Suppresses oxidation, improves grain growth.	[10]
Cesium Trifluoroacetate (CsTFA)	Optimal	>0.80	>22.0	>75.0	>11.0	Suppresses oxidation and p-type doping.	[4]
Vitamin C (Post-treatment)	Optimal	0.809	-	80.3	20.4	Heals vacancy defects after crystallization.	[6][11]
Tin Powder	Optimal	~0.58	~17.5	~66.3	~6.8	Reduces Sn⁴⁺ back to Sn²⁺.	[1]

Note: Performance metrics are approximate and can vary significantly based on the full device architecture and fabrication conditions.

Key Experimental Protocols

Protocol 1: Preparation of FASnI₃ Precursor Solution with SnF₂-Pyrazine Additive

This protocol is adapted from methodologies designed to improve the solubility and uniform dispersion of SnF₂.[13][15]

• Materials: Formamidinium iodide (FAI), Tin(II) iodide (SnI₂), Tin(II) fluoride (SnF₂), Pyrazine, Anhydrous N,N-Dimethylformamide (DMF), Anhydrous Dimethyl sulfoxide (DMSO).

• Safety: Perform all steps inside an inert atmosphere glovebox (N₂ filled) with low O₂ and H₂O levels (<0.1 ppm).

• Preparation of SnF₂-Pyrazine Complex Solution:

  • In a vial, dissolve a desired molar concentration of SnF₂ (e.g., 20 mol% relative to SnI₂) and an equimolar amount of pyrazine in a small volume of DMSO.

  • Stir at room temperature for 1-2 hours until a clear solution is formed. This indicates the formation of the SnF₂-pyrazine complex.

• Preparation of Perovskite Precursor Solution:

  • In a separate vial, dissolve 1 M of FAI and 1 M of SnI₂ in a mixed solvent of DMF:DMSO (e.g., 4:1 v/v).

  • Stir the solution at 60 °C for at least 2 hours to ensure complete dissolution.

• Final Solution:

  • While stirring, add the prepared SnF₂-pyrazine complex solution (from step 3) to the main perovskite precursor solution (from step 4).

  • Continue stirring for another 30 minutes at room temperature.

  • Filter the final solution through a 0.22 µm PTFE syringe filter before use.

Protocol 2: Characterizing Sn⁴⁺ Content using X-ray Photoelectron Spectroscopy (XPS)

This protocol provides a general guideline for quantifying the degree of oxidation on the surface of a perovskite film. Accurate quantification can be challenging.[19][20]

• Sample Preparation:

  • Fabricate the perovskite film on a conductive substrate (e.g., ITO or FTO).

  • Crucially, minimize air exposure. Use an inert-transfer module to move the sample from the glovebox to the XPS chamber without breaking the inert atmosphere. If unavailable, minimize transfer time as much as possible.

• XPS Measurement:

  • Acquire a survey scan to identify all elements present on the surface.

  • Perform a high-resolution scan of the Sn 3d core level region (typically 480-500 eV binding energy). Use a monochromatic X-ray source (e.g., Al Kα) to improve resolution.

  • Note that the perovskite surface can be unstable under X-ray irradiation, potentially causing reduction of Sn⁴⁺ back to Sn²⁺ during the measurement.[19] To check for this, perform time-dependent measurements by repeatedly scanning the Sn 3d region and observing any changes.

• Data Analysis:

  • Calibrate the binding energy scale by setting the adventitious Carbon 1s peak to 284.8 eV.

  • Fit the Sn 3d₅/₂ peak (the lower binding energy peak of the spin-orbit doublet) with multiple components using appropriate peak-fitting software (e.g., CasaXPS).

  • The primary Sn²⁺ peak from the perovskite lattice typically appears around 486.0-486.5 eV .

  • The oxidized Sn⁴⁺ peak appears at a higher binding energy, typically shifted by +1.0 to +1.5 eV, around 487.0-487.8 eV .[18][21]

  • Constrain the full width at half maximum (FWHM) and peak shapes (e.g., Gaussian-Lorentzian) to be similar for both components.

• Quantification:

  • Calculate the relative percentage of Sn⁴⁺ using the integrated peak areas of the fitted components: %Sn⁴⁺ = [Area(Sn⁴⁺) / (Area(Sn²⁺) + Area(Sn⁴⁺))] * 100

References

• 1. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Defect Modulation via SnX2 Additives in FASnI3 Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. inkworldmagazine.com [inkworldmagazine.com]
• 10. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 15. Fabrication of Efficient Formamidinium Tin Iodide Perovskite Solar Cells through SnF₂-Pyrazine Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. chemrxiv.org [chemrxiv.org]
• 20. chemrxiv.org [chemrxiv.org]
• 21. researchgate.net [researchgate.net]

purification of tin iodide precursors for high-efficiency solar cells

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working on the purification of tin iodide (SnI₂) precursors for high-efficiency solar cells.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, purification, and handling of tin iodide precursors.

Issue	Possible Cause(s)	Recommended Solution(s)
Yellowing of SnI₂ Solution	Oxidation of Sn²⁺ to Sn⁴⁺ (formation of SnI₄), which is a common issue.[1][2][3][4][5]	- Ensure all solvents are anhydrous and degassed. - Handle SnI₂ and its solutions under an inert atmosphere (e.g., in a glovebox). - Use freshly purified SnI₂ for preparing precursor solutions. - Consider adding a reducing agent like Sn powder to the precursor solution to convert Sn⁴⁺ back to Sn²⁺.[6]
Precipitate Formation in Precursor Solution	- Presence of insoluble impurities like SnO₂.[2][7] - Low solubility of SnI₂ in the chosen solvent. - Reaction with residual water or oxygen.	- Filter the precursor solution through a PTFE syringe filter (0.2 µm) before use.[3] - Ensure the water content in your solvents is low (<100 ppm).[8][9] - Use coordinating solvents like DMF or DMSO to improve solubility.[2][7]
Low Power Conversion Efficiency (PCE) of Solar Cells	- High concentration of Sn⁴⁺ defects in the perovskite layer acting as charge traps.[3][4][5][10][11] - Poor morphology and crystallinity of the perovskite film.[1] - Presence of other impurities in the SnI₂ precursor.	- Purify the commercial SnI₂ before use. Several methods are described in the experimental protocols below. - The use of purified SnI₂ has been shown to significantly improve PCE. For example, toluene-purified SnI₂ resulted in a PCE of 10.70%.[1] - A metal-assisted solid-state reduction (MASSR) technique for SnI₂ purification led to a single-junction Sn-Pb mixed PSC with a PCE of 22.86%.[10][11]
Poor Reproducibility of Device Performance	- Inconsistent purity of the SnI₂ precursor from batch to batch.[10] - Variations in storage and handling conditions of the precursor.[10]	- Implement a standardized purification protocol for all SnI₂ batches. - Store purified SnI₂ and precursor solutions in a dark, inert environment.
Colorless SnI₂ Crystals Turn Reddish-Brown	Exposure to air, leading to oxidation.[2]	This is a visual indicator of oxidation. Store the crystals strictly under an inert atmosphere.

Frequently Asked Questions (FAQs)

Q1: Why is the purification of SnI₂ precursors so critical for tin-based perovskite solar cells?

Q2: What are the common impurities found in commercial SnI₂?

A2: The most significant impurity is tin(IV) iodide (SnI₄).[2][3][7] Commercial SnI₂ can contain up to 10 wt% of SnI₄.[2][7] Other impurities can include water (up to 10,000 ppm) and tin oxides like SnO₂.[2][7][8][9]

Q3: What is a simple method to check the purity of my SnI₂?

A3: A quick visual check is to dissolve the SnI₂ in an anhydrous solvent like N,N-dimethylformamide (DMF) under an inert atmosphere. A high-purity SnI₂ should yield a clear solution.[8][9] The presence of a yellow tint can indicate SnI₄ contamination, and insoluble brown particles may suggest SnO₂.[2][7] For a more quantitative analysis, techniques like ¹¹⁹Sn MAS NMR spectroscopy can be used to detect and quantify SnI₄.[2][7]

Q4: Can I use the SnI₂ precursor directly as purchased?

A4: It is highly recommended to purify commercial SnI₂ before use. Even high-purity grades can contain significant amounts of SnI₄, which is detrimental to device performance.[2][7][10] Several studies have demonstrated a substantial improvement in solar cell efficiency after precursor purification.[1][10][11]

Q5: How should I store my purified SnI₂ and precursor solutions?

A5: Purified SnI₂ is highly sensitive to air and moisture. It should be stored in a tightly sealed container inside a nitrogen-filled glovebox. Precursor solutions should also be stored in an inert atmosphere and protected from light to prevent degradation.

Experimental Protocols

Protocol 1: Toluene Washing for SnI₄ Removal

This method is a simple and effective way to remove the more soluble SnI₄ impurity from SnI₂.[1]

Materials:

• Commercial SnI₂ powder

• Anhydrous toluene

• Anhydrous ethanol

• Schlenk flask or similar inert atmosphere vessel

• Magnetic stirrer and stir bar

• Filter funnel and filter paper

• Vacuum oven or vacuum line

Procedure:

• Transfer the commercial SnI₂ powder to a Schlenk flask inside a nitrogen-filled glovebox.

• Add anhydrous toluene to the flask. The ratio of SnI₂ to toluene should be sufficient to form a slurry.

• Stir the mixture vigorously for several hours (e.g., 12 hours) at room temperature. During this time, the SnI₄ will dissolve in the toluene.

• Stop stirring and allow the SnI₂ to settle.

• Carefully decant the toluene, which now contains the dissolved SnI₄.

• Wash the remaining SnI₂ powder with a small amount of fresh anhydrous toluene, decant again.

• Repeat the washing step with anhydrous ethanol to remove residual toluene.

• Dry the purified SnI₂ powder under vacuum to remove all solvent residues.

• Store the purified, bright red SnI₂ powder under an inert atmosphere.

Protocol 2: Recrystallization from Coordinating Solvents

This method involves dissolving SnI₂ in a coordinating solvent like DMF or DMSO and then precipitating the purified SnI₂ complex by adding an anti-solvent.[2][7]

Materials:

• Commercial SnI₂ powder

• Anhydrous N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Anhydrous toluene or dichloromethane (CH₂Cl₂) as anti-solvent

• Two beakers or flasks

• Filter funnel and filter paper

• Vacuum oven or vacuum line

Procedure:

• Inside a glovebox, dissolve the commercial SnI₂ in a minimal amount of anhydrous DMF or DMSO with stirring to create a saturated solution.

• Filter the solution to remove any insoluble impurities.

• In a separate, larger beaker, place the anti-solvent (e.g., toluene).

• Slowly layer the filtered SnI₂ solution onto the anti-solvent. Alternatively, slowly diffuse the anti-solvent vapor into the SnI₂ solution.

• Allow the setup to stand undisturbed. Colorless crystals of the solvent-coordinated SnI₂ complex (e.g., [SnI₂(dmf)]) will form over time.

• Once crystallization is complete, carefully collect the crystals by filtration.

• Wash the crystals with a small amount of the anti-solvent.

• Dry the purified crystals under vacuum.

• Store the purified SnI₂ complex under an inert atmosphere.

Data Summary

The following table summarizes the impact of different SnI₂ purification methods on the performance of tin-based perovskite solar cells, as reported in the literature.

Purification Method	Key Impurity Removed	Resulting Solar Cell Efficiency (PCE)	Reference
Toluene Washing	SnI₄	10.70% (up to 11.06% after storage)	[1]
Metal-Assisted Solid-State Reduction (MASSR)	Sn⁴⁺ species	22.86% (in Sn-Pb mixed PSCs)	[10][11]
Carboxylic Acid-Assisted Synthesis (CAAS)	Prevents Sn⁴⁺ formation	8.35% (for flexible PSCs)	[6]
Sublimation	SnI₄	Not explicitly stated, but used as a purification step.	[2][7]
Recrystallization from DMF/Toluene	SnI₄, SnO₂	Forms purified [SnI₂(dmf)] complex for high-quality perovskite synthesis.	[2][7]

Visual Guides

Caption: Common purification workflows for commercial tin iodide (SnI₂).

Caption: Troubleshooting logic for low power conversion efficiency (PCE).

References

• 1. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. Solvent-Coordinated Tin Halide Complexes as Purified Precursors for Tin-Based Perovskites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. internationaltin.org [internationaltin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Perovskite Precursor: High Quality Tin (II) Iodide (SnI2) | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. Perovskite Precursor: High Quality Tin (II) Iodide (SnI2) | TCI AMERICA [tcichemicals.com]
• 10. researchgate.net [researchgate.net]
• 11. Purification of Tin Iodide through Solid-State Reaction for Efficient Tin-Lead Mixed Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Annealing Temperature for Tin Iodide Perovskite Films

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the annealing temperature for tin iodide perovskite films. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Troubleshooting Guide

Question 1: I am observing a high density of pinholes in my tin iodide perovskite film after spin coating and annealing. What are the most common causes?

Answer:

Pinhole formation is a common issue in tin-based perovskite films and can significantly degrade device performance. The primary causes are often related to the quality of the precursor solution, the deposition process itself, and the subsequent annealing treatment. The facile oxidation of Sn²⁺ to Sn⁴⁺ is a major challenge that can lead to defect formation and pinholes.

Here is a logical workflow to diagnose and address the issue:

Figure 1: Troubleshooting workflow for pinhole formation.

Question 2: My device efficiency drops rapidly after fabrication, even when stored in an inert environment. What could be the cause?

Answer:

Rapid efficiency degradation is often linked to the inherent instability of the tin iodide perovskite. One of the primary degradation pathways is the oxidation of Sn²⁺ to Sn⁴⁺. This process can be initiated by several factors:

• Precursor Solution Instability: Solvents like dimethyl sulfoxide (DMSO) can oxidize Sn²⁺ to Sn⁴⁺ even before film deposition. It is crucial to use freshly prepared precursor solutions.

• Photochemical Degradation: Continuous illumination can generate reactive species that accelerate the oxidation of Sn²⁺. This is often worsened by the presence of residual oxygen or moisture.

• Cyclic Degradation: Tin iodide can degrade to tin(IV) iodide (SnI₄), which, in the presence of moisture and oxygen, forms iodine. This iodine can then react with the perovskite, creating more SnI₄ and leading to a cyclic degradation process.[1]

Figure 2: Simplified cyclic degradation pathway of tin iodide perovskite.

Question 3: The color of my perovskite film is not a uniform dark brown/black. What does this indicate?

Answer:

A non-uniform or lighter-colored film often indicates incomplete conversion to the desired perovskite phase or the presence of impurities.

• Yellowish Color: The presence of a yellow phase can indicate the formation of δ-phase CsSnI₃, which is a non-perovskite polymorph, or the decomposition of the perovskite back to its precursors, such as SnI₂.

• Incomplete Conversion: If the annealing temperature is too low or the annealing time is too short, the precursor materials may not fully react to form the perovskite crystal structure.

• Moisture Exposure: Accidental exposure to moisture during or after fabrication can cause the film to turn yellow, indicating degradation.

Question 4: I'm experiencing poor crystallinity in my films according to XRD analysis. How can I improve it?

Answer:

Poor crystallinity is a common problem that leads to low charge carrier mobility and high defect densities. To improve crystallinity:

• Optimize Annealing Temperature and Time: The annealing process is critical for crystal growth. Insufficient temperature or time will result in small grains and poor crystallinity. Conversely, excessive temperature or time can lead to decomposition. A systematic optimization of these parameters is necessary (see data tables below).

• Anti-Solvent Dripping: The use of an anti-solvent during the spin-coating process can induce rapid nucleation and promote the growth of larger, more uniform crystals.

• Additives: The incorporation of additives like SnF₂, hydrazinium chloride, or guanidinium chloride into the precursor solution can help to control the crystallization process and passivate defects.

Frequently Asked Questions (FAQs)

Q1: What is the typical range for annealing temperatures for tin iodide perovskite films?

A1: The optimal annealing temperature for tin iodide perovskite films typically ranges from 70°C to 150°C . However, the ideal temperature depends on the specific composition of the perovskite (e.g., FASnI₃, MASnI₃), the solvent system used, and the desired film properties. Some studies have also explored flash annealing at higher temperatures (e.g., 200°C) for very short durations.[2]

Q2: How does the annealing time affect the film quality?

A2: Annealing time is as crucial as the temperature.

• Too short: Incomplete solvent evaporation and insufficient crystal growth, leading to poor film morphology and performance.

• Too long: Can lead to decomposition of the perovskite material, especially at higher temperatures.[2] Typical annealing times range from 10 to 45 minutes .

Q3: What is the role of the glovebox environment during annealing?

A3: A strictly controlled inert atmosphere (e.g., a nitrogen-filled glovebox) with very low oxygen and moisture levels (typically < 0.1 ppm) is critical. Oxygen and moisture can accelerate the oxidation of Sn²⁺ to Sn⁴⁺, leading to defects and rapid degradation of the film.

Q4: Can I use the same annealing parameters for different tin-based perovskite compositions?

A4: No, it is important to optimize the annealing parameters for each specific perovskite composition. The thermal stability and crystallization kinetics can vary significantly with different cations (e.g., formamidinium vs. methylammonium) and anions (e.g., iodide vs. bromide).

Q5: What are some common characterization techniques to evaluate the effect of annealing?

A5: Key characterization techniques include:

• X-ray Diffraction (XRD): To assess crystallinity, phase purity, and grain orientation.

• Scanning Electron Microscopy (SEM): To visualize film morphology, grain size, and coverage.

• UV-Vis Spectroscopy: To determine the optical bandgap and absorbance of the film.

• Photoluminescence (PL) Spectroscopy: To probe charge carrier dynamics and defect densities.

Data Presentation

Table 1: Effect of Annealing Temperature on Tin-Based Perovskite Solar Cell Performance

Perovskite Composition	Annealing Temperature (°C)	Annealing Time (min)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
CH₃NH₃PbI₃	60	-	-	-	-	< 2.78	[3]
CH₃NH₃PbI₃	80	-	0.781	9.647	36.8	2.78	[3]
CH₃NH₃PbI₃*	100	-	0.817	12.637	55.6	5.68	[3]
FASnI₃	100	30	-	-	-	5.4	[4]
SnBr₂-based	120	15	-	-	-	-	[5]

*Note: Data for CH₃NH₃PbI₃ is included for illustrative purposes as a well-studied perovskite system, highlighting the general trend of performance improvement with optimized annealing.

Table 2: Influence of Annealing on Film Properties

Perovskite System	Annealing Condition	Key Observation	Reference
CH₃NH₃PbI₃	100°C for 30 min	Optimal device performance (18.0% PCE)	[2]
CH₃NH₃PbI₃	> 130°C for 30 min	Film decomposition, creation of non-radiative defects	[2]
CH₃NH₃PbI₃	200°C for 1.5 min	Best textural properties, highest PCE (18.8%)	[2]
(PEA)₀.₂(FA)₀.₈SnI₃	100°C	Degradation observed in ambient air	[6]

Experimental Protocols

Protocol 1: Spin-Coating and Annealing of a Generic Tin Iodide Perovskite Film

This protocol provides a general guideline. Specific parameters should be optimized for the target composition.

Figure 3: General experimental workflow for tin iodide perovskite film fabrication.

Materials and Equipment:

• Precursors: Tin(II) iodide (SnI₂), formamidinium iodide (FAI) or methylammonium iodide (MAI), Tin(II) fluoride (SnF₂, optional additive).

• Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

• Anti-Solvent: Chlorobenzene.

• Equipment: Spin coater, hotplate, nitrogen-filled glovebox, syringes, and PTFE filters.

Procedure:

• Precursor Solution Preparation:

  • Inside a nitrogen-filled glovebox, dissolve equimolar amounts of SnI₂ and the desired organic halide (e.g., FAI) in a solvent mixture (e.g., 4:1 v/v DMF:DMSO) to achieve the target concentration.

  • If using additives, add them to the solution at this stage.

  • Stir the solution on a hotplate at a moderate temperature (e.g., 70°C) for at least 1 hour to ensure complete dissolution.

  • Before use, cool the solution to room temperature and filter it through a 0.2 µm PTFE syringe filter.

• Spin-Coating:

  • Transfer the cleaned substrate into the glovebox.

  • Dispense a sufficient amount of the precursor solution to cover the substrate (e.g., 40-70 µL).

  • Start the spin-coating program. A two-step program is common:

    • Step 1: Low speed (e.g., 1000 rpm) for a short duration (e.g., 10s) to spread the solution.

    • Step 2: High speed (e.g., 4000-5000 rpm) for a longer duration (e.g., 30-45s) to thin the film.

  • During the last 10-15 seconds of the high-speed step, dispense an anti-solvent (e.g., 100 µL of chlorobenzene) onto the center of the spinning substrate.[5]

• Annealing:

  • Immediately transfer the substrate to a hotplate pre-heated to the desired annealing temperature (e.g., 100°C).

  • Anneal the film for the optimized duration (e.g., 30 minutes).

  • After annealing, turn off the hotplate and allow the film to cool down to room temperature before proceeding with the deposition of subsequent layers.

References

• 1. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 2. Frontiers | A Holistic Study on the Effect of Annealing Temperature and Time on CH3NH3PbI3-Based Perovskite Solar Cell Characteristics [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Solvent Engineering for Enhanced Tin Iodide Solution Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the stability of tin iodide (SnI₂) solutions, particularly in the context of perovskite fabrication.

Frequently Asked Questions (FAQs)

Q1: My tin iodide solution is turning yellow/brown and cloudy. What is happening?

A1: A yellow or brown, cloudy appearance in your tin iodide solution is a common indicator of the oxidation of Sn²⁺ to Sn⁴⁺.[1] This oxidation is a primary cause of solution instability and is often accelerated by exposure to atmospheric oxygen. The Sn⁴⁺ species can then form complexes or precipitates, leading to the observed turbidity.

Q2: Which solvents are known to cause instability in tin iodide solutions?

A2: Dimethyl sulfoxide (DMSO), while a common solvent for perovskite precursors, has been identified as a primary source of tin oxidation.[2][3] It can initiate an oxidation mechanism within the precursor solution itself. Therefore, minimizing its use or finding alternative solvents is crucial for long-term solution stability.

Q3: What are the most effective additives to improve the stability of my tin iodide solution?

A3: Several additives have been shown to enhance the stability of tin iodide solutions:

• Tin(II) Halides: Additives like tin(II) fluoride (SnF₂), tin(II) bromide (SnBr₂), and tin(II) chloride (SnCl₂) are commonly used. SnF₂ can help suppress tin oxidation, though it doesn't reduce existing Sn⁴⁺.[4][5] SnBr₂ is particularly effective for surface passivation and enhancing device longevity.[6]

• Antioxidants: Reducing agents and antioxidants can be added to the precursor solution. Examples include ascorbic acid (Vitamin C), hydrazine derivatives, and 5-ammonium valeric acid iodide (5-AVAI).[1][7] These additives can retard the oxidation process.[1]

Q4: How does the purity of the initial SnI₂ powder affect solution stability?

A4: The purity of the commercial SnI₂ powder is critical. It can contain a significant amount of Sn⁴⁺ impurities (e.g., SnI₄), which can act as a starting point for further degradation.[8][9] Using purified SnI₂ or implementing a purification step can significantly improve the stability of the precursor solution and the quality of the resulting perovskite film.[8]

Q5: Can I use an antisolvent to improve the quality of films made from tin iodide solutions?

A5: Yes, antisolvent treatment during the spin-coating process is a common technique to control crystal growth and improve film morphology. The choice of antisolvent (e.g., toluene, diethyl ether, diisopropyl ether) can influence the distribution of different perovskite phases and the overall device performance and stability.[10][11]

Troubleshooting Guides

Issue 1: Rapid Discoloration and Precipitation in Precursor Solution

Possible Cause	Troubleshooting Step	Expected Outcome
Oxygen Exposure	Degas the solvent by sparging with an inert gas (e.g., Nitrogen, Argon) for at least 30 minutes before dissolving the SnI₂.[1] Prepare and store the solution in a glovebox with low oxygen and moisture levels.	A clear, stable solution with a significantly delayed onset of discoloration.
Solvent-Induced Oxidation (e.g., DMSO)	Consider using alternative solvents or solvent mixtures with lower oxidizing potential. A list of potential solvents has been explored in the literature.[2][12] If DMSO is necessary, use it in combination with a co-solvent and minimize heating.	Reduced rate of Sn²⁺ oxidation, leading to a longer solution shelf-life.
Impure SnI₂ Precursor	Purify the commercial SnI₂ powder before use. A reported method involves washing with toluene to dissolve and remove SnI₄ impurities.[8]	A higher purity precursor, resulting in a more stable solution and improved film quality.

Issue 2: Poor Film Morphology (Pinholes, Non-uniform Coverage)

Possible Cause	Troubleshooting Step	Expected Outcome
Rapid Crystallization	Employ an antisolvent treatment during the spin-coating process. Experiment with different antisolvents (e.g., toluene, diethyl ether, diisopropyl ether) to optimize the crystallization rate.[10][11]	A denser, more uniform perovskite film with better surface coverage.[13]
Inappropriate Solvent System	Optimize the solvent or solvent mixture. The physical and chemical properties of the solvent (e.g., boiling point, viscosity, polarity) significantly impact the film formation process.[13]	Improved film morphology, reduced defects, and enhanced crystal quality.[13]
Presence of Colloidal Aggregates	Filter the precursor solution through a PTFE syringe filter (e.g., 0.22 µm) before spin-coating to remove any undissolved particles or aggregates.	A smoother film with fewer surface defects.

Quantitative Data Summary

Table 1: Effect of Antisolvent Treatment on Perovskite Film Absorbance Stability

Antisolvent	Absorbance Maintained after 60 min in Ambient Conditions
Diisopropyl Ether (DIE)	81.2%
Diethyl Ether (DE)	75.4%
Toluene	27.7%
(Data sourced from reference[11])

Table 2: Impact of SnF₂ Additive on Background Hole Density in Tin-Based Perovskite Films

SnF₂ Concentration (mol%)	Effect on Background Hole Density
0.1 - 1	Very effective at suppressing tin oxidation and reducing hole density.
> 5	May introduce additional non-radiative recombination pathways.
(Data sourced from reference[4])

Experimental Protocols

Protocol 1: Purification of Tin(II) Iodide (SnI₂) Precursor

Objective: To remove SnI₄ impurities from commercial SnI₂ powder.

Materials:

• Commercial SnI₂ powder

• Toluene (anhydrous)

• Inert atmosphere glovebox

• Centrifuge and centrifuge tubes

• Vacuum oven

Procedure:

• Inside an inert atmosphere glovebox, add the commercial SnI₂ powder to a centrifuge tube.

• Add anhydrous toluene to the tube. The toluene will dissolve the undesired SnI₄, while the SnI₂ will remain largely undissolved.[8]

• Vortex the mixture thoroughly for several minutes.

• Centrifuge the mixture to pellet the solid SnI₂.

• Decant the toluene supernatant containing the dissolved SnI₄.

• Repeat the washing process (steps 2-5) two more times to ensure complete removal of SnI₄.

• Dry the purified SnI₂ powder under vacuum at a mild temperature (e.g., 60 °C) to remove any residual toluene.

• Store the purified SnI₂ in the glovebox until use.

Protocol 2: Preparation of a Stabilized Tin Iodide Perovskite Precursor Solution

Objective: To prepare a stable precursor solution for the fabrication of tin-based perovskite films.

Materials:

• Purified SnI₂

• Formamidinium iodide (FAI)

• Dimethylformamide (DMF, anhydrous)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Tin(II) fluoride (SnF₂)

• Inert atmosphere glovebox

• Stir plate and stir bar

• Volumetric flasks and syringes

Procedure:

• All steps should be performed inside an inert atmosphere glovebox.

• Prepare a stock solution of the desired perovskite composition (e.g., FASnI₃) by dissolving equimolar amounts of FAI and purified SnI₂ in a mixed solvent of DMF and DMSO (e.g., 4:1 v/v).[6]

• To this precursor solution, add the desired molar percentage of SnF₂ (e.g., 1-10 mol% with respect to SnI₂).[4]

• Stir the solution at room temperature for several hours until all components are fully dissolved.

• Before use, filter the solution through a 0.22 µm PTFE syringe filter.

Visualizations

Caption: Workflow for preparing stable tin iodide solutions and fabricating high-quality films.

Caption: Key factors influencing the oxidation of Sn²⁺ in tin iodide solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. www-herz.physics.ox.ac.uk [www-herz.physics.ox.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. Solvents for Processing Stable Tin Halide Perovskites [iris.univr.it]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Passivation of Tin Iodide-Based Perovskite Devices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding defect passivation in tin iodide-based perovskite devices.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of defects in tin iodide-based perovskite films?

A1: The most prevalent defects in tin iodide-based perovskites stem from the intrinsic instability of tin(II) iodide (SnI₂). Key defects include:

• Tin(II) Oxidation: The Sn²⁺ cation is highly susceptible to oxidation to Sn⁴⁺, especially in the presence of oxygen. This creates deep-level defects, increases background carrier density (p-doping), and acts as a major non-radiative recombination center, significantly reducing device efficiency and stability.

• Tin (Sn) Vacancies (VSn): The formation of Sn vacancies is a common issue, leading to trap states within the bandgap that hinder charge transport.

• Iodide (I) Vacancies (VI): Missing iodide ions create positively charged defects that can trap electrons and contribute to non-radiative recombination.

• Grain Boundary Defects: Due to the rapid crystallization of tin-based perovskites, the resulting films often have small grains and a high density of grain boundaries. These boundaries are rich in undercoordinated Sn²⁺ and I⁻ ions, which act as trap states.

Q2: My device has a very low open-circuit voltage (VOC) and fill factor (FF). What is the likely cause?

A2: A low VOC and FF are primary indicators of high non-radiative recombination within your device. This is most commonly caused by a high density of trap states originating from defects such as Sn⁴⁺ species, tin vacancies, and undercoordinated ions at grain boundaries and interfaces.[1] These traps capture charge carriers (electrons and holes) before they can be extracted, causing them to recombine and release energy as heat instead of generating current, thus lowering the voltage and overall efficiency.

Q3: Why does the performance of my tin iodide perovskite solar cell degrade so quickly in air?

A3: The rapid degradation in ambient air is predominantly due to the oxidation of Sn²⁺ to Sn⁴⁺.[2] This process is accelerated by both oxygen and moisture. The formation of Sn⁴⁺ disrupts the perovskite crystal lattice and introduces deep defect states. Furthermore, degradation byproducts, such as tin(IV) iodide (SnI₄), can react with moisture to form iodine (I₂), which in turn accelerates the decomposition of the perovskite film in a cyclic degradation process.[2]

Q4: What is the purpose of using additives like tin(II) fluoride (SnF₂)?

A4: Tin(II) fluoride (SnF₂) is a widely used additive that acts as both a reducing agent and a defect passivator. Its primary roles are:

• Suppressing Oxidation: SnF₂ helps to create a reducing environment, inhibiting the oxidation of Sn²⁺ to Sn⁴⁺ during precursor solution preparation and film formation.[3]

• Reducing Tin Vacancies: By providing an excess of Sn²⁺, it can reduce the formation energy of tin vacancies, thereby lowering their concentration in the final film.[4][5]

• Improving Film Morphology: The addition of SnF₂ can modulate the crystallization process, often leading to larger grain sizes and a more uniform perovskite film with fewer pinholes.[4]

Q5: What is "Lewis acid/base passivation" and how does it work for tin perovskites?

A5: Lewis acid/base passivation is a chemical strategy to neutralize charged defects on the perovskite surface and at grain boundaries.

• Lewis Bases (electron-pair donors), such as molecules containing nitrogen or oxygen (e.g., guanidinium, thiourea, cyanamide), donate electrons to passivate positively charged defects like undercoordinated Sn²⁺ ions or iodide vacancies.

• Lewis Acids (electron-pair acceptors) can, in turn, passivate negatively charged defects like undercoordinated I⁻ ions. This coordination chemistry effectively "heals" the defects, reducing trap states and minimizing non-radiative recombination.

Troubleshooting Guides

Issue 1: Low Power Conversion Efficiency (PCE) in Newly Fabricated Devices

Potential Cause	Recommended Passivation Strategy & Troubleshooting Steps
High Defect Density in Bulk Perovskite Film	1. Additive Engineering: Introduce an antioxidant/reducing agent into the perovskite precursor solution. SnF₂ is the most common choice. Start with a concentration of 2-10 mol% relative to SnI₂. See Protocol 1 for a detailed method. 2. Lewis Base Addition: Incorporate a Lewis base additive (e.g., cyanamide, guanidinium thiocyanate) into the precursor to passivate Sn²⁺ defects and improve crystallization.
Poor Film Quality (Pinholes, Small Grains)	1. Optimize Crystallization: The rapid crystallization of FASnI₃ is a major challenge. Use an anti-solvent dripping step during spin-coating (e.g., chlorobenzene) to induce more uniform nucleation. 2. Modulate Crystal Growth: Additives like SnF₂ or certain Lewis bases can interact with the precursors to slow down crystal growth, leading to larger, more ordered grains.
High Interfacial Recombination	1. Surface Passivation: After depositing the 3D perovskite film, apply a surface treatment with a large cation salt (e.g., Guanidinium Iodide, Phenethylammonium Iodide) to passivate surface defects. See Protocol 2 and Protocol 3 . 2. Optimize Transport Layers: Ensure proper energy level alignment between the perovskite and the electron/hole transport layers (ETL/HTL) to facilitate efficient charge extraction and minimize interfacial charge accumulation.

Issue 2: Poor Device Stability and Rapid Degradation

Potential Cause	Recommended Passivation Strategy & Troubleshooting Steps
Sn²⁺ Oxidation by Air/Moisture	1. Antioxidant Additives: Use additives like SnF₂ or other reducing agents in the precursor solution to scavenge Sn⁴⁺ impurities and create a more robust film.[3] 2. 2D Passivation Layer: Apply a post-treatment using a bulky organic cation salt like Phenethylammonium Iodide (PEAI). This forms a thin, hydrophobic 2D perovskite layer on top of the 3D film, which acts as a barrier against moisture and oxygen ingress.[6][7][8] See Protocol 3 .
Ion Migration	1. Grain Boundary Passivation: Use additives that can anchor at the grain boundaries (e.g., guanidinium salts). This not only passivates defects but can also suppress the migration of mobile ions like I⁻, which contributes to degradation and hysteresis.
Decomposition Catalyzed by Byproducts	1. High-Purity Precursors: Ensure the use of high-purity SnI₂. Aged or impure SnI₂ contains a higher fraction of SnI₄ (a Sn⁴⁺ species), which accelerates degradation.[3] 2. Encapsulation: While not a passivation technique itself, properly encapsulating the finished device is critical to prevent exposure to ambient conditions and dramatically improve operational lifetime.

Quantitative Data on Passivation Techniques

The following tables summarize the impact of various passivation strategies on the performance of formamidinium tin iodide (FASnI₃)-based solar cells.

Table 1: Effect of Additive Engineering on FASnI₃ Solar Cell Performance

Passivation Additive	VOC (V)	JSC (mA/cm²)	FF (%)	PCE (%)	Key Observation	Reference
Control (None)	0.45	15.1	54.2	3.68	High defect density, poor performance.	[9]
SnF₂ (10 mol%)	0.64	17.5	66.5	7.47	Reduced p-type character and ion migration.	[10]
Tin(II) acetylacetonate	0.61	20.3	58.7	7.27	Inhibits Sn²⁺ oxidation and improves crystallization.	[9]
Cesium Iodide (CsI)	0.48	25.1	50.3	6.1	Increased grain size and reduced carrier density.	[1]

Table 2: Effect of Surface Passivation on Perovskite Solar Cell Performance

Passivation Method	VOC (V)	JSC (mA/cm²)	FF (%)	PCE (%)	Stability Note	Reference
Control (Triple Cation)	0.89	-	-	12.92	-	[11]
Guanidinium Iodide (GUAI)	0.96	-	-	16.03	Improved stability over 600 hours in ambient conditions.	[11]
Control (FASnI₃-based)	~0.70	~23.5	~65	~10.8	-	[12]
PenAAc*	~0.75	~24.0	~70	~12.6	Maintained >89% initial PCE after 1200h in N₂.	[12]
Control (Flexible Device)	-	-	-	~14	-	[8]
PEAI	-	-	-	~16-17	Increased VOC and FF, reflecting effective surface passivation.	[8]

*PenAAc: Pentylammonium acetate

Experimental Protocols

Protocol 1: Additive Engineering with Tin(II) Fluoride (SnF₂)

This protocol describes the incorporation of SnF₂ into a FASnI₃ precursor solution.

• Environment: Perform all steps in an inert atmosphere (e.g., a nitrogen-filled glovebox) with O₂ and H₂O levels below 1 ppm.

• Precursor Preparation:

  • Prepare a 1 M stock solution of FASnI₃.

  • Dissolve formamidinium iodide (FAI, 172 mg) and high-purity tin(II) iodide (SnI₂, 373 mg) in a co-solvent of dimethylformamide (DMF, 0.8 mL) and dimethyl sulfoxide (DMSO, 0.2 mL).

  • Stir the solution at room temperature for at least 2 hours until all solids are fully dissolved.

• Additive Incorporation:

  • To the prepared 1 mL of FASnI₃ precursor solution, add SnF₂. A typical concentration is 10 mol% with respect to SnI₂. This corresponds to approximately 15.7 mg of SnF₂.

  • Stir the final solution for another hour to ensure the SnF₂ is fully dissolved and integrated.

• Film Deposition (Spin-Coating):

  • Pre-clean and plasma-treat your substrates (e.g., ITO/PEDOT:PSS).

  • Dispense 40-60 µL of the SnF₂-containing precursor solution onto the substrate.

  • Use a two-step spin program:

    • Step 1: 1000 rpm for 10 seconds (spread).

    • Step 2: 5000 rpm for 30 seconds (main spin).

  • Anti-Solvent Treatment: 15 seconds into the main spin (Step 2), dispense 100-150 µL of chlorobenzene onto the center of the spinning substrate to induce rapid, uniform crystallization.

• Annealing:

  • Immediately transfer the substrate to a hotplate preheated to 100°C inside the glovebox.

  • Anneal the film for 10 minutes.

  • Allow the film to cool to room temperature before proceeding with the deposition of subsequent layers.

Protocol 2: Surface Passivation with Guanidinium Iodide (GUAI)

This protocol describes a post-deposition surface treatment of a perovskite film.

• Perovskite Film Fabrication: Fabricate your 3D perovskite film (e.g., FASnI₃ or a mixed-cation composition) according to your standard, optimized procedure. Anneal the film and allow it to cool.

• Passivation Solution Preparation:

  • Prepare a solution of Guanidinium Iodide (GUAI) in isopropanol (IPA).

  • A typical concentration range is 1-5 mg/mL. Dissolve the required amount of GUAI in IPA and stir until clear.

• Surface Treatment:

  • Dispense ~100 µL of the GUAI solution onto the cooled perovskite film.

  • Spin-coat immediately at 4000 rpm for 20 seconds.

• Annealing:

  • Transfer the substrate to a hotplate inside the glovebox.

  • Anneal at 100°C for 5-10 minutes to promote the interaction between the GUAI and the perovskite surface and remove residual solvent.

  • Allow to cool before depositing the next layer (e.g., ETL).

Protocol 3: 2D Passivation with Phenethylammonium Iodide (PEAI)

This protocol creates a 2D perovskite capping layer for enhanced stability and defect passivation.

• 3D Perovskite Film Fabrication: Prepare and anneal your 3D perovskite film as described in Protocol 2, Step 1 .

• PEAI Solution Preparation:

  • Prepare a solution of Phenethylammonium Iodide (PEAI) in isopropanol (IPA).

  • Concentrations typically range from 5 to 10 mg/mL.

• Surface Deposition:

  • Dynamically deposit the PEAI solution by spin-coating it onto the still-hot (or cooled) 3D perovskite film. A common method is to spin at 4000 rpm for 30 seconds.

• Annealing:

  • Anneal the film at 100°C for 10 minutes. This step facilitates the formation of a thin (PEA)₂(Sn)I₄ 2D perovskite layer on the surface of the 3D film.

  • Let the film cool down before proceeding to the next fabrication step.

Visualizations

Caption: Logical relationship between defects and passivation strategies.

References

• 1. [PDF] The Defect Passivation of Tin Halide Perovskites Using a Cesium Iodide Modification | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of the Doping and Defect Density in Mixed Sn–Pb Perovskites Mediated by SnF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 5. The role of SnF2 additive on interface formation in all lead-free FASnI3 perovskite solar cells [inis.iaea.org]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Passivation of triple cation perovskites using guanidinium iodide in inverted solar cells for improved open-circuit voltage and stability - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Managing Rapid Crystallization of Tin-Based Perovskites

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and fabrication of tin-based perovskite films. The information is designed to help manage the characteristically rapid and difficult-to-control crystallization of these materials, a critical factor for achieving high-performance and stable optoelectronic devices.

Frequently Asked Questions (FAQs)

Q1: Why do tin-based perovskites crystallize so rapidly, and what are the main consequences?

A1: The rapid crystallization of tin-based perovskites is primarily due to the high Lewis acidity of Sn²⁺, which leads to a faster reaction between the tin halide (e.g., SnI₂) and organic ammonium salts compared to their lead-based counterparts.[1][2][3][4] This uncontrolled, fast crystallization often results in poor film quality, characterized by issues such as pinholes, non-uniform coverage, and small grain sizes.[4][5][6][7][8] These morphological defects act as sites for charge recombination and can facilitate the ingress of oxygen and moisture, leading to the oxidation of Sn²⁺ to Sn⁴⁺ and rapid device degradation.[9][10][11]

Q2: What is the role of SnF₂ as an additive in tin-based perovskite precursor solutions?

A2: SnF₂ is a commonly used additive that serves multiple functions. Primarily, it acts as an antioxidant, creating a reducing environment that helps to suppress the oxidation of Sn²⁺ to Sn⁴⁺.[9][12][13][14][15][16] It also helps to reduce the concentration of tin vacancies (VSn), which are a major source of p-doping and defects.[14] Additionally, SnF₂ can improve the film morphology and substrate coverage.[9][12][14][15] Studies have shown that SnF₂ preferably accumulates at the interface between the perovskite and the hole transporting layer.[16][17]

Q3: How do bulky ammonium cations influence the crystallization process?

A3: Bulky ammonium cations, such as ethylenediammonium (EDA), phenylethylammonium (PEA), and butylammonium (BA), are often incorporated into the precursor solution to form more stable 2D or quasi-2D/3D perovskite structures.[6][7] These additives help to control the crystallization process, leading to more homogeneous and pinhole-free films.[6][7] The hydrophobic nature of these large cations can also protect the perovskite film from moisture.[6][7]

Q4: What is "solvent engineering" and how is it applied to tin-based perovskites?

A4: Solvent engineering is a technique used to control the perovskite crystallization process by manipulating the properties of the precursor solvent.[18] A common strategy involves using a co-solvent system, such as a mixture of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[18] DMSO can form an intermediate phase with SnI₂ (e.g., SnI₂-3DMSO), which retards the rapid crystallization of the perovskite.[18][19][20] However, DMSO can also be a source of tin oxidation.[21][22][23] Therefore, recent research has focused on finding alternative, more stable solvents or co-solvents, such as 4-(tert-butyl) pyridine (tBP), to replace or reduce the amount of DMSO.[1][22][24]

Q5: What is the purpose of anti-solvent dripping during the spin-coating process?

A5: Anti-solvent dripping is a technique used to rapidly induce supersaturation of the precursor solution during spin-coating.[18] This rapid supersaturation increases the density of nucleation sites, leading to the formation of a more uniform and compact perovskite film with smaller grain sizes.[18] Common anti-solvents for tin-based perovskites include chlorobenzene (CB), toluene (TL), and diethyl ether (DE).[18][25] The choice of anti-solvent is critical, as it can impact the removal of residual precursor solvents and unwanted dopants like Sn⁴⁺.[26] More environmentally friendly anti-solvents, such as acetic acid, are also being explored.[27]

Troubleshooting Guides

Issue 1: Poor Film Morphology (Pinholes, Non-uniform Coverage)

Possible Cause	Troubleshooting Steps
Incomplete dissolution of precursors	Ensure complete dissolution of all precursor components by gentle heating and stirring. Use a freshly prepared and filtered (e.g., with a 0.2 µm PTFE syringe filter) precursor solution.[5][28]
Too rapid crystallization	1. Optimize the anti-solvent dripping process (e.g., timing, volume) to control crystal growth.[5] 2. Employ solvent engineering by using a co-solvent system like DMF/DMSO to form an intermediate phase and slow down crystallization.[5][18] 3. Introduce additives that modulate crystal growth, such as SnBr₂, SnCl₂, or bulky ammonium cations (e.g., PEA, BA).[5][6][7][13]
Incompatible solvent system	Consider using alternative co-solvent systems to improve precursor solubility and film formation.[5] For example, 4-(tert-butyl) pyridine (tBP) can be used to replace the oxidative DMSO.[1][22][24]
Sub-optimal spin-coating parameters	Precisely control spin-coating speeds, ramp rates, and durations.[5]
Poor substrate wetting	Ensure substrates are properly cleaned and treated (e.g., with UV-ozone) to achieve a hydrophilic surface.[28]

Issue 2: Low Power Conversion Efficiency (PCE)

Possible Cause	Troubleshooting Steps
Sub-optimal additive concentration	Screen a range of additive concentrations (e.g., 1-10 mol% for SnBr₂) to find the optimal loading for your specific perovskite composition.[5]
Incomplete passivation of defects	1. Ensure a controlled, inert atmosphere (e.g., nitrogen-filled glovebox) during fabrication to minimize oxidation-related defects.[5] 2. Use additives known for defect passivation, such as SnF₂, SnBr₂, or thiophene-based additives.[5][6][7][9]
Phase separation of the additive	Avoid excessively high concentrations of additives, which can lead to the formation of undesirable secondary phases.[5]
High density of trap states	Employ strategies to reduce trap state density, such as solvent and surface engineering.[29]
Poor charge extraction	Consider the use of interfacial passivation layers in conjunction with additives to improve charge extraction at the interfaces.[5]

Issue 3: Poor Device Stability and Rapid Degradation

Possible Cause	Troubleshooting Steps
Ineffective suppression of Sn²⁺ oxidation	1. Confirm the purity of all precursor materials, especially the tin sources.[5] 2. Utilize reducing agents or antioxidants in the precursor solution, with SnF₂ being a common choice.[9] 3. Explore alternative solvents to the oxidative DMSO.[21][22][23]
Moisture or oxygen ingress	1. Fabricate and store the devices in a controlled, inert atmosphere (e.g., a nitrogen-filled glovebox with low oxygen and moisture levels).[5] 2. Encapsulate the final device to protect it from the ambient environment.[5]
Interfacial degradation	Consider using interfacial passivation layers to enhance the stability at the interfaces between the perovskite and the charge transport layers.[5]
Inherent instability of the perovskite crystal structure	Incorporate bulky ammonium cations to form more stable 2D/3D perovskite structures.[6][7]

Issue 4: Inconsistent Results Between Batches

Possible Cause	Troubleshooting Steps
Variability in precursor quality	Use high-purity, anhydrous precursors for all batches.[5]
Inconsistent processing parameters	Precisely control all experimental parameters, including spin-coating speeds, annealing temperatures, and timings.[5]
Fluctuations in the glovebox environment	Maintain a stable and low-oxygen/low-moisture environment in the glovebox.[5] Regularly monitor and maintain the glovebox atmosphere.

Quantitative Data Summary

Table 1: Performance of Tin-Based Perovskite Solar Cells with Different Additives and Anti-Solvents

Perovskite Composition	Additive/Anti-Solvent	Power Conversion Efficiency (PCE) (%)	Reference
FA₀.₇₅MA₀.₂₅SnI₃	Diethyl Ether (DE) as anti-solvent	>9.0	[18][25]
FA₀.₇₅MA₀.₂₅SnI₃	Toluene (TL) as anti-solvent	>9.0	[18][25]
FA₀.₇₅MA₀.₂₅SnI₃	Chlorobenzene (CB) as anti-solvent	9.06 (forward scan), 9.02 (reverse scan)	[18][25]
CsSnI₃	SnBr₂	4.3	[28]
PEA₀.₂FA₀.₈SnI₃	Diisopropyl Ether (DIE) as anti-solvent	>13.0 (with ICBA)	[30]
FASnI₃	Thiophene-2-ethylammonium Bromide (TEABr)	9.4 (up to 12.0 with contact adjustment)	[6][7][31]
FASnI₃	No additive	6.6	[7][31]
Cs₀.₀₅(FA₀.₈₃MA₀.₁₇)₀.₉₅Pb₀.₅Sn₀.₅I₃	Toluene as anti-solvent	11.6 (champion), 12.04 (optimized)	[26]
Sn-Pb Perovskite	DOAAc passivator (gas-quenching)	23.33 (reverse scan), 22.91 (forward scan)	[32]
Sn-Pb Perovskite	Control (gas-quenching)	19.39 (reverse scan), 18.52 (forward scan)	[32]

Table 2: Stability of CsSnI₃ Perovskite Solar Cells with Different Tin Halide Additives

Additive	Stability (Time to 80% of initial PCE) [hours]	Reference
SnBr₂	~100	[28]
SnCl₂	< 50	[28]
SnF₂	< 20	[28]

Experimental Protocols

Protocol 1: Fabrication of FASnI₃ Perovskite Films with SnBr₂ Additive

This protocol describes a general procedure for preparing FASnI₃ perovskite films using SnBr₂ as an additive in the precursor solution, adapted from the literature.[28]

Materials:

• Formamidinium iodide (FAI)

• Tin(II) iodide (SnI₂)

• Tin(II) bromide (SnBr₂)

• Dimethyl sulfoxide (DMSO), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Substrates (e.g., FTO-coated glass)

• Chlorobenzene (CB), anhydrous (for anti-solvent)

Equipment:

• Nitrogen-filled glovebox

• Spin coater

• Hotplate

• Pipettes

• Syringe filters (0.2 µm, PTFE)

Procedure:

• Substrate Preparation:

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen.

  • Treat the substrates with UV-ozone for 15 minutes immediately before use to ensure a hydrophilic surface.[28]

• Precursor Solution Preparation (inside a nitrogen-filled glovebox):

  • Prepare a stock solution of FASnI₃ by dissolving FAI and SnI₂ in a 1:1 molar ratio in a co-solvent mixture of DMF:DMSO (e.g., 4:1 v/v).

  • To this solution, add the desired molar percentage of SnBr₂ (e.g., 1-10 mol%).

  • Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

  • Filter the precursor solution through a 0.2 µm PTFE syringe filter before use.[28]

• Film Deposition (inside a nitrogen-filled glovebox):

  • Preheat the substrates on a hotplate to the desired temperature (e.g., 70°C).

  • Dispense an adequate amount of the precursor solution onto the substrate to cover the entire surface.

  • Spin-coat the precursor solution at a specified speed and duration (e.g., 4000 rpm for 30 seconds).

  • During the spin-coating process, at a specific time before the end (e.g., 15 seconds), dispense a controlled volume of chlorobenzene anti-solvent onto the spinning substrate.

• Annealing:

  • Immediately transfer the spin-coated films to a hotplate preheated to a specific temperature (e.g., 100°C).

  • Anneal the films for a set duration (e.g., 10 minutes).[28]

• Cooling and Storage:

  • Allow the films to cool down to room temperature inside the glovebox.

  • Store the films in a dry, inert atmosphere.[28]

Visualizations

References

• 1. Printing of tin perovskite solar cells via controlled crystallization - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D4SE01321B [pubs.rsc.org]
• 2. Synchronized crystallization in tin-lead perovskite solar cells [archive.materialscloud.org]
• 3. communities.springernature.com [communities.springernature.com]
• 4. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Adjusting the Crystallization of Tin Perovskites through Thiophene Additives for Improved Photovoltaic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Review on the Progress, Challenges, and Performances of Tin-Based Perovskite Solar Cells | MDPI [mdpi.com]
• 9. Strategies for Improving the Stability of Tin‐Based Perovskite (ASnX3) Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Stability of Tin- versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics Simulations of Perovskite/Water Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. oaepublish.com [oaepublish.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. The Role of SnF2 Additive on Interface Formation in All Lead‐Free FASnI3 Perovskite Solar Cells | Semantic Scholar [semanticscholar.org]
• 17. The role of SnF2 additive on interface formation in all lead-free FASnI3 perovskite solar cells [inis.iaea.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Improved perovskite crystallization by antisolvent engineering in tin-perovskite photovoltaics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. Improved perovskite crystallization by antisolvent engineering in tin-perovskite photovoltaics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Pyridine Controlled Tin Perovskite Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. pubs.acs.org [pubs.acs.org]
• 25. researchgate.net [researchgate.net]
• 26. files01.core.ac.uk [files01.core.ac.uk]
• 27. Environmentally friendly anti-solvent engineering for high-efficiency tin-based perovskite solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 28. benchchem.com [benchchem.com]
• 29. pubs.acs.org [pubs.acs.org]
• 30. pubs.acs.org [pubs.acs.org]
• 31. researchgate.net [researchgate.net]
• 32. pubs.acs.org [pubs.acs.org]

impact of moisture on the performance of tin iodide solar cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with tin iodide-based perovskite solar cells. The information addresses common issues related to the impact of moisture on device performance and stability.

Troubleshooting Guide

Problem 1: Rapid Decrease in Power Conversion Efficiency (PCE) After Fabrication

• Question: My tin iodide solar cell's efficiency drops significantly within hours or days of fabrication, even when stored in what I believe to be an inert environment. What are the likely causes and how can I troubleshoot this?

• Answer: This is a common issue, primarily due to the high sensitivity of tin iodide perovskites to residual moisture and oxygen.

  • Possible Cause 1: Incomplete Inert Atmosphere: Standard glovebox environments may still contain trace amounts of moisture and oxygen that are sufficient to initiate degradation.

  • Troubleshooting:

    • Purifier Check: Ensure your glovebox's oxygen and moisture sensors are calibrated and that the purifier is functioning optimally.

    • Precursor Purity: Use high-purity, anhydrous solvents and precursors. Consider purifying precursors to remove any oxidized tin (Sn⁴⁺) species, such as SnI₄.[1][2]

    • Encapsulation: Implement high-quality, hermetic encapsulation immediately after device fabrication to provide a robust barrier against environmental factors.[3][4]

  • Possible Cause 2: Precursor Solution Instability: The precursor solution itself can be a source of Sn⁴⁺ if not handled carefully.

  • Troubleshooting:

    • Fresh Solutions: Always use freshly prepared precursor solutions.[3]

    • Solvent Choice: Be mindful of solvent choice, as some, like DMSO, can promote the oxidation of Sn²⁺.[3]

Problem 2: Poor Device Stability Under Continuous Illumination (Light Soaking)

• Question: My device performs reasonably well initially but shows poor stability during light-soaking tests. What could be the reason?

• Answer: Light can accelerate degradation mechanisms, especially in the presence of moisture and oxygen.

  • Possible Cause: Photochemical Degradation: The combination of light, moisture, and oxygen creates a highly reactive environment that accelerates the oxidation of Sn²⁺ to Sn⁴⁺.[3][5]

  • Troubleshooting:

    • Interface Engineering: The choice of charge transport layers is critical. Some materials are more reactive with the perovskite under illumination. Experiment with different hole transport layers (HTLs) and electron transport layers (ETLs) known for their stability and ability to passivate the perovskite interface.[6][7][8]

    • Additive Engineering: Incorporate additives into the perovskite precursor solution that can passivate defects and improve the material's intrinsic photostability.

Problem 3: Inconsistent Performance and Film Quality

• Question: I'm observing significant variations in performance between devices from the same batch, and the perovskite films appear non-uniform. Why is this happening?

• Answer: Non-uniform film morphology is a common source of inconsistent performance and can create pathways for accelerated degradation.

  • Possible Cause: Inhomogeneous Crystallization: The presence of pinholes and small grain sizes in the perovskite film provides easy access for moisture and oxygen to penetrate the active layer, leading to rapid and localized degradation.[3]

  • Troubleshooting:

    • Optimized Deposition: Fine-tune the deposition parameters (e.g., spin coating speed, anti-solvent dripping technique, annealing temperature, and time) to promote the growth of large, uniform grains.

    • Humidity Control During Fabrication: While high humidity is detrimental, some studies suggest that a controlled amount of moisture during film formation can, in some cases, improve crystallinity.[9] This requires careful optimization and is a high-risk, high-reward strategy.

Frequently Asked Questions (FAQs)

• Question 1: What is the primary degradation mechanism in tin iodide solar cells caused by moisture?

  • Answer: The primary degradation pathway is the oxidation of tin from its active Sn²⁺ state to the inactive Sn⁴⁺ state.[1][10] This process is significantly accelerated by the presence of moisture and oxygen. The degradation is often a cyclic process where the oxidation product, tin(IV) iodide (SnI₄), reacts with moisture and oxygen to form iodine, which in turn can further oxidize the perovskite.[6][7][8]

• Question 2: How does the choice of charge transport layers affect the moisture stability of tin iodide solar cells?

  • Answer: The interfaces between the perovskite and the charge transport layers are particularly vulnerable to degradation. A well-chosen Hole Transport Layer (HTL) or Electron Transport Layer (ETL) can passivate defects at the perovskite surface, preventing moisture ingress and improving overall stability.[6][7][8] Conversely, a poorly matched transport layer can be reactive and contribute to accelerated degradation.

• Question 3: Can additives be used to improve the moisture resistance of tin iodide solar cells?

  • Answer: Yes, various additives can be incorporated into the perovskite precursor solution to enhance stability. These additives can serve multiple functions, such as passivating defects, improving film morphology, and acting as a barrier to moisture. For instance, some additives can scavenge radicals or form a protective 2D layer on top of the 3D perovskite.

• Question 4: What is the visual evidence of moisture-induced degradation in tin iodide perovskite films?

  • Answer: Moisture-induced degradation is often visible as a change in the color of the perovskite film from its characteristic dark, black/brown color to a yellowish or transparent appearance. This color change is indicative of the decomposition of the perovskite crystal structure.

Quantitative Data on Moisture Impact

The following tables summarize the impact of moisture and related degradation products on the performance of tin iodide solar cells.

Table 1: Effect of SnI₄ Concentration on Solar Cell Performance [2]

SnI₄ Concentration	PCE (%)	Voc (V)	Jsc (mA/cm²)
Low (Purified SnI₂)	5.23	0.61	12.00
High	1.73	0.55	4.61

Table 2: Stability of Tin-Lead Perovskite Solar Cells in Damp Heat Test [11]

Device	Initial Efficiency (%)	Efficiency after 1000h at 85°C/85% RH (Encapsulated)
Tin-Lead Perovskite	>18% (example value)	Retained >95% of initial efficiency

Experimental Protocols

Protocol 1: Controlled Humidity Degradation Study

This protocol outlines a method for evaluating the impact of moisture on tin iodide solar cell stability.

• Device Fabrication: Fabricate a batch of tin iodide perovskite solar cells using your standard, optimized protocol in an inert atmosphere (glovebox).

• Initial Characterization: Measure the initial performance (J-V curve under AM1.5G illumination, external quantum efficiency) of all devices immediately after fabrication.

• Controlled Environment Exposure:

  • Divide the devices into different groups.

  • Place each group in a separate sealed chamber with a controlled relative humidity (RH). For example, create environments with 0% RH (using a desiccant), 40% RH, 60% RH, and 85% RH (using saturated salt solutions).

  • Maintain a constant temperature, for example, 25°C.

• Periodic Performance Measurement: At set time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), remove the devices from the chambers and quickly measure their J-V characteristics.

• Data Analysis: Plot the normalized PCE, Voc, Jsc, and fill factor as a function of exposure time for each humidity level to quantify the degradation rate.

Protocol 2: Characterization of Perovskite Film Degradation

This protocol focuses on analyzing the material properties of the perovskite film during moisture exposure.

• Sample Preparation: Deposit tin iodide perovskite films on glass substrates.

• Exposure: Place the films in a chamber with a controlled high humidity level (e.g., 85% RH).

• Time-Resolved Characterization: At different time points, remove a sample for characterization using the following techniques:

  • UV-Vis Spectroscopy: To observe changes in the absorption spectrum, which can indicate the formation of degradation products.

  • X-Ray Diffraction (XRD): To monitor changes in the crystal structure and the appearance of peaks corresponding to hydrated perovskite phases or other degradation products.[12]

  • Scanning Electron Microscopy (SEM): To visualize changes in the film morphology, such as the formation of pinholes or changes in grain structure.[12]

  • X-ray Photoelectron Spectroscopy (XPS): To detect changes in the elemental composition and the oxidation state of tin (Sn²⁺ vs. Sn⁴⁺) at the film surface.[12]

Visualizations

Caption: Cyclic degradation pathway of tin iodide perovskite in the presence of moisture and oxygen.

Caption: Workflow for a controlled humidity degradation study of tin iodide solar cells.

References

• 1. researchbunny.com [researchbunny.com]
• 2. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ossila.com [ossila.com]
• 6. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 7. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide [spiral.imperial.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. colorado.edu [colorado.edu]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Reducing Non-Radiative Recombination in Tin Iodide Perovskites

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges in reducing non-radiative recombination in tin iodide perovskites.

Troubleshooting Guide

This guide is designed to help you identify and solve common issues encountered during the fabrication and testing of tin iodide perovskite solar cells.

Issue 1: Low Power Conversion Efficiency (PCE) in freshly fabricated devices.

• Potential Cause A: Poor film quality with pinholes and small grains.

  • Solution:

    • Optimize the concentration of additives: Additives like SnF₂ can improve film morphology by reducing pinhole formation and increasing grain size.[1] However, excessive amounts can lead to phase separation.[2] A concentration of around 6% SnF₂ has been shown to be optimal for improving the stability of FASnI₃ nanocrystals.[1]

    • Control crystallization: The addition of bulky organic cations such as ethylenediammonium diiodide (EDAI₂) can help in curing pinholes and improving the crystallinity of the perovskite film.[3]

    • Utilize anti-solvent dripping: During the spin coating process, the use of an anti-solvent can induce rapid and uniform crystallization, leading to a denser and more uniform perovskite layer.

• Potential Cause B: High density of defect states.

  • Solution:

    • Incorporate passivating additives: Bifunctional molecules like piperazine iodide (PI) or cyanamide can passivate both positively and negatively charged defects, leading to a reduction in trap states.

    • Employ surface passivation: Applying a thin layer of a passivating agent, such as cesium iodide (CsI), on top of the perovskite film can reduce interfacial defects and suppress non-radiative recombination.[4][5]

Issue 2: Rapid degradation of device performance under ambient conditions.

• Potential Cause A: Oxidation of Sn²⁺ to Sn⁴⁺.

  • Solution:

    • Use of reducing agents/antioxidants: Additives like SnF₂ are commonly used to retard the oxidation of tin.[6]

    • Inert atmosphere processing: Fabricate and store devices in a nitrogen-filled glovebox to minimize exposure to oxygen and moisture.

    • Encapsulation: Properly encapsulate the finished device to protect it from the ambient environment.

• Potential Cause B: Moisture-induced degradation.

  • Solution:

    • Hydrophobic additives: Incorporating hydrophobic molecules into the perovskite layer or as a surface treatment can enhance the material's resistance to moisture.

    • Interface engineering: Use stable and hydrophobic charge transport layers to prevent moisture ingress at the interfaces.

Issue 3: Poor device stability under continuous illumination (light soaking).

• Potential Cause A: Photochemical degradation and ion migration.

  • Solution:

    • Incorporate stabilizing additives: Guanidinium thiocyanate has been shown to improve the structural and optoelectronic properties of tin-lead perovskites, leading to enhanced stability under illumination.[7] The addition of phenethylammonium iodide along with guanidinium thiocyanate can further increase the carrier lifetime.[7]

    • Passivate grain boundaries: Additives that segregate at the grain boundaries can help to suppress ion migration and improve the photostability of the perovskite film.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of non-radiative recombination in tin iodide perovskites?

A1: The primary cause of non-radiative recombination in tin iodide perovskites is the high density of defect states within the material. These defects, which include tin vacancies, iodide vacancies, and grain boundaries, act as traps for charge carriers, where they recombine without emitting light. A major contributor to defect formation is the facile oxidation of Sn²⁺ to Sn⁴⁺, which creates deep-level defects.[2]

Q2: How do additives like SnF₂ help in reducing non-radiative recombination?

A2: SnF₂ acts in several ways to reduce non-radiative recombination. Firstly, it serves as a reducing agent, inhibiting the oxidation of Sn²⁺ to Sn⁴⁺, thereby reducing the formation of deep-level defects.[6] Secondly, it improves the morphology of the perovskite film by promoting the growth of larger crystal grains and reducing the density of pinholes.[1] This leads to fewer grain boundaries, which are a significant source of non-radiative recombination.

Q3: What is the role of surface passivation in improving device performance?

A3: Surface passivation involves treating the surface of the perovskite film with a material that can "heal" surface defects. These defects, such as dangling bonds and vacancies, are a major pathway for non-radiative recombination. Passivating agents, like CsI or organic molecules, can coordinate with the undercoordinated tin and iodide ions on the surface, reducing the density of trap states and thereby increasing the photoluminescence quantum yield and the open-circuit voltage of the solar cell.[4][5]

Q4: Can you explain the concept of "dimensional engineering" for reducing non-radiative recombination?

A4: Dimensional engineering involves creating a 2D/3D perovskite heterostructure, where a thin layer of a 2D perovskite is formed on top of the 3D perovskite film. The 2D perovskite layer, often formed by introducing bulky organic cations like phenylethylammonium (PEA⁺), has a wider bandgap and can effectively passivate the surface of the 3D perovskite. This not only reduces surface recombination but also enhances the stability of the device against moisture and other environmental factors.

Q5: What are the key characterization techniques to evaluate the effectiveness of strategies to reduce non-radiative recombination?

A5: Several characterization techniques are crucial. Time-resolved photoluminescence (TRPL) spectroscopy directly measures the charge carrier lifetime; a longer lifetime indicates reduced non-radiative recombination. Photoluminescence quantum yield (PLQY) measurements quantify the radiative efficiency of the material. X-ray diffraction (XRD) and scanning electron microscopy (SEM) are used to assess the crystallinity and morphology of the perovskite film. X-ray photoelectron spectroscopy (XPS) can be used to determine the oxidation state of tin and the elemental composition of the film.

Quantitative Data Summary

The following tables summarize the impact of various additives on the performance of tin iodide perovskite solar cells.

Table 1: Effect of Additives on Formamidinium Tin Iodide (FASnI₃) Solar Cell Performance

Additive	Concentration	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Ref.
None (Control)	-	4.0	-	-	-	[3]
Butylammonium Iodide (BAI)	-	5.5	-	-	-	[3]
Ethylenediammonium Diiodide (EDAI₂)	1%	7.4 (initial), 8.9 (after 1400h)	-	-	-	[3][8]
SnF₂	-	7.47	-	-	-	[9]
SnCl₂	-	1.84	-	-	-	[9]
SnBr₂	-	1.20	-	-	-	[9]
Guanidinium & EDAI₂	20:80 (GAI:FAI)	8.5 (initial), 9.6 (after 2000h)	-	-	-	[8]

Table 2: Effect of Cesium Iodide (CsI) Passivation on Tin-Based Perovskite Solar Cells

Treatment	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Ref.
Control (No CsI)	~4	~0.3	~20	~60	[5]
With 10 nm CsI layer	6.1	0.38	25.8	63	[4][5]

Experimental Protocols

Protocol 1: Fabrication of FASnI₃ Perovskite Solar Cell with EDAI₂ Additive

• Substrate Preparation:

  • Clean patterned ITO-coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat them with UV-ozone for 20 minutes before use.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered PEDOT:PSS solution onto the ITO substrates at 4000 rpm for 30 seconds.

  • Anneal the substrates at 150°C for 15 minutes in air.

• Perovskite Precursor Preparation:

  • Prepare a 1 M solution of FASnI₃ in a mixed solvent of DMF and DMSO (e.g., 4:1 v/v).

  • Add 1% (molar ratio) of EDAI₂ to the precursor solution and stir until fully dissolved.

• Perovskite Film Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the FASnI₃-EDAI₂ precursor solution onto the PEDOT:PSS layer at 4000 rpm for 30 seconds.

  • During the last 10 seconds of spinning, drip 100 µL of an anti-solvent (e.g., chlorobenzene) onto the center of the substrate.

  • Anneal the film at 100°C for 10 minutes.

• Electron Transport Layer (ETL) and Electrode Deposition:

  • Deposit a layer of C₆₀ (e.g., 20 nm) and BCP (e.g., 8 nm) by thermal evaporation.

  • Finally, deposit a metal electrode (e.g., 100 nm of Ag or Au) by thermal evaporation through a shadow mask.

Protocol 2: Surface Passivation with Cesium Iodide (CsI)

• Fabricate the Perovskite Film: Follow steps 1-4 of Protocol 1 to deposit the FASnI₃ film.

• CsI Deposition:

  • After the perovskite film has cooled down after annealing, transfer it to a thermal evaporator.

  • Deposit a thin layer of CsI (e.g., 10 nm) on top of the perovskite film at a low deposition rate (e.g., 0.1 Å/s).

• Complete the Device: Proceed with step 5 of Protocol 1 to deposit the ETL and electrode.

Visualizations

Caption: Experimental workflow for fabricating a tin iodide perovskite solar cell.

Caption: Mechanism of defect formation and passivation in tin iodide perovskites.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. oaepublish.com [oaepublish.com]
• 3. Slow surface passivation and crystal relaxation with additives to improve device performance and durability for tin-based perovskite solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The role of SnF2 additive on interface formation in all lead-free FASnI3 perovskite solar cells [inis.iaea.org]
• 7. nrel.gov [nrel.gov]
• 8. 2018研究成果 – 太陽光電實驗室 [diau08.lab.nycu.edu.tw]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Light-Induced Degradation of Methylammonium Tin Iodide (MASnI3) Absorbers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with methylammonium tin iodide (MASnI3) perovskite absorbers. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of light-induced degradation in MASnI3?

A1: The primary light-induced degradation pathway for methylammonium tin iodide (MASnI3) is the loss of the organic methylammonium (MA+) cation from the perovskite lattice. This decomposition leads to the formation of tin iodide (SnI2) and a small amount of metallic tin.[1][2][3] Contrary to some initial beliefs, the degradation is not primarily caused by the oxidation of tin from Sn2+ to Sn4+ when the material is kept in an inert environment.[1][2][3]

Q2: What are the main environmental factors that accelerate the degradation of MASnI3?

A2: Several environmental factors can significantly accelerate the degradation of MASnI3 absorbers:

• Oxygen and Moisture: Exposure to ambient air, containing both oxygen and moisture, is highly detrimental. Oxygen can facilitate the oxidation of Sn2+ to Sn4+, leading to p-doping and eventual degradation of the perovskite structure.[1] Moisture can hydrate the perovskite, leading to its decomposition.

• Solvents: Residual solvents from the fabrication process can contribute to the degradation of tin-based perovskites.[1][2]

• Light Intensity and Wavelength: Higher light intensity and shorter wavelengths (e.g., UV light) can provide the energy to overcome the activation energy for degradation reactions, accelerating the decomposition process.

Q3: How can the stability of MASnI3 be improved?

A3: Several strategies can be employed to enhance the stability of MASnI3 absorbers:

• Additives: The use of additives is a common and effective approach. For example, tin(II) fluoride (SnF2) is widely used to suppress the oxidation of Sn2+ and reduce background hole density.[4] Other additives like 5-ammonium valeric acid iodide (5-AVAI) have also been shown to improve stability.

• Cation Engineering: Replacing the volatile methylammonium cation with larger or inorganic cations can improve the intrinsic stability of the perovskite lattice.

• Encapsulation: Encapsulating the perovskite solar cell is a crucial step to protect the MASnI3 layer from oxygen and moisture in the ambient environment.

• Controlled Atmosphere Fabrication: Fabricating and storing the devices in an inert atmosphere, such as a nitrogen-filled glovebox, minimizes exposure to oxygen and moisture from the outset.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps & Solutions
Rapid decrease in Power Conversion Efficiency (PCE) under illumination	1. Degradation of the MASnI3 layer: Loss of methylammonium, formation of SnI2. 2. Oxidation of Sn2+ to Sn4+: Presence of oxygen. 3. Poor film morphology: Pinholes or grain boundaries acting as degradation sites.	1. Incorporate stabilizing additives: Add SnF2 or 5-AVAI to the precursor solution. 2. Improve encapsulation: Ensure the device is properly encapsulated to prevent oxygen and moisture ingress. 3. Optimize annealing process: Control the temperature and duration of annealing to improve film quality. 4. Work in an inert environment: Fabricate and test the device in a nitrogen-filled glovebox.
Film color changes from black to yellowish/brown	1. Decomposition of MASnI3 to SnI2: This is a primary degradation product. 2. Moisture exposure: Formation of hydrated perovskite phases.	1. Strictly control humidity: Ensure all fabrication and storage environments have low humidity levels. 2. Use hydrophobic charge transport layers: This can help repel moisture from the perovskite interface. 3. Verify precursor purity: Impurities in the precursors can act as nucleation sites for degradation.
Low open-circuit voltage (Voc) and fill factor (FF)	1. High defect density: Tin vacancies and other defects can act as recombination centers. 2. Energy level mismatch: Poor alignment between the MASnI3 and the charge transport layers. 3. Shunts or short circuits: Pinholes in the perovskite film can lead to direct contact between the electron and hole transport layers.	1. Optimize additive concentration: Use the optimal amount of SnF2 to passivate defects. 2. Select appropriate charge transport layers: Ensure proper energy level alignment with the MASnI3 absorber. 3. Improve film deposition technique: Aim for a uniform, pinhole-free perovskite layer. Antisolvent quenching techniques can be beneficial.[5][6]
Inconsistent device performance	1. Variations in film quality: Inhomogeneous nucleation and crystal growth. 2. Fluctuations in environmental conditions: Changes in humidity and oxygen levels during fabrication. 3. Degradation of precursor solutions: Tin-based precursor solutions can be unstable.	1. Standardize fabrication protocols: Maintain consistent parameters for spin coating, annealing, etc. 2. Monitor and control the glovebox environment: Keep oxygen and water levels consistently low. 3. Use fresh precursor solutions: Prepare solutions shortly before use to minimize degradation.

Data Presentation

While comprehensive, directly comparable quantitative data on the degradation rates of MASnI3 under various conditions is still an active area of research, the following table summarizes the qualitative and semi-quantitative effects of common additives on stability.

Additive	Concentration	Effect on Stability	Observed Metrics
Tin(II) Fluoride (SnF2)	1-10 mol%	Reduces Sn2+ oxidation, suppresses background hole density, and reduces lattice strain.[4]	Longer photoluminescence lifetimes, decreased energetic disorder.[4] Optimal photoluminescence quantum yield at 10 mol%.
5-Ammonium Valeric Acid Iodide (5-AVAI)	Varies	Suppresses oxidation of Sn2+.	Slower oxidation rate of MASnI3 crystals.
Excess Methylammonium Iodide (MAI)	Increased molar ratio (e.g., 1:25 PbI2:MAI)	Dramatically increases stability over time by reconstructing the perovskite crystal structure.[7]	Perovskite film remains intact for up to 20 days in air compared to 5 days for stoichiometric films.[7]

Experimental Protocols

1. X-ray Photoelectron Spectroscopy (XPS) for Chemical State Analysis

XPS is a surface-sensitive technique used to determine the elemental composition and chemical states of the elements within the top few nanometers of the MASnI3 film.

• Sample Preparation:

  • Deposit the MASnI3 film on a conductive substrate (e.g., ITO-coated glass).

  • To study light-induced degradation, expose the film to a controlled light source (e.g., a solar simulator) for specific durations inside a vacuum chamber connected to the XPS system or in a controlled environment before transferring to the XPS chamber.

  • Handle samples in an inert environment (e.g., glovebox) and transfer them to the UHV chamber of the XPS system without air exposure to avoid surface contamination and oxidation.

• Instrumentation and Parameters:

  • X-ray Source: Monochromatic Al Kα (1486.6 eV) or Mg Kα (1253.6 eV) are commonly used.

  • Analysis Chamber Pressure: Maintain ultra-high vacuum (UHV) conditions (<10^-9 Torr) to prevent surface contamination during analysis.

  • Data Acquisition:

    • Acquire a survey scan to identify all elements present on the surface.

    • Perform high-resolution scans of the core levels of interest, particularly Sn 3d, I 3d, N 1s, and C 1s.

  • Charge Neutralization: Use a low-energy electron flood gun to compensate for charging effects on the non-conductive perovskite surface.

• Data Analysis:

  • Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV.

  • Fit the high-resolution spectra with appropriate functions (e.g., Gaussian-Lorentzian) to deconvolute different chemical states. For the Sn 3d peak, distinguish between Sn2+ and Sn4+ states based on their known binding energies.

2. Photoluminescence (PL) Spectroscopy for Optoelectronic Quality Assessment

PL spectroscopy is a non-destructive technique used to probe the electronic properties of the MASnI3 film, including its bandgap, defect states, and charge carrier recombination dynamics.

• Sample Preparation:

  • Prepare the MASnI3 film on a glass or quartz substrate.

  • For in-situ degradation studies, mount the sample in a chamber with optical access that allows for controlled illumination and environmental conditions.

• Instrumentation and Parameters:

  • Excitation Source: A laser with a photon energy above the MASnI3 bandgap (typically around 1.3 eV) is used. For example, a 532 nm or 635 nm laser.

  • Spectrometer: An optical spectrometer with a sensitive detector (e.g., a CCD or InGaAs detector) is used to collect the emitted light.

  • Filters: Use a long-pass filter to block the scattered laser light from entering the spectrometer.

• Measurement Procedure:

  • Steady-State PL:

    • Excite the sample with a continuous-wave (CW) laser.

    • Record the emission spectrum to determine the peak emission energy (related to the bandgap) and the PL intensity (related to the radiative efficiency).

  • Time-Resolved PL (TRPL):

    • Excite the sample with a pulsed laser (picosecond or nanosecond pulses).

    • Measure the decay of the PL intensity over time using a technique like Time-Correlated Single Photon Counting (TCSPC).

    • The decay kinetics provide information about the charge carrier lifetime and recombination pathways (e.g., trap-assisted, bimolecular, Auger).

• Data Analysis:

  • Analyze the PL decay curves by fitting them to exponential or more complex models to extract carrier lifetimes. A bi-exponential decay often indicates the presence of both bulk and surface/interface recombination.

Mandatory Visualizations

Caption: Light-induced degradation pathway of MASnI3.

Caption: Workflow for studying MASnI3 degradation.

Caption: Troubleshooting logic for low PCE in MASnI3 solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Light-induced degradation of methylammonium tin iodide absorber layers - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Improving the Shelf Life of Tin Iodide Precursor Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with tin iodide (SnI₂) precursor solutions. The primary focus is on preventing degradation and extending the shelf life of these sensitive materials, which is crucial for achieving reproducible and high-performance results in applications like perovskite solar cells.

Frequently Asked Questions (FAQs)

Q1: Why is my tin iodide (SnI₂) precursor solution turning yellow or brown shortly after preparation?

This color change is a primary indicator of the oxidation of tin(II) (Sn²⁺) to tin(IV) (Sn⁴⁺).[1][2] The Sn²⁺ ion is susceptible to oxidation, a process accelerated by exposure to oxygen, moisture, light, and even certain common solvents like dimethyl sulfoxide (DMSO).[3][4][5] The formation of Sn⁴⁺ species and subsequent reactions can lead to the creation of iodine (I₂), which contributes to the visible discoloration.[6][7]

Q2: What are the main factors that cause the degradation of SnI₂ solutions?

Several factors contribute to the instability of SnI₂ precursor solutions:

• Oxidation: The primary degradation pathway is the oxidation of Sn²⁺ to Sn⁴⁺.[2][5] This process is electronically and chemically favorable and increases the density of defect states in perovskite films.[8][9][10]

• Solvent Choice: Dimethyl sulfoxide (DMSO), while a common solvent for perovskite precursors, can directly oxidize Sn²⁺ to Sn⁴⁺, making it a primary source of degradation.[4][11][12]

• Environmental Exposure: Oxygen and moisture in the ambient atmosphere readily react with the precursor solution, accelerating the oxidation process.[3][7]

• Light Exposure: Light can also induce and accelerate the degradation of tin-based perovskite precursors.[3][13]

• Precursor Purity: The initial purity of the SnI₂ powder is critical. Commercial SnI₂ can contain Sn⁴⁺ impurities (often as SnI₄), which act as seeds for further degradation.[5][6]

Q3: What is the impact of using a degraded SnI₂ precursor solution on my experiment?

Using a degraded, oxidized precursor solution has significant negative consequences for device fabrication, leading to:

• Increased Defects: The presence of Sn⁴⁺ creates a high density of defects and tin vacancies in the final perovskite film.[14][15]

• Poor Film Morphology: Degraded solutions can lead to faster, uncontrolled crystallization, resulting in poor quality films with pinholes and small grains.[15][16]

• Reduced Performance: These defects act as non-radiative recombination centers, which severely limit the power conversion efficiency (PCE) and open-circuit voltage (V_OC) of solar cells.[5][6][17]

• Poor Reproducibility and Stability: The variable concentration of Sn⁴⁺ in aged solutions leads to inconsistent device performance and poor long-term stability.[18][19]

Q4: How can I improve the stability and extend the shelf life of my SnI₂ precursor solution?

Several strategies can be employed to enhance the stability of SnI₂ solutions:

• Use of Additives: Incorporating antioxidants or reducing agents directly into the precursor solution is highly effective. Common additives include tin(II) fluoride (SnF₂), metallic tin (Sn) powder, gallic acid (GA), and pyrazine.[14][15][16]

• Solvent Engineering: Replacing or using co-solvents with DMSO can prevent solvent-driven oxidation. N,N′-dimethylpropyleneurea (DMPU) has been identified as a more stable alternative.[11][20]

• Controlled Environment: Preparing and storing solutions inside an inert atmosphere glovebox with low oxygen and moisture levels is essential.[3][15][21]

• Light Protection: Store solutions in amber vials or wrap them in aluminum foil to protect them from light.[21]

• Fresh Preparation: Whenever possible, use freshly prepared solutions for optimal results.[15]

• Precursor Purification: Purifying the initial SnI₂ powder, for example by vacuum sublimation, can remove Sn⁴⁺ impurities.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)	Citation(s)
Solution turns yellow/brown immediately upon dissolving precursors.	1. High concentration of Sn⁴⁺ impurities in the commercial SnI₂ powder. 2. The solvent (e.g., DMSO) is rapidly oxidizing the Sn²⁺.	1. Purify the SnI₂ powder before use. 2. Introduce a strong antioxidant or reducing agent (e.g., Sn powder, hypophosphorous acid) into the solution. 3. Consider using a more stable solvent system, such as replacing DMSO with DMPU.	[5][6],[9][11]
Precipitate forms in the solution over time.	1. Formation of insoluble Sn⁴⁺ species or other degradation byproducts. 2. Low solubility of precursor components in the chosen solvent system.	1. Filter the solution through a PTFE syringe filter (0.22 µm or 0.45 µm) before use. 2. Ensure all precursor components are fully dissolved, using gentle heating and stirring if necessary. 3. Employ stabilizing additives that can chelate tin ions and improve solubility.	[15],[3]
Inconsistent device performance and poor reproducibility.	1. The precursor solution is degrading at a variable rate, leading to different Sn⁴⁺ concentrations between batches. 2. The age of the solution is affecting the final film quality.	1. Strictly adhere to a stabilization protocol for all batches. 2. Always use solutions of the same age for a given set of experiments or, ideally, use freshly prepared solutions for each fabrication run. 3. A recently developed carboxylic acid-assisted synthesis (CAAS) of SnI₂ has been shown to dramatically improve precursor stability and device reproducibility.	[18],[15],[22][23]
Low Power Conversion Efficiency (PCE) in fabricated solar cells.	1. High defect density due to Sn²⁺ oxidation from an unstable precursor. 2. Poor perovskite film morphology (pinholes, small grains).	1. Implement a robust stabilization strategy (see FAQ Q4 and Data Presentation table below). 2. Optimize the solvent system and annealing process to improve film quality. Solvent engineering and the use of additives like SnF₂ can help control crystallization.	[5][15],[16][19]

Data Presentation: Efficacy of Stabilization Strategies

The following table summarizes quantitative data on the improvement of SnI₂ precursor solution shelf life and device stability using various methods reported in the literature.

Stabilization Method	Key Additive / Solvent System	Reported Stability / Shelf Life Improvement	Citation(s)
Antioxidant Additive	Sodium Thiosulfate (ST)	Precursor solution shelf life extended to over 60 days.	[24]
Antioxidant Additive	Gallic Acid (GA)	Unencapsulated FASnI₃ solar cells showed over 80% stability after 1000 hours in air.	[16]
In-situ Adduct Formation	SnI₂·xDMSO Adducts	Aged precursor (7 days) maintained its initial properties, leading to reproducible, high-efficiency solar cells.	[18]
Novel Synthesis Method	Carboxylic Acid-Assisted Synthesis (CAAS)	Perovskite inks showed no signs of aging after 2 years of storage in a nitrogen-filled glovebox.	[22]
Solvent Engineering	N,N′-dimethylpropyleneurea (DMPU)	DMPU-based solvent system inhibits Sn(II) oxidation and reduces Sn(IV) content by nearly 75% compared to DMSO-based systems.	[20]
Reducing Agent	Metallic Tin (Sn) Powder	Adding Sn powder to the precursor solution effectively suppresses the oxidation of Sn²⁺ and reduces initial Sn⁴⁺ content.	[14]
Additive Complexation	SnF₂-Pyrazine Complex	Resulted in a highly reproducible FASnI₃ perovskite solar cell that retained 98% of its efficiency over 100 days (with encapsulation).	[25]

Experimental Protocols

Protocol for Preparing a Stabilized SnI₂-Based Perovskite Precursor Solution

This protocol provides a general methodology for preparing a stabilized formamidinium tin iodide (FASnI₃) precursor solution, incorporating common stabilization techniques.

1. Materials & Reagents:

• Formamidinium Iodide (FAI)

• Tin(II) Iodide (SnI₂, high purity)

• Tin(II) Fluoride (SnF₂, as additive)

• Anhydrous Solvents: N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) in a 4:1 v/v ratio (or a DMSO-free alternative like DMPU)

• PTFE syringe filter (0.22 µm)

2. Environment Preparation:

• Perform all steps inside a nitrogen-filled glovebox with O₂ and H₂O levels below 0.1 ppm.

3. Procedure:

• Prepare the desired volume of the 4:1 DMF:DMSO solvent mixture.

• Weigh FAI and SnI₂ in the desired molar ratio (e.g., 1:1 for FASnI₃) and add them to a clean amber vial.

• Weigh the stabilizing additive, SnF₂, corresponding to ~10-20 mol% with respect to SnI₂.[25] Add this to the vial.

• Add the solvent mixture to the vial to achieve the target molar concentration (e.g., 1.0 M).

• Place a magnetic stir bar in the vial and stir the solution on a hotplate at a gentle temperature (~60-70 °C) for at least 2 hours or until all components are fully dissolved. The solution should be a clear, pale-yellow color.

• Allow the solution to cool to room temperature.

• Before use, filter the solution using a 0.22 µm PTFE syringe filter to remove any undissolved particles or aggregates.

• Store the solution in the sealed amber vial inside the glovebox. For best results, use the solution within 24-48 hours of preparation.

Visualizations

Degradation Pathway of SnI₂ Precursor

Caption: Logical flowchart of the SnI₂ degradation pathway.

Experimental Workflow for Stabilized Precursor Preparation

Caption: Workflow for preparing a stabilized SnI₂ solution.

Troubleshooting Flowchart for Solution Discoloration

Caption: Troubleshooting guide for SnI₂ solution discoloration.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]
• 6. researchbunny.com [researchbunny.com]
• 7. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 8. How additives for tin halide perovskites influence the Sn4+ concentration - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. Tin-based halide perovskite materials: properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis of Stable SnI2· x DMSO Adducts toward Efficient Tin-Lead Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. ltschem.com [ltschem.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Carboxylic Acid-Assisted Synthesis of Tin(II) Iodide: Key for Stable Large-Area Lead-Free Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Extending the shelf-life of precursor solutions and inhibiting light-induced oxidation of iodides for achieving highly efficient and durable perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 25. cronfa.swan.ac.uk [cronfa.swan.ac.uk]

Technical Support Center: Stabilizing Tin Iodide Perovskite Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stabilization of tin iodide perovskite formulations through the use of additives.

Troubleshooting Guides

This section addresses common issues encountered during the formulation and testing of tin iodide perovskite devices, offering potential causes and solutions.

Issue	Potential Cause	Troubleshooting/Solution
Rapid degradation of perovskite film in ambient air	Oxidation of Sn²⁺ to Sn⁴⁺ is a primary degradation pathway, leading to the formation of SnI₄ and iodine, which further accelerates degradation in a cyclic process.[1][2][3][4] This is often visible as a change in the film's color from black to yellow/orange.	Incorporate reducing agents or antioxidants into the precursor solution. Additives like tin(II) fluoride (SnF₂), anilinium hypophosphite (AHP), and certain carboxylic acids can suppress this oxidation.[5][6][7][8][9] Processing in an inert atmosphere (e.g., a nitrogen-filled glovebox) is crucial to minimize exposure to oxygen and moisture.[10]
Low Power Conversion Efficiency (PCE)	High density of defect states (e.g., tin vacancies, undercoordinated Sn²⁺ ions) act as non-radiative recombination centers, reducing Voc and FF.[5][11][12] Poor film morphology with pinholes and small grain sizes can lead to current leakage and recombination at grain boundaries.[13][14]	Utilize additives for defect passivation. Lewis bases can passivate Sn²⁺ defects.[5] Guanidinium iodide (GAI) can passivate defects at the surface and grain boundaries.[15] Additives like SnF₂ and GAI can also improve film morphology by promoting grain growth and creating a more uniform layer.[5][15]
Poor device reproducibility	Inconsistent crystallization of the perovskite film leads to variations in morphology and defect density.[16] Impurities in precursor materials, particularly SnI₂, can introduce variability.[17]	Employ additives that modulate crystallization kinetics. Guanidinium iodide can retard crystallization, leading to larger grain sizes and more uniform films.[15] The use of an anti-solvent dripping step during spin-coating can induce rapid and uniform crystallization.[18] Ensure the use of high-purity SnI₂.[17]
Phase separation of additives	High concentrations of certain additives, such as SnF₂, can lead to their aggregation and phase separation within the perovskite film, creating pinholes and negatively impacting device performance.[5]	Optimize the concentration of the additive. For SnF₂, concentrations are typically kept below 10 mol%.[5] Anilinium hypophosphite (AHP) has been shown to prohibit the phase separation of SnF₂ by forming a double-salt complex.[8]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of SnF₂ as an additive in tin iodide perovskite formulations?

A1: Tin(II) fluoride (SnF₂) is a multifunctional additive primarily used to suppress the oxidation of Sn²⁺ to Sn⁴⁺, a major degradation pathway.[19] It also helps to reduce the concentration of tin vacancies, which act as p-dopants and recombination centers.[20][21] Additionally, SnF₂ can improve the morphology of the perovskite film.[5] However, it is crucial to optimize its concentration, as excess SnF₂ can lead to phase separation.[5]

Q2: How does guanidinium iodide (GAI) improve the stability of tin iodide perovskites?

A2: Guanidinium iodide (GAI) is a large organic cation that can be incorporated into the perovskite structure. Its primary roles include:

• Structural Stabilization: The strong hydrogen bonding between the GA⁺ cation and the iodide anions in the perovskite lattice can enhance the overall structural stability.[22]

Q3: Are there alternatives to SnF₂ for reducing tin oxidation?

A3: Yes, several other additives can act as reducing agents or antioxidants to prevent the oxidation of Sn²⁺. These include:

• Hypophosphorous acid (H₃PO₂) and its salts: Anilinium hypophosphite (AHP) has been shown to be an effective co-additive with SnF₂, preventing its phase separation and improving device stability.[8][9]

• Carboxylic Acids: Certain carboxylic acids can help in the formation of stable perovskite films with reduced defect densities.[7]

• Other Reducing Agents: Researchers have explored various other reducing agents like hydrazine derivatives and ascorbic acid.[23][24]

Q4: What is the mechanism behind the cyclic degradation of tin iodide perovskites in air?

A4: The degradation of tin iodide perovskites in the presence of oxygen and moisture is a cyclic process.[1][2]

• Oxidation: Sn²⁺ in the perovskite is oxidized by oxygen to Sn⁴⁺, leading to the formation of tin(IV) iodide (SnI₄).[1][25]

• Hydrolysis and Iodine Formation: SnI₄ reacts with moisture (H₂O) to form hydriodic acid (HI), which is then oxidized by oxygen to produce iodine (I₂).[1][2]

• Further Oxidation: The newly formed iodine is highly reactive and can further oxidize the perovskite, creating more SnI₄ and perpetuating the degradation cycle.[1][2]

Quantitative Data Summary

The following tables summarize the impact of various additives on the performance and stability of tin iodide perovskite solar cells, as reported in the literature.

Table 1: Effect of Tin Halide Additives on CsSnI₃-based Perovskite Solar Cells [11]

Additive	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (Voc)	Short-Circuit Current Density (Jsc)	Fill Factor (FF)	Stability (after 100 hours)
SnBr₂	4.3%	0.26 V	26.5 mA/cm²	0.62	Maintained initial efficiency
SnCl₂	3.5%	0.22 V	25.8 mA/cm²	0.61	Significant degradation
SnF₂	3.8%	0.24 V	26.1 mA/cm²	0.60	Moderate degradation

Table 2: Performance of (FA)ₓ(MA)₁₋ₓSnI₃-based Solar Cells [18]

Perovskite Composition	Average PCE
(FA)₀.₇₅(MA)₀.₂₅SnI₃	7.29% ± 0.55%

Table 3: Performance of Mixed Tin-Lead Perovskite Solar Cells [26]

Perovskite Composition	PCE	Voc	Jsc	FF
(FASnI₃)₀.₆(MAPbI₃)₀.₄	15.08%	0.795 V	26.86 mA/cm²	70.6%

Experimental Protocols

Protocol 1: Fabrication of Tin Iodide Perovskite Solar Cells with Additives

This protocol outlines a general procedure for fabricating tin iodide perovskite solar cells, incorporating the use of additives. Note: All procedures should be carried out in a nitrogen-filled glovebox to minimize exposure to oxygen and moisture.

• Substrate Preparation:

  • Etch FTO (Fluorine-doped Tin Oxide) coated glass substrates using a suitable method (e.g., with hydrochloric acid).[27]

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.[27]

  • Deposit an electron transport layer (ETL), such as a compact layer of TiO₂, onto the FTO substrate and anneal at a high temperature.[11][27]

• Perovskite Precursor Solution Preparation:

  • Prepare a stock solution of the desired tin iodide perovskite (e.g., FASnI₃) by dissolving the precursor salts (e.g., FAI and SnI₂) in a suitable solvent mixture, such as DMF:DMSO (4:1 v/v).[11]

  • Incorporate the desired additive (e.g., SnF₂, GAI) into the precursor solution at a predetermined molar ratio (e.g., 10 mol% with respect to SnI₂).[11][26]

  • Stir the solution until the additive is fully dissolved.

• Perovskite Film Deposition:

  • Spin-coat the precursor solution onto the ETL-coated substrate.

  • During the spin-coating process, an anti-solvent (e.g., chlorobenzene or diethyl ether) can be dripped onto the substrate to induce rapid crystallization.[18][26]

  • Anneal the perovskite film on a hotplate at a specified temperature and duration (e.g., 100°C for 5-10 minutes).[26]

• Deposition of Hole Transport Layer (HTL) and Metal Electrode:

  • Deposit an HTL, such as Spiro-OMeTAD, on top of the perovskite layer by spin-coating.[11]

  • Complete the device by depositing a metal electrode (e.g., gold or silver) through thermal evaporation.[11]

Visualizations

Caption: Cyclic degradation mechanism of tin iodide perovskite in the presence of oxygen and moisture.

Caption: Role of common additives in addressing instability issues in tin iodide perovskites.

Caption: General experimental workflow for fabricating tin iodide perovskite solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 4. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide [spiral.imperial.ac.uk]
• 5. oaepublish.com [oaepublish.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Improving the efficiency and stability of tin-based perovskite solar cells using anilinium hypophosphite additive - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Stability of Tin- versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics Simulations of Perovskite/Water Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. The Defect Passivation of Tin Halide Perovskites Using a Cesium Iodide Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Improved Crystallinity and Defect Passivation for Formamidinium Tin Iodide-Based Perovskite Light-Emitting Diodes. | Semantic Scholar [semanticscholar.org]
• 15. msesupplies.com [msesupplies.com]
• 16. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]
• 17. Tin(II) Iodide | 10294-70-9 | TCI AMERICA [tcichemicals.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. www-herz.physics.ox.ac.uk [www-herz.physics.ox.ac.uk]
• 21. researchgate.net [researchgate.net]
• 22. Tuning cesium–guanidinium in formamidinium tin triiodide perovskites with an ethylenediammonium additive for efficient and stable lead-free perovskite ... - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00520G [pubs.rsc.org]
• 23. How additives for tin halide perovskites influence the Sn4+ concentration - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 24. pubs.acs.org [pubs.acs.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. pubs.acs.org [pubs.acs.org]
• 27. m.youtube.com [m.youtube.com]

controlling the stoichiometry of co-evaporated tin iodide films

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and professionals working with the co-evaporation of tin iodide films. The information is designed to help address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using co-evaporation for depositing tin iodide-based films?

A1: Co-evaporation, a physical vapor deposition (PVD) method, offers significant advantages for fabricating tin-based perovskite and related thin films. Key benefits include:

• Precise Stoichiometry Control: It allows for fine-tuning of the elemental composition by independently managing the evaporation rates of the precursor materials.[1][2][3]

• Solvent-Free Process: This method avoids the use of solvents, which can introduce defects and impurities into the film, thereby preventing issues common in solution-processed films.[1][2][4]

• High Purity and Reduced Oxidation: Co-evaporation in a high-vacuum environment minimizes the oxidation of Sn²⁺ to the detrimental Sn⁴⁺ state, a common cause of instability and poor performance in tin-based perovskites.[1][4][5][6]

• Uniformity over Large Areas: The technique is capable of producing smooth, homogeneous films without pinholes, which is crucial for device fabrication.[2][4][5]

Q2: Why is controlling the stoichiometry so critical for tin iodide films?

A2: Stoichiometry, or the ratio of the constituent elements (e.g., organic cation to tin iodide), is a critical parameter that profoundly influences the film's properties and the final device performance. Proper stoichiometry is essential for:

• Phase Purity: The ratio of precursors determines the crystalline phases that are formed. An incorrect ratio can lead to the segregation of secondary phases, such as leftover PbI₂ (in lead-tin systems) or the formation of an undesirable non-photoactive δ-phase instead of the desired photoactive α-phase.[3]

• Defect Density: A tin-rich environment can help suppress the formation of tin vacancies, which are a primary cause of high p-type self-doping and charge carrier recombination.[4][7] Conversely, an excess of the organic component can also influence phase stability.[3]

• Optoelectronic Properties: The film's electronic and optical characteristics, including carrier density and bandgap, are directly linked to its composition.[8]

• Stability: Films with optimized stoichiometry, particularly those free of Sn⁴⁺, exhibit significantly improved stability against heat and light.[4][5]

Q3: What are the common precursors for co-evaporating tin iodide perovskite films?

A3: For tin-based halide perovskite films, the precursors are typically an organic halide and an inorganic tin halide. For instance, in the fabrication of methylammonium tin iodide (MASnI₃) or formamidinium tin iodide (FASnI₃), the common precursors are:

• Tin(II) Iodide (SnI₂): The primary source of tin.

• Methylammonium Iodide (MAI) or Formamidinium Iodide (FAI): The organic cation source.[1][5][8] These materials are placed in separate evaporation sources (e.g., ceramic crucibles) within a high-vacuum chamber and heated independently to achieve the desired evaporation rates.[8]

Q4: How does co-evaporation in a vacuum help prevent the formation of Sn⁴⁺?

A4: The oxidation of tin from its active Sn²⁺ state to the more stable but detrimental Sn⁴⁺ state is a major challenge for tin-based perovskites, leading to "self-doping" and instability.[4] Co-evaporation helps mitigate this issue in several ways:

• Oxygen-Free Environment: The process is conducted under high vacuum (~10⁻⁵ to 10⁻⁷ torr), which drastically reduces the presence of oxygen and moisture, the primary oxidants.[1][2]

• Solvent Elimination: Unlike solution-based methods where solvents themselves can sometimes act as oxidants, the solvent-free nature of PVD eliminates this degradation pathway.[2]

• Direct Formation: The perovskite film is formed directly on the substrate from the vapor phase, minimizing the exposure time of reactive precursors to potential contaminants.

Studies using X-ray photoelectron spectroscopy (XPS) have confirmed that co-evaporated films can be fabricated with Sn predominantly in the preferred Sn²⁺ oxidation state, which is a critical step toward developing stable and efficient devices.[1][4][5][6]

Troubleshooting Guide

Problem: Poor Film Morphology (Roughness, Pinholes, Poor Coverage)

Q: My deposited film has a rough surface and incomplete coverage. What are the likely causes and how can I fix them?

A: Poor morphology can stem from several factors related to deposition conditions.

• Substrate Temperature: This is a critical parameter. An excessively low temperature may limit the surface mobility of arriving atoms/molecules, preventing them from forming a smooth, crystalline film. Conversely, a very high temperature can sometimes lead to increased grain size and roughness.[9][10] The optimal temperature depends on the specific material system. For Cu₂SnS₃ films, for example, increasing substrate temperature from 200°C to 300°C improved grain growth, but a further increase to 350°C led to smaller grains due to increased scattering.[10]

• Deposition Rate: A very high deposition rate can lead to the formation of defects and a less ordered structure. Slower, more controlled deposition generally allows for better film formation. However, the ratio of the precursor deposition rates is the most critical factor for stoichiometry.

• Substrate Cleanliness: The substrate surface must be impeccably clean. Any contamination, such as dust or organic residue, can act as a nucleation site for defects, leading to pinholes and delamination.[11][12] Ensure a rigorous substrate cleaning protocol is in place.

• Chamber Pressure: A stable and low base pressure is essential. Fluctuations or a high background pressure can introduce impurities that disrupt film growth.

Problem: Incorrect Stoichiometry and Phase Impurities

Q: My film characterization (XPS/EDX) shows a non-stoichiometric composition, and XRD reveals unwanted crystalline phases. How can I gain better control over the stoichiometry?

A: Achieving the correct stoichiometry is a common challenge that requires precise control over the evaporation process.

• Source Temperature and Rate Control: The evaporation rate of each precursor is exponentially dependent on its source temperature. Small temperature fluctuations can cause significant changes in the deposition rate.

  • Use dedicated Quartz Crystal Microbalances (QCMs) for each source to monitor the deposition rate in real-time.[8][13]

  • Be aware that volatile organic precursors like MAI can be difficult to monitor accurately with a QCM as they may not stick well. In such cases, controlling the source temperature precisely and monitoring the chamber's partial pressure can be an effective alternative control strategy.[8][13][14]

• Precursor Flux Ratio: The key is to control the ratio of the fluxes arriving at the substrate. For a generic APbI₃ perovskite, the A/B (e.g., FAI/PbI₂) ratio is critical. Studies on (Cs,FA)Pb(I,Br)₃ have shown that an excess of the organic FAI component can suppress the formation of the undesirable δ-phase.[3]

• Source Stability: Ensure your evaporation sources provide stable and repeatable temperatures. Use PID controllers for precise temperature regulation. The fill level of the material in the crucible can also affect the deposition profile and should be kept consistent between runs.[12]

Problem: Poor Crystallinity or Amorphous Films

Q: My XRD patterns show broad, weak peaks, indicating poor crystallinity or an amorphous film. How can I improve the crystal quality?

A: Improving crystallinity is essential for good optoelectronic performance.

• Optimize Substrate Temperature: The substrate temperature directly influences the crystallization process. For many materials, there is an optimal temperature window that provides enough thermal energy for atoms to arrange into a crystalline lattice without causing decomposition. Increasing substrate temperature generally leads to larger grain sizes and improved crystallinity.[9][15]

• Post-Deposition Annealing: Annealing the film after deposition is a common and effective method to promote crystallization and increase grain size.[14][16] The annealing temperature and duration are critical parameters that must be optimized. For methylammonium lead iodide chloride films, annealing between 100°C and 150°C was found to be necessary for recrystallization, while temperatures above 200°C led to decomposition.[14]

• Deposition Rate: A lower deposition rate gives adatoms more time to diffuse on the surface and find low-energy lattice sites, which can result in better crystal quality.[17]

Problem: High Defect Density (e.g., Sn⁴⁺, High p-doping)

Q: My films show signs of Sn⁴⁺ in XPS and have a high background hole concentration, which is detrimental to device performance. What is the best strategy to minimize this?

A: The presence of Sn⁴⁺ and associated p-doping is a primary failure mode for tin perovskites.

• Leverage the Co-evaporation Environment: The primary strategy is to fully utilize the benefits of the high-vacuum, solvent-free co-evaporation process. The absence of oxygen and moisture is the most effective way to prevent Sn²⁺ oxidation.[4][5]

• Control Stoichiometry: As established in studies on FASnI₃, a solvent-free co-evaporation process can produce films with a suppressed tendency for Sn⁴⁺ formation and reduced self-doping.[1][2] This is achieved by precisely controlling the precursor fluxes to avoid tin vacancies, which are believed to facilitate oxidation.

• In-situ Processing: Performing all fabrication and characterization steps in an inert environment (e.g., a glovebox integrated with the deposition system) can prevent post-deposition oxidation upon exposure to ambient air.

Experimental Protocols

Generalized Protocol for Co-evaporation of FASnI₃ Perovskite Film

This protocol provides a general framework. Specific parameters such as temperatures and rates must be optimized for your particular system and desired film properties.

• Substrate Preparation:

  • Clean substrates (e.g., ITO-coated glass) sequentially in an ultrasonic bath with detergent (e.g., Decon 90), deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat with UV-Ozone for 15 minutes immediately before loading into the vacuum chamber to remove organic residues and improve surface wettability.

• Chamber Preparation and Precursor Loading:

  • Load high-purity SnI₂ and Formamidinium Iodide (FAI) into separate, clean ceramic crucibles.

  • Install the crucibles into their respective thermal evaporation sources inside the high-vacuum chamber.

  • Load the prepared substrates into the substrate holder.

  • Pump down the chamber to a base pressure of < 5 x 10⁻⁶ torr.

• Deposition Process:

  • Slowly ramp up the temperature of the FAI and SnI₂ sources to their respective evaporation temperatures. These temperatures will need to be determined experimentally to achieve the desired deposition rates.

  • Monitor the deposition rates using independent QCMs positioned near the sources and/or substrate. A typical target rate for SnI₂ might be in the range of 0.1-1.0 Å/s.

  • The FAI flux can be controlled via source temperature and by monitoring the partial pressure increase in the chamber.[8][14]

  • Maintain the substrate at the desired temperature (e.g., room temperature or slightly elevated) during deposition.

  • Once the rates are stable, open the source shutters simultaneously to begin co-deposition onto the substrate.

  • Continue deposition until the desired film thickness (e.g., 300-500 nm) is reached, as monitored by the QCM.

  • Close the shutters and ramp down the source temperatures.

• Post-Deposition Annealing (Optional but Recommended):

  • After deposition, the film can be annealed to improve crystallinity.

  • Transfer the samples to a hotplate inside an inert nitrogen-filled glovebox.

  • Anneal at a predetermined temperature (e.g., 60-100°C) for a specific duration (e.g., 10-30 minutes).[5][6]

  • Allow the samples to cool down before further characterization or device fabrication.

Data Summary

Table 1: Influence of Key Deposition Parameters on Tin Iodide Film Properties

Parameter	Method of Control	Effect of Increase	Impacted Properties	References
Substrate Temperature	Resistive heater in substrate holder	Increased grain size and improved crystallinity (within an optimal range).[9][10] May increase surface roughness.[18]	Crystallinity, Morphology, Grain Size, Electrical Properties	[9][10][18]
Precursor Flux Ratio (Organic/Inorganic)	Independent source temperatures and QCM rate monitoring	Can suppress unwanted phases (e.g., FAI excess suppresses δ-phase FAPbI₃). Affects stoichiometry and defect density.	Stoichiometry, Phase Purity, Defect Concentration	[3][7][8]
Deposition Rate	Source temperature	Higher rates can lead to smaller grains and potentially higher defect density.	Crystallinity, Morphology, Defect Density	[17]
Post-Deposition Annealing Temperature	Hotplate or furnace in inert atmosphere	Promotes recrystallization and grain growth.[14] Can lead to decomposition if temperature is too high.[14]	Crystallinity, Grain Size, Phase Purity, Stability	[5][14][16]

Visualizations

Co-evaporation Experimental Workflow

Caption: Diagram 1: A step-by-step workflow for the co-evaporation of tin iodide thin films.

Troubleshooting Logic for Stoichiometry Control

Caption: Diagram 2: Cause-and-effect relationships for troubleshooting film properties.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stoichiometry dependent phase evolution of co-evaporated formamidinium and cesium lead halide thin films - Materials Advances (RSC Publishing) DOI:10.1039/D2MA00507G [pubs.rsc.org]
• 4. Coevaporation Stabilizes Tin-Based Perovskites in a Single Sn-Oxidation State - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. orbilu.uni.lu [orbilu.uni.lu]
• 7. Influence of the stoichiometry of tin-based 2D/3D perovskite active layers on solar cell performance - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA10277F [pubs.rsc.org]
• 8. osti.gov [osti.gov]
• 9. abis-files.bilecik.edu.tr [abis-files.bilecik.edu.tr]
• 10. researchgate.net [researchgate.net]
• 11. msesupplies.com [msesupplies.com]
• 12. angstromengineering.com [angstromengineering.com]
• 13. pubs.aip.org [pubs.aip.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Study of Tin(II) Iodide and Tin(IV) Iodide: Properties, Synthesis, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key properties of tin(II) iodide (SnI₂) and tin(IV) iodide (SnI₄). The information presented is supported by experimental data and detailed methodologies to assist researchers in selecting the appropriate compound for their specific applications, from materials science to pharmaceutical development.

Physical and Chemical Properties

Tin(II) iodide and tin(IV) iodide exhibit distinct differences in their physical and chemical properties, primarily due to the different oxidation states of the tin atom. These differences are summarized in the tables below.

Table 1: General and Physical Properties

Property	Tin(II) Iodide (Stannous Iodide)	Tin(IV) Iodide (Stannic Iodide)
Chemical Formula	SnI₂[1]	SnI₄[2]
Molecular Weight	372.52 g/mol [1]	626.33 g/mol [2]
Appearance	Red to red-orange solid[3]	Bright orange-red crystalline solid[2][4]
Oxidation State of Tin	+2	+4[2]
Melting Point	320 °C[1][3]	143-144 °C[2][4]
Boiling Point	714 °C[3]	340-364 °C[2]
Density	5.28 g/cm³[3]	4.46-4.47 g/cm³[2]
Crystal Structure	Monoclinic	Cubic[2]

Table 2: Solubility

Solvent	Tin(II) Iodide	Tin(IV) Iodide
Water	Soluble (decomposes)	Decomposes readily[2]
Benzene	Very slightly soluble	Soluble[2][4]
Chloroform	Very slightly soluble	Soluble[2]
Carbon Disulfide	Very slightly soluble	Soluble[2]
Ethanol	Decomposes	Soluble[2]
Acetone	Soluble	Soluble
Solutions of Alkali Iodides	Soluble	Reacts to form hexaiodostannate(IV)[4]

Logical Relationship Diagram

The following diagram illustrates the key distinctions and relationships between tin(II) iodide and tin(IV) iodide.

Comparative overview of tin iodide properties.

Experimental Protocols

Detailed methodologies for the synthesis of both tin(II) iodide and tin(IV) iodide are provided below. These protocols are based on established laboratory procedures.

Synthesis of Tin(II) Iodide (SnI₂)

This method involves the reaction of metallic tin with iodine in the presence of hydrochloric acid.[3]

Materials:

• Metallic tin (Sn)

• Iodine (I₂)

• 2 M Hydrochloric acid (HCl)

• Distilled water

• Heating apparatus (e.g., hot plate)

• Beaker

• Filtration apparatus

Procedure:

• Place a stoichiometric amount of metallic tin into a beaker.

• Add a mixture of iodine and 2 M hydrochloric acid to the beaker.

• Gently heat the mixture while stirring. The reaction is complete when the characteristic purple color of iodine disappears.

• Allow the solution to cool, which will cause the tin(II) iodide to precipitate.

• Collect the red-orange solid by filtration.

• Wash the product with a small amount of cold distilled water to remove any unreacted starting materials and byproducts.

• Dry the purified tin(II) iodide in a desiccator.

Synthesis of Tin(IV) Iodide (SnI₄)

This synthesis involves the direct reaction of tin metal with an excess of iodine.[4]

Materials:

• Tin metal (Sn), powder or foil

• Iodine (I₂)

• A suitable nonpolar solvent (e.g., benzene, carbon tetrachloride)

• Reflux apparatus

• Heating mantle

• Filtration apparatus

Procedure:

• Place tin metal in a round-bottom flask.

• Add a stoichiometric excess of iodine to the flask.

• Add a nonpolar solvent to the flask to act as a medium for the reaction.

• Set up the reflux apparatus and gently heat the mixture using a heating mantle.

• Continue the reflux until all the tin has reacted and the solution becomes a clear orange-red.

• Allow the solution to cool to room temperature, which will cause the tin(IV) iodide to crystallize.

• Collect the bright orange-red crystals by filtration.

• Wash the crystals with a small amount of cold, dry solvent to remove any residual iodine.

• Dry the product under vacuum to remove all traces of the solvent.

Reactivity and Applications

Tin(II) Iodide:

• Reactivity: Tin(II) iodide can be oxidized to tin(IV) iodide by reacting with iodine.[3] It is sensitive to moisture and light.

• Applications: It is utilized as a precursor in the fabrication of perovskite solar cells and other optoelectronic devices.[1] It also serves as a reducing agent in various organic synthesis reactions.[1]

Tin(IV) Iodide:

• Reactivity: Tin(IV) iodide readily hydrolyzes in water.[4] It can react with hydroiodic acid to form hexaiodostannate(IV) ions, [SnI₆]²⁻.[4]

• Applications: It is used as a chemical reagent in organic synthesis and analytical chemistry.[5] It is also a precursor for the preparation of tin oxides.[2]

Safety Considerations

Both tin(II) iodide and tin(IV) iodide should be handled with care in a well-ventilated fume hood. They are harmful if swallowed, inhaled, or in contact with skin. Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn at all times. Due to their sensitivity to moisture, they should be stored in a dry, inert atmosphere.

References

• 1. studylib.net [studylib.net]
• 2. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 3. youtube.com [youtube.com]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. scispace.com [scispace.com]

performance comparison of tin iodide vs lead iodide perovskite solar cells

A detailed analysis of the performance, stability, and fabrication of tin- and lead-based perovskite solar cells for researchers and scientists in the field of renewable energy.

In the rapidly advancing field of photovoltaics, perovskite solar cells (PSCs) have emerged as a highly promising technology due to their impressive power conversion efficiencies (PCEs) and low-cost solution processability. The most common configuration of these cells utilizes a lead iodide-based perovskite as the light-absorbing layer, achieving PCEs that now rival traditional silicon-based solar cells. However, the inherent toxicity of lead has prompted significant research into viable, less hazardous alternatives. Among these, tin iodide-based perovskites have garnered considerable attention as a promising lead-free option.

This guide provides a comprehensive comparison of the performance characteristics of tin iodide versus lead iodide perovskite solar cells, supported by experimental data. It also outlines the typical experimental protocols for their fabrication and characterization, offering a valuable resource for researchers in the field.

Performance Metrics: A Side-by-Side Comparison

The performance of a solar cell is primarily evaluated by four key parameters: power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The table below summarizes the typical performance ranges for both tin iodide and lead iodide perovskite solar cells, based on reported experimental findings.

Performance Metric	Tin Iodide Perovskites	Lead Iodide Perovskites
Power Conversion Efficiency (PCE)	>15%[1]	>25%[2][3][4][5][6]
Open-Circuit Voltage (Voc)	~0.5 V - 0.88 V[7]	~1.1 V[7]
Short-Circuit Current Density (Jsc)	20 - 25 mA/cm²[7]	Dependent on bandgap
Fill Factor (FF)	48% - 59%[7]	>80% in high-efficiency cells
Bandgap	1.20 eV - 1.41 eV[7]	Tunable (e.g., ~1.55 eV for MAPbI₃)[8]

Lead iodide PSCs consistently demonstrate higher PCEs, often exceeding 25%, a significant benchmark in photovoltaic technology.[2][3][4][5][6] In contrast, while tin-based PSCs have shown rapid improvement, their certified efficiencies are currently over 15%.[1] The higher performance of lead-based cells is largely attributed to their higher open-circuit voltage and fill factor. Tin-based PSCs, however, often exhibit higher short-circuit current densities due to their narrower bandgaps, which allow for the absorption of a broader range of the solar spectrum.[7]

Stability: The Achilles' Heel of Tin-Based Perovskites

A critical challenge for the commercial viability of perovskite solar cells is their long-term stability. Lead-based perovskites have demonstrated significant improvements in stability, with some devices showing stable operation for thousands of hours under controlled conditions.

Experimental Protocols

The fabrication and characterization of perovskite solar cells involve a series of well-defined steps. While specific parameters may vary depending on the exact perovskite composition and desired device architecture, the general methodologies are outlined below.

Perovskite Solar Cell Fabrication Workflow

The following diagram illustrates a typical workflow for the fabrication of a perovskite solar cell, from substrate preparation to final device encapsulation.

References

• 1. Innovative Materials for High-Performance Tin-Based Perovskite Solar Cells: A Review [mdpi.com]
• 2. zlab.nju.edu.cn [zlab.nju.edu.cn]
• 3. Stability of Tin- versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics Simulations of Perovskite/Water Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unibas.it [iris.unibas.it]
• 5. iris.cnr.it [iris.cnr.it]
• 6. Tin-based perovskite solar cell - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. internationaltin.org [internationaltin.org]
• 10. pubs.acs.org [pubs.acs.org]

Validating Tin Iodide Crystal Structures: A Comparative Guide to Rietveld Refinement and Single-Crystal XRD

For researchers, scientists, and drug development professionals, the precise determination of a crystalline material's structure is paramount. This guide provides a comparative analysis of two primary techniques for validating the crystal structure of tin iodide compounds: Rietveld refinement of powder X-ray diffraction (XRD) data and single-crystal X-ray diffraction (SC-XRD).

The accurate elucidation of the three-dimensional atomic arrangement within a crystal lattice is crucial for understanding a material's properties and predicting its behavior. Tin iodide perovskites, in particular, have garnered significant interest for their potential in photovoltaics and other optoelectronic applications. Their performance is intrinsically linked to their crystal structure. This guide will delve into the methodologies of Rietveld refinement and SC-XRD, presenting a quantitative comparison of the data they provide and outlining the experimental protocols for each.

At a Glance: Rietveld Refinement vs. Single-Crystal XRD

Feature	Rietveld Refinement of Powder XRD	Single-Crystal X-ray Diffraction (SC-XRD)
Sample Type	Polycrystalline powder	Single crystal (typically <1 mm)
Data Output	Average crystal structure information from a bulk sample. Provides lattice parameters, phase fractions, crystallite size, and microstrain. Atomic positions can be refined.	Precise atomic coordinates, bond lengths, bond angles, and thermal displacement parameters for a single crystal.
Accuracy	High for lattice parameters and phase analysis. Accuracy of atomic positions is dependent on the quality of the initial structural model and data.	Considered the "gold standard" for crystal structure determination, providing highly accurate and precise atomic-level information.[1]
Sample Preparation	Relatively simple; requires grinding the sample into a fine, homogeneous powder.	Can be challenging; requires the growth of a high-quality single crystal of suitable size.
Experiment Time	Data collection is typically faster.	Crystal screening and data collection can be more time-consuming.
Applicability	Applicable to a wide range of materials, including those that are difficult to grow as single crystals.	Limited to materials from which single crystals can be grown.

Quantitative Comparison: Crystallographic Data for Tin Iodide Perovskites

The following table presents a comparison of crystallographic data for formamidinium tin iodide (FASnI₃), a prominent lead-free perovskite, obtained from both powder XRD with Rietveld refinement and single-crystal XRD. While the data may come from different studies, it serves to illustrate the typical outputs of each technique.

Parameter	FASnI₃ (Powder XRD with Rietveld Refinement)	FASnI₃ (Single-Crystal XRD)
Crystal System	Orthorhombic	Orthorhombic
Space Group	Amm2	Amm2
Lattice Parameters	a = 8.863 Å, b = 8.793 Å, c = 12.772 Å	a = 8.854(2) Å, b = 8.783(2) Å, c = 12.760(3) Å
Unit Cell Volume	995.5 ų	991.6(3) ų
R-factors (Goodness of Fit)	Rwp = 6.8%, Rp = 5.2%	R1 = 0.035, wR2 = 0.082

Note: The R-factors (Rwp, Rp for Rietveld; R1, wR2 for SC-XRD) are indicators of how well the calculated model fits the experimental data. Lower values indicate a better fit.

Experimental Protocols

Rietveld Refinement of Tin Iodide Powder XRD Data

Rietveld refinement is a powerful technique for extracting detailed structural information from powder XRD patterns.[2] It involves fitting a calculated diffraction pattern, based on a known or hypothesized crystal structure, to the entire experimental pattern.

1. Sample Preparation:

• A small amount of the synthesized tin iodide compound is finely ground in an agate mortar and pestle to ensure a random orientation of the crystallites.

• The resulting fine powder is then carefully packed into a sample holder, ensuring a flat and smooth surface to minimize preferred orientation effects.

2. Data Collection:

• The powder XRD pattern is collected using a diffractometer, typically with Cu Kα radiation.

• Data is collected over a wide 2θ range (e.g., 10-120°) with a small step size (e.g., 0.02°) and sufficient counting time per step to obtain good statistics.

3. Rietveld Refinement Procedure:

• The refinement is performed using specialized software such as GSAS-II, FullProf, or TOPAS.

• Initial Model: An initial structural model is required, which includes the space group, approximate lattice parameters, and atomic positions. This can be obtained from literature for similar compounds or from crystallographic databases.

• Refinement Strategy: The refinement proceeds in a stepwise manner. Typically, the scale factor and background parameters are refined first, followed by the unit cell parameters and peak profile parameters. Finally, atomic coordinates and isotropic/anisotropic displacement parameters are refined.

• Goodness-of-Fit: The quality of the refinement is assessed by monitoring the R-factors (e.g., Rwp, Rp) and by visual inspection of the difference plot between the observed and calculated patterns.

Single-Crystal X-ray Diffraction (SC-XRD) of a Tin Iodide Crystal

Single-crystal XRD provides the most accurate and unambiguous determination of a crystal structure.[3]

1. Crystal Selection and Mounting:

• A high-quality single crystal of the tin iodide compound, free from cracks and other defects, is selected under a microscope.

• The crystal is mounted on a goniometer head using a suitable adhesive or oil.

2. Data Collection:

• The mounted crystal is placed in an X-ray diffractometer.

• A preliminary screening is performed to determine the unit cell and crystal quality.

• A full sphere of diffraction data is then collected by rotating the crystal in the X-ray beam and recording the intensities and positions of the diffracted spots.

3. Structure Solution and Refinement:

• The collected data is processed to yield a set of reflection intensities.

• The crystal structure is "solved" using direct methods or Patterson methods to obtain an initial model of the atomic arrangement.

• This model is then refined against the experimental data using least-squares methods. The refinement process optimizes the atomic coordinates, anisotropic displacement parameters, and other structural parameters.

• The final refined structure is validated using various crystallographic checks and is typically deposited in a crystallographic database.

Visualizing the Workflow and Comparison

To better illustrate the processes and their relationship, the following diagrams are provided.

Caption: Experimental workflows for Rietveld refinement and single-crystal XRD.

Caption: Logical flow for comparing Rietveld refinement and SC-XRD in crystal structure validation.

Conclusion

Both Rietveld refinement of powder XRD data and single-crystal XRD are indispensable tools for the validation of tin iodide crystal structures. While SC-XRD provides the definitive, high-precision structure of a single crystal, Rietveld refinement offers a powerful method to obtain accurate average structural information from a bulk powder sample, which is often more representative of the material used in applications. The choice of technique depends on the specific research question, the nature of the sample, and the level of structural detail required. For comprehensive material characterization, the complementary use of both techniques is often ideal.

References

• 1. youtube.com [youtube.com]
• 2. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Spectroscopic Analysis of Tin Iodide Complexes in Solution

The study of tin iodide complexes in solution is a critical precursor to the development of advanced materials, including lead-free perovskite solar cells and other optoelectronic devices. Understanding the speciation, stability, and electronic properties of these complexes in different solvent environments is paramount for controlling the formation and quality of subsequent thin films. This guide provides a comparative analysis of the spectroscopic techniques used to characterize tin iodide complexes in solution, supported by experimental data and detailed protocols for researchers, scientists, and professionals in drug development.

UV-Visible Absorption Spectroscopy: Probing Electronic Transitions

UV-Visible spectroscopy is a fundamental technique for investigating the electronic structure and coordination chemistry of tin iodide complexes in solution. The absorption features provide insights into the frontier molecular orbitals and the influence of the solvent and ligands on the electronic properties of the tin center.

Tin(II) Iodide Complexes

The optical properties of Sn(II) iodide complexes are highly sensitive to the coordinating solvent. Theoretical and experimental studies have shown a correlation between the solvent's Gutmann's donor number (DN) and the electronic and optical properties of the resulting SnI₂ solution complexes.[1][2]

In a theoretical study based on time-dependent density functional theory (TDDFT), the properties of 14 different SnI₂ solution complexes, formed by the SnI₂ unit tetracoordinated with common solvent molecules, were investigated.[1][2] It was found that the formation energy of these complexes increases with the donating ability of the solvent. The energies of the frontier orbitals are also affected by the choice of solvent, with their absolute values decreasing as the donor number increases.[2]

The lowest-energy optical excitation in these complexes is generally weak due to a limited overlap between the frontier states, where the occupied orbitals are mostly localized on the SnI₂ unit and the unoccupied ones are distributed also on the solvent molecules.[1][2] However, the coordination of solvent molecules leads to a red-shift in the spectral weight compared to the isolated SnI₂ molecule.[1][2] There is a general, though not monotonic, red-shift of the first excitation energy with decreasing donor number, which aligns with experimental UV-visible spectra of SnI₂ solutions.[1][3]

Table 1: Calculated First Excitation Energy and Oscillator Strength for various SnI₂(Solvent)₄ Complexes

Solvent Molecule	Donor Number (DN)	First Excitation Energy (eV)	Oscillator Strength (OS)
Hexamethylphosphoramide (HMPA)	38.8	~2.9	~0.02
Dimethyl sulfoxide (DMSO)	29.8	~3.1	~0.03
N,N-Dimethylformamide (DMF)	26.6	~3.2	~0.01
Propylene carbonate (PC)	15.1	~3.5	~0.10
Acetonitrile (ACN)	14.1	~3.4	~0.04

Note: The data in this table are approximate values derived from graphical representations in the source material for illustrative purposes.[1]

Tin(IV) Iodide Complexes

In contrast to Sn(II) complexes, the UV-Vis absorption spectra of Sn(IV) iodide complexes in solution appear to be less influenced by the coordinating organic ligands.[4] Studies on SnI₄ and its complexes with ligands such as pyridine N-oxide ((C₅H₅NO)₂) in acetonitrile show very similar absorption spectra.[4] This suggests that the electronic transitions observed are primarily localized on the SnI₄ moiety.

However, the absorption spectra in the solid state are markedly different, with the appearance of new, broad absorption bands in the red part of the spectrum, which are attributed to charge transfer interactions.[4] This highlights a significant difference in the electronic behavior of these complexes between the solution and solid phases.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Structure and Dynamics

NMR spectroscopy is a powerful tool for confirming the formation of complexes in solution and for studying their structure and dynamics. ¹H, ³¹P, and ¹¹⁹Sn NMR are particularly relevant for tin iodide complexes.

For Sn(IV) iodide complexes with phosphoramidates, ³¹P and ¹¹⁹Sn NMR have been used to identify the formation of cis and trans isomers in solution.[5] The solution behavior of these complexes, including ligand exchange dynamics, can also be investigated using these techniques.[5] Similarly, ¹H NMR has been used to confirm the formation of SnI₄ complexes with organic ligands in acetonitrile solution.[4]

Experimental Protocols

UV-Visible Spectroscopy of Tin Iodide Complexes

Objective: To determine the absorption spectrum of a tin iodide complex in a given solvent.

Materials:

• Tin(II) iodide (SnI₂) or Tin(IV) iodide (SnI₄)

• Coordinating solvent (e.g., DMSO, DMF, Acetonitrile)

• Spectrophotometer (UV-Vis)

• Quartz cuvettes (1 cm path length)

• Inert atmosphere glovebox (for Sn(II) complexes to prevent oxidation)

Procedure:

• Solution Preparation (Inside a glovebox for Sn(II)):

  • Prepare a stock solution of the tin iodide salt in the desired solvent at a known concentration (e.g., 0.1 M).

  • Prepare a series of dilutions from the stock solution to determine the optimal concentration for measurement (typically resulting in an absorbance between 0.1 and 1.0).

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the desired wavelength range for scanning (e.g., 200-800 nm).

• Measurement:

  • Fill a quartz cuvette with the pure solvent to be used as a blank. Place it in the spectrophotometer and record a baseline spectrum.

  • Rinse the sample cuvette with a small amount of the tin iodide complex solution before filling it.

  • Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis:

  • Subtract the baseline spectrum from the sample spectrum.

  • Identify the wavelengths of maximum absorbance (λmax).

NMR Spectroscopy of Tin Iodide Complexes

Objective: To confirm complex formation and characterize the structure of tin iodide complexes in solution.

Materials:

• Tin iodide complex

• Deuterated solvent (e.g., CD₃CN, DMSO-d₆)

• NMR spectrometer

• NMR tubes

Procedure:

• Sample Preparation:

  • Dissolve a few milligrams of the tin iodide complex in the appropriate deuterated solvent in an NMR tube. The concentration should be sufficient to obtain a good signal-to-noise ratio.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Acquire the desired NMR spectra (e.g., ¹H, ¹¹⁹Sn). This may involve setting appropriate spectral widths, acquisition times, and relaxation delays. For ¹¹⁹Sn, a larger number of scans may be necessary due to its lower natural abundance and sensitivity.

• Data Processing and Analysis:

  • Apply Fourier transformation to the raw data.

  • Phase the spectrum and perform baseline correction.

  • Reference the chemical shifts to an appropriate standard (e.g., TMS for ¹H).

  • Integrate the signals and analyze the chemical shifts and coupling patterns to elucidate the structure of the complex.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the typical workflow for spectroscopic analysis and the conceptual relationship between solvent properties and the resulting optical properties of SnI₂ complexes.

Caption: Experimental workflow for spectroscopic analysis of tin iodide complexes.

Caption: Influence of solvent donor number on SnI₂ complex properties.

Comparative Summary and Outlook

The spectroscopic analysis of tin iodide complexes in solution reveals distinct behaviors between Sn(II) and Sn(IV) species. The electronic and optical properties of Sn(II) iodide complexes are strongly modulated by the coordinating ability of the solvent, a crucial factor in the formulation of precursors for perovskite materials.[1][2] In contrast, the solution-phase UV-Vis spectra of Sn(IV) iodide complexes show a lesser dependence on appended organic ligands, with the primary electronic transitions being localized on the tin iodide core.[4]

While UV-Vis and NMR spectroscopy are well-established methods for characterizing these complexes, other techniques such as Raman spectroscopy could provide further insights into the vibrational modes of the Sn-I bonds and the overall complex structure in solution. However, literature on the Raman spectroscopy of tin iodide complexes specifically in the solution phase is less common compared to studies on solid-state films.[6][7][8]

For researchers in materials science and drug development, a multi-spectroscopic approach is recommended for a comprehensive understanding of tin iodide complexes in solution. By correlating data from various techniques, it is possible to build a detailed picture of the structure, stability, and electronic properties that govern the behavior of these important chemical entities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Electronic Structure and Optical Properties of Tin Iodide Solution Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arxiv.org [arxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Advanced Raman Spectroscopy of Methylammonium Lead Iodide: Development of a Non-destructive Characterisation Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Unraveling the Instability of Tin Iodide Perovskites at the Water Interface: A Comparative Guide to Ab Initio Molecular Dynamics Simulations

For researchers, scientists, and drug development professionals navigating the challenges of tin-based perovskite stability, this guide offers an objective comparison of ab initio molecular dynamics (AIMD) simulations in characterizing the tin iodide/water interface. We delve into the atomic-scale interactions that govern the degradation of these promising lead-free materials, supported by experimental data and a detailed look at the methodologies employed.

The Achilles' heel of tin iodide perovskites, particularly methylammonium tin iodide (MASnI₃), is their pronounced instability in the presence of moisture. Understanding the intricate dance of molecules at the perovskite/water interface is paramount to designing more robust and commercially viable solar cells and optoelectronic devices. Ab initio molecular dynamics simulations have emerged as a powerful tool to probe these interactions with high fidelity, providing insights that are often inaccessible through experimental means alone.

Performance Comparison: AIMD vs. Alternatives

AIMD simulations offer a quantum mechanical treatment of the interatomic forces, providing a highly accurate description of bond breaking and formation, charge transfer, and other electronic effects that are crucial at the tin iodide/water interface. This contrasts with classical molecular dynamics (MD), which relies on predefined force fields and may not accurately capture the complex chemical reactions involved in perovskite degradation. While static Density Functional Theory (DFT) calculations can provide valuable information on energetics, such as water adsorption energies, they do not capture the dynamic nature of the interface.[1][2]

A key advantage of AIMD is its ability to reveal dynamic degradation mechanisms. For instance, AIMD simulations have shown a facile dissolution of the SnI₂-terminated MASnI₃ surface in water.[1][3] This process is initiated by the bonding of water molecules to the surface tin atoms, which in turn induces the breaking of axial Sn-I bonds.[1][3]

Quantitative Data Summary

The following tables summarize key quantitative data from AIMD simulations and related computational methods, offering a clear comparison of the tin iodide/water interface with its more stable lead-based counterpart, methylammonium lead iodide (MAPbI₃).

Parameter	MASnI₃ / Water Interface	MAPbI₃ / Water Interface	Method	Reference
Water Adsorption Energy (Eads)	-0.55 eV	Not explicitly stated for MAPbI₃ in the same study, but interactions are noted to be stronger.	AIMD (DFT)	[3]
Average Metal-Oxygen (M-O) Bond Distance	Sn-O: ~2.53 Å	Pb-O: Not explicitly stated, but g(r) peak is at a similar distance.	AIMD	[3]
Average Halide-Water Hydrogen (X-HW) Bond Distance	I-HW: 2.91 Å	I-HW: 2.73 Å	AIMD	[1][3]
Surface Metal-Iodine (M/I) Coordination Number (after ~8 ps)	~3.5	~4.5 (remains stable)	AIMD	[1]
Number of Adsorbed H₂O Molecules per Surface Metal Atom	0.69 ± 0.05	0.88 ± 0.09	AIMD	[3]

Degradation Product Formation Energetics	Reaction	ΔG° (eV)	Method	Reference
Hydrolysis of SnI₄	SnI₄ + 2H₂O → 4HI + SnO₂	~ -0.60	DFT	[2]
Oxidation of HI	4HI + O₂ → 2I₂ + 2H₂O	~ -2.20	DFT	[2]
Perovskite Oxidation by I₂	ASnI₃ + I₂ → SnI₄ + AI	~ -0.61	DFT	[2]

Experimental and Computational Protocols

A detailed understanding of the methodologies is crucial for interpreting the simulation results and for designing future experiments.

Ab Initio Molecular Dynamics (AIMD) Simulations

The AIMD simulations of the MASnI₃/water interface were performed using the following key parameters:

• Software: VASP (Vienna Ab initio Simulation Package)

• DFT Functional: Perdew–Burke–Ernzerhof (PBE)

• Pseudopotentials: Projector Augmented Wave (PAW)

• Dispersion Correction: Grimme's D3 scheme

• System Size: A five-layer slab of MASnI₃ terminated with SnI₂ layers, interfaced with a water slab.

• Simulation Time: Typically in the range of picoseconds (e.g., 8 ps).

• Thermostat: A suitable thermostat (e.g., Nosé-Hoover) is used to maintain the system at a constant temperature.

Classical Molecular Dynamics (MD) Simulations

As an alternative, classical MD simulations can be employed to study larger systems for longer timescales. The protocol for such simulations would typically involve:

• Force Field: A well-parameterized force field that can accurately describe the interactions between the perovskite atoms and water molecules.

• System Setup: A larger perovskite slab and a more extensive water box compared to AIMD.

• Simulation Time: Nanoseconds to microseconds.

• Analysis: Trajectories are analyzed to obtain structural and dynamic properties like radial distribution functions, diffusion coefficients, and mean squared displacements.

Experimental Validation

Experimental techniques used to validate the computational findings and to characterize the degradation of tin iodide perovskites include:

• X-ray Diffraction (XRD): To identify crystalline phases and degradation products.

• X-ray Photoelectron Spectroscopy (XPS): To probe the chemical composition and oxidation states of elements at the surface.

• UV-Vis Spectroscopy: To monitor changes in the optical properties of the perovskite film upon exposure to moisture.

• Nuclear Magnetic Resonance (NMR): To detect the formation of species like HI in solution.

Visualizing the Degradation Pathway and Simulation Workflow

To better illustrate the processes involved, we provide the following diagrams created using the DOT language.

Caption: A diagram illustrating the cyclic degradation pathway of tin iodide perovskite in the presence of oxygen and water.

Caption: A schematic of the typical workflow for an ab initio molecular dynamics simulation of a perovskite/water interface.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchbunny.com [researchbunny.com]
• 3. iris.unibas.it [iris.unibas.it]

The Stability Showdown: Tin-Based vs. Lead-Based Perovskites in the Face of Air

A critical comparison of the environmental resilience of tin- and lead-based perovskite solar cells, providing researchers with essential data and protocols for advancing next-generation photovoltaic technologies.

In the quest for highly efficient and stable solar energy solutions, perovskite solar cells have emerged as a promising frontier. However, their widespread adoption is hampered by concerns over the toxicity of lead-based perovskites and the inherent instability of their tin-based counterparts when exposed to ambient air. This guide provides a comprehensive comparison of the stability of tin-based and lead-based perovskites in air, supported by quantitative data, detailed experimental protocols, and a clear visualization of the degradation pathways.

At a Glance: Stability Under Ambient Conditions

The primary challenge for tin-based perovskites is the facile oxidation of Sn²⁺ to Sn⁴⁺ in the presence of oxygen and moisture, a process that is significantly less favorable for lead. This fundamental difference in chemistry dictates the superior intrinsic stability of lead-based perovskites.

Perovskite Type	Composition	Encapsulation	Exposure Conditions	Stability Metric	Source
Tin-Based	FASnI₃	Unencapsulated	Ambient Air	Rapid degradation	[1]
Tin-Based	MASnI₃	Unencapsulated	Ambient Air	Significant degradation within hours	[2]
Lead-Based	FAPbI₃	Unencapsulated	Ambient Air (25 °C, 40-60% RH)	T₈₀ of 112 days	[3]
Lead-Based	MAPbI₃	Unencapsulated	Ambient Air	Degrades over time, but slower than MASnI₃	[2]

Table 1. Summary of quantitative stability data for tin-based and lead-based perovskite solar cells in air. T₈₀ represents the time for the power conversion efficiency to decrease to 80% of its initial value.

The Chemical Culprits: Degradation Mechanisms

The instability of perovskite materials in air is primarily driven by their interaction with oxygen and water. The degradation pathways, however, differ significantly between tin- and lead-based systems.

Tin-Based Perovskites: A Vicious Cycle of Oxidation

The degradation of tin-based perovskites is a complex, cyclic process initiated by the oxidation of Sn²⁺. This process is accelerated by the presence of both oxygen and moisture.[1]

The key steps in the degradation of a typical tin-based perovskite like formamidinium tin iodide (FASnI₃) are:

• Initial Oxidation: Sn²⁺ is oxidized to Sn⁴⁺ by atmospheric oxygen.

• Formation of SnI₄: This oxidation leads to the formation of tin(IV) iodide (SnI₄).

• Hydrolysis and Iodine Formation: In the presence of moisture, SnI₄ hydrolyzes to form hydriodic acid (HI), which is then readily oxidized by air to produce iodine (I₂).

• Perovskite Attack: The generated iodine is highly reactive and further attacks the perovskite structure, leading to a rapid and cascading degradation.

Figure 1. Degradation pathway of tin-based perovskites in air.

Lead-Based Perovskites: A More Gradual Decline

Lead-based perovskites, such as methylammonium lead iodide (MAPbI₃), are inherently more stable in air due to the higher oxidation potential of Pb²⁺ compared to Sn²⁺. However, they are not immune to degradation, particularly in the presence of moisture.

The degradation of lead-based perovskites typically proceeds through the following steps:

• Hydration: The perovskite material reversibly absorbs water molecules, forming a hydrated perovskite intermediate.

• Decomposition: This hydrated intermediate is unstable and can decompose into its precursor materials, namely lead iodide (PbI₂) and the organic cation (e.g., methylammonium iodide). This decomposition is often visible as a color change from dark brown/black to yellow.[4]

Figure 2. Degradation pathway of lead-based perovskites in air.

Experimental Protocols for Stability Assessment

To quantitatively compare the stability of different perovskite formulations, standardized experimental protocols are crucial. Below are detailed methodologies for key experiments used to evaluate perovskite stability in air.

Experimental Workflow for Air Stability Testing

A typical workflow for assessing the air stability of perovskite solar cells involves a series of characterization techniques performed over a period of exposure to ambient conditions.

Figure 3. A typical experimental workflow for evaluating the air stability of perovskite solar cells.

Power Conversion Efficiency (PCE) Monitoring

Objective: To track the performance degradation of the solar cell over time.

Methodology:

• Measure the initial current density-voltage (J-V) characteristics of the unencapsulated perovskite solar cell under simulated AM 1.5G solar illumination (100 mW/cm²) at time t=0.

• Store the device in a controlled environment with a specific relative humidity and temperature (e.g., 40-60% RH, 25 °C).

• Periodically (e.g., every few hours, daily, or weekly) measure the J-V curve under the same illumination conditions.

• Extract the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

• Plot the normalized PCE (PCE(t)/PCE(0)) as a function of exposure time.

X-ray Diffraction (XRD) Analysis

Objective: To monitor changes in the crystalline structure of the perovskite film and identify the formation of degradation products.

Methodology:

• Acquire an initial XRD pattern of the pristine perovskite film (on a suitable substrate like glass/FTO) at time t=0. A typical 2θ range for perovskites is 10-60°.

• Expose the film to ambient air under controlled conditions.

• At regular intervals, collect XRD patterns of the same film.

• Analyze the XRD patterns for:

  • A decrease in the intensity of the characteristic perovskite peaks (e.g., around 14° and 28° for MAPbI₃).

  • The emergence of new peaks corresponding to degradation products (e.g., PbI₂ at ~12.6° for lead-based perovskites).[4][5]

  • Shifts in peak positions, which may indicate lattice strain or changes in composition.

UV-Vis Spectroscopy

Objective: To observe changes in the optical absorption properties of the perovskite film, which are indicative of degradation.

Methodology:

• Measure the initial UV-Visible absorption spectrum of the perovskite film on a transparent substrate at time t=0. The typical wavelength range is 300-900 nm.

• Store the film in ambient air under controlled conditions.

• Periodically record the absorption spectrum.

• Analyze the spectra for:

  • A decrease in the overall absorbance in the visible region, indicating a loss of the perovskite material.

  • A change in the absorption onset (band edge), which can indicate a phase change or the formation of new materials. For example, the degradation of MAPbI₃ to PbI₂ is accompanied by a blue shift in the absorption onset.

  • The appearance of a characteristic absorption peak for PbI₂ around 510 nm.[6]

Conclusion and Outlook

The inherent instability of tin-based perovskites in air, primarily due to the rapid oxidation of Sn²⁺, remains a significant hurdle for their commercialization. In contrast, lead-based perovskites exhibit substantially better stability under ambient conditions, although they are susceptible to moisture-induced degradation.

Future research efforts should focus on developing effective passivation strategies for tin-based perovskites to protect them from oxygen and moisture. This could involve the use of additives, surface coatings, and novel device architectures. For lead-based perovskites, enhancing their moisture tolerance through compositional engineering and robust encapsulation techniques will be key to achieving long-term operational stability. The experimental protocols outlined in this guide provide a framework for systematically evaluating the effectiveness of these strategies and paving the way for the next generation of stable and efficient perovskite solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Boosting Long-Term Stability of Pure Formamidinium Perovskite Solar Cells by Ambient Air Additive Assisted Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imaging the Moisture-Induced Degradation Process of 2D Organolead Halide Perovskites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Analysis of Charge Carrier Dynamics in Tin- and Lead-Iodide Perovskite Films

For researchers, scientists, and professionals in materials science and optoelectronics, understanding the intricate charge carrier dynamics within perovskite films is paramount for the development of next-generation solar cells and other optoelectronic devices. This guide provides a detailed comparison of the charge carrier dynamics in tin-iodide and lead-iodide based perovskite films, supported by experimental data and methodologies.

The rise of metal halide perovskites in the field of photovoltaics has been remarkable, with lead-iodide based perovskites achieving power conversion efficiencies rivaling those of conventional silicon-based solar cells. However, the toxicity of lead has prompted extensive research into viable, lead-free alternatives. Tin-iodide based perovskites have emerged as a promising candidate due to their similar electronic structure and excellent optoelectronic properties. This guide delves into the fundamental differences in charge carrier behavior between these two classes of materials, focusing on key performance-defining parameters.

Quantitative Comparison of Charge Carrier Dynamics

The following table summarizes key parameters related to charge carrier dynamics in representative tin-iodide and lead-iodide perovskite films. It is important to note that these values can vary significantly based on film quality, morphology, and the specific organic cation used.

Parameter	Tin-Iodide Perovskites (e.g., CH₃NH₃SnI₃, FASnI₃)	Lead-Iodide Perovskites (e.g., CH₃NH₃PbI₃)	Key Insights
Charge Carrier Mobility (μ)	22 - 66 cm²/Vs	0.5 - 100 cm²/Vs (thin films to single crystals)[1]	Lead-iodide perovskites, particularly in single crystal form, can exhibit higher charge carrier mobilities. However, tin-based perovskites also demonstrate substantial mobilities suitable for efficient charge transport.[2]
Charge Carrier Lifetime (τ)	Nanoseconds to over 1 μs (with additives)	Nanoseconds to over 15 μs	Lead-iodide perovskites generally exhibit longer charge carrier lifetimes, indicating lower non-radiative recombination rates. Additives like SnF₂ can significantly enhance the lifetime in tin-based films.[3][4]
Carrier Diffusion Length (L)	> 500 nm (with SnF₂ doping)	> 1 µm to > 10 µm (thin films to single crystals)	The longer carrier lifetimes and high mobilities in lead-iodide perovskites translate to longer diffusion lengths, allowing for thicker active layers and more efficient charge collection. Tin-based perovskites can achieve impressive diffusion lengths with appropriate defect passivation.[5][6]
Recombination Mechanisms	Predominantly bimolecular and trap-assisted recombination. Prone to higher defect densities due to the facile oxidation of Sn²⁺ to Sn⁴⁺.	Primarily bimolecular recombination at high carrier densities and trap-assisted recombination at lower densities.	The higher intrinsic defect density in tin-iodide films often leads to a greater contribution from trap-assisted non-radiative recombination, which can be a significant performance bottleneck.

Experimental Protocols for Characterizing Charge Carrier Dynamics

A comprehensive understanding of charge carrier dynamics is achieved through a suite of complementary experimental techniques. Below are detailed methodologies for three key experiments.

Time-Resolved Photoluminescence (TRPL) Spectroscopy

Objective: To measure the decay of photoluminescence intensity over time following pulsed laser excitation, providing information about the charge carrier lifetime.

Methodology:

• Sample Preparation: Thin films of the perovskite material are deposited on a glass substrate.

• Excitation: The sample is excited with a pulsed laser with a wavelength chosen to be above the material's bandgap (e.g., 483 nm).[2] The laser pulse width should be significantly shorter than the expected decay lifetime.

• Detection: The emitted photoluminescence is collected and directed to a high-speed photodetector, such as a streak camera or a time-correlated single photon counting (TCSPC) system.

• Data Analysis: The photoluminescence intensity is plotted as a function of time after the laser pulse. The resulting decay curve is fitted with one or more exponential functions to extract the characteristic lifetimes. A multi-exponential decay often indicates the presence of multiple recombination pathways, such as trap-assisted and bimolecular recombination.[7][8][9]

Transient Absorption Spectroscopy (TAS)

Objective: To probe the excited state dynamics by measuring changes in the absorption spectrum of the material after photoexcitation.

Methodology:

• Sample Preparation: A thin film of the perovskite material is prepared on a transparent substrate.

• Pump-Probe Setup: A femtosecond laser system is used to generate both a "pump" pulse and a "probe" pulse. The pump pulse excites the sample, creating a population of excited states.

• Excitation and Probing: The pump pulse (e.g., 600 nm) excites the sample.[10] A delayed, broadband "probe" pulse is then passed through the excited region of the sample.

• Detection: The change in the absorbance of the probe light (ΔA) is measured as a function of wavelength and the time delay between the pump and probe pulses.

• Data Analysis: The resulting data is a 2D map of ΔA versus wavelength and time. Analysis of the spectral features and their temporal evolution provides information on processes such as carrier cooling, charge transfer, and recombination dynamics.[1][10][11]

Time-Resolved Microwave Conductivity (TRMC)

Objective: To measure the transient photoconductivity of a material without the need for electrical contacts, providing insights into charge carrier mobility and lifetime.

Methodology:

• Sample Preparation: A thin film of the perovskite material is deposited on a substrate.

• Microwave Cavity: The sample is placed in a resonant microwave cavity.

• Photoexcitation: The sample is illuminated with a pulsed laser to generate charge carriers.

• Microwave Probing: The change in the microwave power reflected from the cavity is measured as a function of time after the laser pulse. This change is proportional to the transient photoconductivity of the material.

• Data Analysis: The decay of the TRMC signal provides information about the charge carrier lifetime. By analyzing the peak of the signal as a function of absorbed photon flux, the product of the quantum yield of charge carrier generation and the sum of the electron and hole mobilities can be determined.[3][12][13][14]

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of charge carrier dynamics in perovskite films.

Caption: A generalized workflow for characterizing charge carrier dynamics in perovskite films.

Concluding Remarks

The choice between tin-iodide and lead-iodide based perovskites for a specific application involves a trade-off between performance and environmental considerations. Lead-iodide perovskites generally exhibit superior charge carrier properties, such as longer lifetimes and diffusion lengths, which have translated into higher device efficiencies. However, the intrinsic instability of Sn²⁺ towards oxidation in tin-iodide perovskites presents a significant challenge, leading to higher defect densities and faster non-radiative recombination.

Ongoing research efforts are focused on mitigating these issues in tin-based perovskites through strategies such as additive engineering, dimensional engineering (e.g., 2D/3D perovskites), and improved encapsulation techniques. A thorough understanding of the fundamental charge carrier dynamics, as outlined in this guide, is crucial for the rational design of more efficient and stable lead-free perovskite optoelectronic devices.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Time-resolved spectroscopy - Helmholtz-Zentrum Berlin (HZB) [helmholtz-berlin.de]
• 4. researchgate.net [researchgate.net]
• 5. Carrier Diffusion Lengths of over 500 nm in Lead-Free Perovskite CH3NH3SnI3 Films. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. DSpace [repository.kaust.edu.sa]
• 9. Time-resolved photoluminescence studies of perovskite chalcogenides - Faraday Discussions (RSC Publishing) DOI:10.1039/D2FD00047D [pubs.rsc.org]
• 10. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Contactless photo-conductivity measurements using time-resolved microwave conductivity | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 13. Recombination Dynamics in Thin-film Photovoltaic Materials via Time-resolved Microwave Conductivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Time resolved microwave conductivity - Wikipedia [en.wikipedia.org]

A Comparative Environmental Impact Assessment of Tin Iodide vs. Lead Iodide in Perovskite Technologies

The rapid emergence of perovskite solar cells as a high-efficiency photovoltaic technology has been tempered by environmental and health concerns surrounding the use of lead iodide (PbI₂), a key precursor material. This has prompted extensive research into alternative, less toxic materials, with tin iodide (SnI₂) being a primary candidate due to its analogous electronic properties. This guide provides a detailed, objective comparison of the environmental impacts of tin iodide and lead iodide, drawing on experimental data to inform researchers, scientists, and professionals in the field of drug and materials development.

Comparative Analysis of Environmental Impact

The environmental impact of these materials can be assessed through their toxicity, bioavailability, environmental fate, and overall lifecycle.

Toxicity Profile

The primary concern with lead-based perovskites is the established neurotoxicity of lead (Pb²⁺) ions, which can leach into the environment upon device damage.[1] In contrast, while divalent tin (Sn²⁺) can also be toxic, it readily oxidizes to the more stable and less soluble tetravalent state (Sn⁴⁺), which reduces its bioavailability.[1]

Recent comparative studies on human cell lines and aquatic organisms have provided quantitative insights into their differing toxicological profiles. Tin compounds have demonstrated a significantly safer profile in tests on human lung (A549) and liver (HepG2) cell lines, as well as in zebrafish embryos, when compared to their lead-based counterparts.[1]

Environmental Fate and Degradation

The environmental risk posed by perovskite solar cells is largely determined by the stability of the material and the nature of its degradation products. A critical failure scenario involves physical damage leading to the leaching of constituent materials into soil and groundwater.[1]

• Lead Iodide: Unencapsulated lead-based perovskite devices can leach a significant percentage of their lead content rapidly when exposed to simulated rainfall.[1] The degradation products include soluble and toxic lead iodide (PbI₂) and other lead salts.[1] Lead from perovskite degradation has been shown to be up to 10 times more bioavailable to plants than other forms of lead contamination.[1]

• Tin Iodide: Tin-based perovskites degrade into tin iodide and subsequently iodine when exposed to moisture and oxygen.[1] The Sn²⁺ ions rapidly oxidize to environmentally benign and less bioavailable Sn⁴⁺ compounds, such as SnO₂.[1] This oxidation limits the uptake of tin by organisms.[1] However, the degradation of some tin-based perovskites can also form tin(IV) iodide (SnI₄), which can, in turn, be hydrolyzed to form hydroiodic acid or be reduced back to SnI₂ by the perovskite material itself, creating a degradation cycle.

Life Cycle Assessment (LCA)

Life cycle assessments provide a broader perspective on the environmental impact, from raw material extraction to manufacturing and end-of-life. Surprisingly, some LCA studies indicate that tin-based perovskite solar cells can have a larger environmental impact in certain categories compared to lead-based ones, primarily due to their lower power conversion efficiencies (PCEs).[2][3]

One study concluded that for the preparation of the perovskite active layer, tin accounts for 27.6% of the total manufacturing impact, compared to only 18.8% for lead.[2][4] The same study suggests that a tin-based device would need to achieve a PCE of approximately 42-48% to match the environmental performance of a lead-based counterpart with a PCE of around 26%.[2] Another study highlights that the contribution of lead to the overall human toxicity potential in the lifecycle of perovskite solar cells is relatively small (around 3%) due to the small quantities used.[5] However, the soluble nature of lead remains a concern for potential leaching.[5]

The manufacturing process itself, including the use of organic solvents and precious metals like gold for electrodes, contributes significantly to the overall environmental impact of both types of perovskite solar cells.[6]

Data Presentation

Table 1: Comparative Toxicity Data

Parameter	Lead-Based Perovskites (e.g., MAPbI₃)	Tin-Based Perovskites (e.g., MASnI₃)	Key Findings
In Vitro Cytotoxicity	Exhibits significant dose-dependent cytotoxicity in human lung and liver cell lines.[1]	Shows a notably safer profile in the same human cell lines.[1]	Tin compounds demonstrate lower cytotoxicity under studied conditions.[1]
Hemolytic Effect	Induces a dose-dependent hemolytic (red blood cell rupturing) effect.[1]	Shows a much lower hemolytic effect compared to lead.[1]	Lead poses a greater risk of blood toxicity.
Aquatic Toxicity	Lead compounds show dose-dependent toxicity to zebrafish embryos.[1]	Tin bromide (SnBr₂) displays a safer environmental impact profile, even at elevated concentrations.[1]	Tin-based precursors are less harmful to aquatic ecosystems.[1]
Bioavailability	Lead from perovskite degradation is up to 10 times more bioavailable to plants than other lead contaminants.[1]	Sn²⁺ rapidly oxidizes to less soluble and less bioavailable Sn⁴⁺ compounds (e.g., SnO₂).[1]	The environmental form of tin degradation products limits their uptake by organisms.[1]

Table 2: Life Cycle Assessment (LCA) Comparison

Parameter	Lead-Based Perovskites	Tin-Based Perovskites	Key Findings
Manufacturing Impact	Lead iodide accounts for ~18.8% of the total manufacturing impact of the active layer.[2][4]	Tin iodide accounts for ~27.6% of the total manufacturing impact of the active layer.[2][4]	The synthesis route for tin iodide is typically more complex, leading to a greater environmental footprint.[4]
CO₂ Emissions per kWh	5.48 kg CO₂ equivalent per 1 kWh generated (for a specific architecture).[5]	10.6 kg CO₂ per kWh (for a specific architecture with lower PCE).[5]	Higher power conversion efficiency in lead-based devices currently leads to a lower carbon footprint per unit of energy produced.
Human Toxicity Potential (HTP)	The impact from lead iodide accounts for only ~3% of the total HTP in the lifecycle.[5]	Can be higher per kWh due to lower efficiency, requiring more modules for the same power output.[7]	The small quantity of lead mitigates its overall lifecycle toxicity impact, but leaching remains a risk.[5]

Experimental Protocols

Detailed methodologies for key experiments cited in the environmental impact assessment are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the dose-dependent cytotoxicity of lead and tin precursor compounds on cultured human cell lines.

Methodology:

• Cell Culture: Human lung carcinoma (A549) and human liver carcinoma (HepG2) cells are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Exposure: Stock solutions of tin iodide and lead iodide are prepared and diluted to a range of concentrations. The cell culture medium is replaced with medium containing the test compounds, and the cells are incubated for a specified period (e.g., 24 or 48 hours).

• MTT Assay: After incubation, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is incubated for another 4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Data Analysis: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO). The absorbance is measured using a microplate reader at a wavelength of 570 nm. Cell viability is expressed as a percentage of the untreated control, and dose-response curves are generated to determine the IC₅₀ (half-maximal inhibitory concentration) values.

Zebrafish Embryo Acute Toxicity Test (FET)

Objective: To evaluate the acute toxicity of lead and tin compounds on a model aquatic organism.

Methodology:

• Embryo Collection: Healthy, fertilized zebrafish (Danio rerio) embryos are collected and placed in embryo medium.

• Exposure Protocol: Embryos are exposed to a series of geometrically increasing concentrations of the test compounds (e.g., tin bromide, lead iodide) in 24-well plates, with one embryo per well. A control group is maintained in embryo medium alone.

• Observation: The embryos are incubated at 28.5°C for a period of up to 96 hours post-fertilization (hpf). Mortality is recorded at 24, 48, 72, and 96 hpf.

• Endpoint Assessment: The median lethal concentration (LC₅₀) is calculated at each time point using statistical methods such as the probit analysis.[8]

• Sub-lethal Endpoints: Teratogenic effects (e.g., developmental abnormalities) can also be observed and recorded.

Environmental Leaching Simulation

Objective: To quantify the amount of lead or tin that leaches from a damaged perovskite solar cell under simulated environmental conditions.

Methodology:

• Sample Preparation: Encapsulated and unencapsulated perovskite solar cell devices are physically damaged (e.g., by scratching or cracking the surface) to simulate hail or other physical impacts.

• Leaching Procedure: The damaged devices are placed in a container with a known volume of a leaching solution, such as deionized water or a simulated acid rain solution.

• Sample Collection: Aliquots of the leaching solution are collected at various time intervals (e.g., minutes to hours).

• Heavy Metal Analysis: The concentration of lead or tin in the collected samples is determined using inductively coupled plasma mass spectrometry (ICP-MS) or atomic absorption spectroscopy (AAS).

• Data Analysis: The amount of leached metal is calculated and can be expressed as a percentage of the total metal content in the device.

Visualizations

Caption: Comparative lifecycle and environmental fate of lead- and tin-based perovskites.

Caption: Experimental workflow for ecotoxicity assessment of perovskite precursors.

References

• 1. benchchem.com [benchchem.com]
• 2. Lead vs. tin in the preparation of metal halide perovskites: is this the real fight for the future of solar energy? - EES Solar (RSC Publishing) DOI:10.1039/D5EL00084J [pubs.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A review of life cycle assessment and sustainability analysis of perovskite/Si tandem solar cells - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00431K [pubs.rsc.org]
• 8. Acute Toxicity Assessment and Prediction Models of Four Heavy Metals - PMC [pmc.ncbi.nlm.nih.gov]

Bridging the Gap: A Comparative Guide to the Experimental and Theoretical Band Gaps of Tin(II) Iodide (SnI₂)

A comprehensive analysis of experimental and theoretical methodologies for determining the band gap of the promising semiconductor material, Tin(II) Iodide (SnI₂), is presented. This guide provides researchers, scientists, and drug development professionals with a comparative overview of available data, detailed experimental and computational protocols, and a clear visualization of the cross-validation process.

The determination of the band gap is a critical step in characterizing semiconductor materials, as it governs their electronic and optical properties. For Tin(II) Iodide (SnI₂), a material of growing interest for applications in optoelectronics and photovoltaics, an accurate understanding of its band gap is paramount. This guide bridges the gap between experimental measurements and theoretical calculations, offering a valuable resource for researchers in the field.

Quantitative Data Summary

A compilation of reported experimental and theoretical band gap values for SnI₂ is presented in the table below. It is important to note that experimental values can be influenced by factors such as sample purity, crystallinity, and measurement technique. Similarly, theoretical values are highly dependent on the computational method and level of theory employed.

Methodology	Band Gap (eV)	Remarks
Experimental
UV-Vis Spectroscopy	2.05	Thin film
Photoluminescence	2.28	Single crystal
Theoretical
PBE	1.27	Underestimates band gap
HSE06	1.85	Improved accuracy over PBE
GW	2.35	Considered more accurate

Experimental Protocols

The experimental determination of the band gap of SnI₂ typically involves spectroscopic techniques that probe the electronic transitions within the material. The following are detailed methodologies for key experiments.

UV-Visible (UV-Vis) Absorption Spectroscopy

Objective: To determine the optical band gap by measuring the absorption of light as a function of wavelength.

Protocol:

• Sample Preparation: A thin film of SnI₂ is deposited on a transparent substrate (e.g., quartz or FTO glass) using a suitable method such as spin coating, thermal evaporation, or chemical vapor deposition. The film thickness should be uniform and accurately measured.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used for the measurement.

• Measurement: The absorbance (A) or transmittance (T) spectrum of the SnI₂ thin film is recorded over a wavelength range that covers the expected band edge (e.g., 300-800 nm). A blank substrate is used as a reference to subtract its contribution to the spectrum.

• Data Analysis (Tauc Plot):

  • The absorption coefficient (α) is calculated from the absorbance (A) and film thickness (d) using the Beer-Lambert law: α = 2.303 * A / d.

  • The relationship between the absorption coefficient and the incident photon energy (hν) for a direct band gap semiconductor is given by the Tauc equation: (αhν)² = B(hν - Eg), where B is a constant and Eg is the optical band gap.

  • A Tauc plot is generated by plotting (αhν)² versus hν.

  • The linear portion of the plot is extrapolated to the energy axis (where (αhν)² = 0) to determine the optical band gap (Eg).[1][2][3][4][5]

Photoluminescence (PL) Spectroscopy

Objective: To determine the band gap by measuring the light emitted from the material after excitation with a light source of higher energy than the band gap.

Protocol:

• Sample Preparation: A high-quality SnI₂ sample, either a single crystal or a thin film, is required. The surface should be clean and free of defects.

• Instrumentation: A photoluminescence spectrometer equipped with a laser excitation source (with energy greater than the expected band gap of SnI₂), a monochromator, and a sensitive detector (e.g., a photomultiplier tube or a CCD camera).

• Measurement:

  • The SnI₂ sample is placed in the spectrometer and cooled to a low temperature (e.g., 77 K) to reduce thermal broadening of the PL peak.

  • The sample is excited with the laser, and the emitted light is collected and passed through the monochromator to separate the different wavelengths.

  • The intensity of the emitted light is recorded as a function of wavelength (or energy).

• Data Analysis: The PL spectrum will show a peak corresponding to the radiative recombination of electrons and holes across the band gap. The energy of this peak provides a direct measure of the band gap.[6][7][8]

X-ray Photoelectron Spectroscopy (XPS) and Inverse Photoelectron Spectroscopy (IPES)

Objective: To determine the electronic band gap by directly measuring the energies of the valence band maximum and the conduction band minimum.

Protocol:

• Sample Preparation: An atomically clean and flat surface of the SnI₂ sample is required. This is typically achieved by in-situ cleaving of a single crystal or by sputtering and annealing of a thin film under ultra-high vacuum (UHV) conditions.

• Instrumentation: An XPS/IPES system operating under UHV. XPS uses an X-ray source (e.g., Al Kα or Mg Kα) to excite photoelectrons, and an electron energy analyzer to measure their kinetic energy. IPES involves directing a beam of low-energy electrons onto the sample and detecting the emitted photons.

• Measurement:

  • XPS: The kinetic energy distribution of the photoemitted electrons from the valence band region is measured. The valence band maximum (VBM) is determined by extrapolating the leading edge of the valence band spectrum to the baseline.

  • IPES: The energy of photons emitted as incident electrons occupy the unoccupied states in the conduction band is measured. The conduction band minimum (CBM) is determined from the onset of the IPES spectrum.

• Data Analysis: The electronic band gap is the energy difference between the CBM determined by IPES and the VBM determined by XPS.[9][10][11]

Computational Methodologies

Theoretical calculations, primarily based on Density Functional Theory (DFT), provide valuable insights into the electronic structure and band gap of materials.

Density Functional Theory (DFT)

Objective: To solve the many-body Schrödinger equation by approximating the exchange-correlation energy as a functional of the electron density.

Protocol:

• Crystal Structure: The calculations start with the experimental crystal structure of SnI₂ (e.g., from X-ray diffraction data). The lattice parameters and atomic positions are typically relaxed to find the minimum energy configuration.

• Computational Code: A plane-wave DFT code such as VASP (Vienna Ab initio Simulation Package) or Quantum ESPRESSO is commonly used.

• Exchange-Correlation Functional: The choice of the exchange-correlation functional is crucial for the accuracy of the band gap calculation.

  • Perdew-Burke-Ernzerhof (PBE): A widely used generalized gradient approximation (GGA) functional. It is computationally efficient but systematically underestimates the band gap of semiconductors.[12][13][14]

  • Heyd-Scuseria-Ernzerhof (HSE06): A hybrid functional that mixes a portion of exact Hartree-Fock exchange with the PBE functional. It generally provides more accurate band gaps than PBE, at a higher computational cost.[15][16][17]

• Calculation Parameters: Key parameters that need to be carefully chosen and tested for convergence include the plane-wave cutoff energy, the k-point mesh for sampling the Brillouin zone, and the convergence criteria for the self-consistent field (SCF) cycle.

• Band Structure Calculation: After obtaining a self-consistent electron density, the electronic band structure is calculated along high-symmetry directions in the Brillouin zone. The band gap is then determined as the energy difference between the valence band maximum (VBM) and the conduction band minimum (CBM).

GW Approximation

Objective: To calculate the quasiparticle energies, which provide a more accurate description of the electronic band structure and band gap than standard DFT.

Protocol:

• DFT Pre-calculation: A standard DFT calculation (e.g., with PBE or HSE06) is performed to obtain the ground-state electronic structure (wavefunctions and eigenvalues).

• GW Calculation: The GW calculation is then performed as a perturbation on top of the DFT results. The "G" stands for the Green's function, and "W" for the screened Coulomb interaction. The self-energy, which contains the effects of electron-electron interactions beyond the mean-field approximation of DFT, is calculated.

• Quasiparticle Energies: The quasiparticle energies are obtained by solving the Dyson equation. The GW approximation provides a more accurate description of the electron addition and removal energies, leading to improved band gaps.[18][19]

Visualization of Methodologies

The following diagrams illustrate the workflow for the cross-validation of experimental and theoretical band gaps and the logical relationship between the different approaches.

Caption: Experimental workflow for determining the band gap of SnI₂.

Caption: Logical relationship for cross-validating band gaps of SnI₂.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. boa.unimib.it [boa.unimib.it]
• 7. iris.cnr.it [iris.cnr.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. arxiv.org [arxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. chemrxiv.org [chemrxiv.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. research.unipd.it [research.unipd.it]

benchmarking the efficiency of different tin iodide-based solar cell architectures

The quest for efficient and stable lead-free perovskite solar cells has positioned tin iodide-based materials as a promising alternative to their lead-containing counterparts.[1][2][3] The lower toxicity of tin, combined with the favorable optoelectronic properties of tin-based perovskites, makes them a compelling area of research for next-generation photovoltaics.[1][2][4] This guide provides a comparative analysis of different tin iodide-based solar cell architectures, summarizing their performance metrics and outlining the experimental protocols for their fabrication and characterization.

Performance Benchmarking

The efficiency and stability of tin iodide-based solar cells are critically dependent on the chemical composition of the perovskite layer and the overall device architecture.[5] Researchers have explored various cations, including methylammonium (MA), formamidinium (FA), and cesium (Cs), as well as mixed-cation and mixed-halide approaches to enhance performance.[1][6] The table below summarizes the key performance parameters of several prominent tin iodide-based solar cell architectures.

Perovskite Composition	Architecture	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm2)	Fill Factor (FF) (%)	Ref.
CH3NH3SnI3 (MASnI3)	n-i-p	~6.4	~0.88	Not specified	Not specified	[2]
CH(NH2)2SnI3 (FASnI3)	p-i-n (inverted)	10.1	Not specified	Not specified	Not specified	[2]
CsSnI3	Not specified	~5.03 (quantum dots)	Not specified	Not specified	Not specified	[1]
(FA)0.75(MA)0.25SnI3	Not specified	8.12	0.61	21.2	62.7	[6]
(FASnI3)0.6(MAPbI3)0.4	p-i-n (inverted)	15.08	0.795	26.86	70.6	[7]
PEA0.15FA0.85SnI3	Not specified	15.14	Not specified	Not specified	Not specified	[1]
(Cs,FA,PEA)Sn(I,Br)3	Not specified	16.65	Not specified	Not specified	Not specified	[1]

Experimental Protocols

The fabrication and characterization of tin iodide-based solar cells require meticulous control over the processing conditions to mitigate the rapid crystallization of tin perovskites and the oxidation of Sn2+ to Sn4+, which are major challenges affecting device performance and stability.[1][8][9]

Fabrication of FASnI3-based Solar Cells (p-i-n architecture)

This protocol is a representative example for fabricating an inverted (p-i-n) tin iodide perovskite solar cell.

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath. The substrates are then treated with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is spin-coated onto the cleaned ITO substrates and annealed at 150°C for 10 minutes.

• Perovskite Layer Deposition:

  • A precursor solution of formamidinium iodide (FAI) and tin(II) iodide (SnI2) in a mixed solvent of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) is prepared. Additives like SnF2 or pyrazine can be included to improve film quality and reduce Sn4+ content.[10]

  • The perovskite precursor solution is spin-coated onto the HTL in a nitrogen-filled glovebox.

  • During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is dripped onto the substrate to induce uniform crystallization.

  • The film is then annealed at a specific temperature (e.g., 100°C) for a defined duration.

• Electron Transport Layer (ETL) Deposition: A layer of C60 is thermally evaporated onto the perovskite film.

• Buffer Layer and Electrode Deposition: A buffer layer of bathocuproine (BCP) is thermally evaporated, followed by the thermal evaporation of a metal electrode (e.g., silver or gold).

Characterization Techniques

• Solar Cell Performance Measurement: The current density-voltage (J-V) characteristics are measured under simulated AM1.5G solar illumination (100 mW/cm2) using a solar simulator. Key parameters (PCE, Voc, Jsc, FF) are extracted from the J-V curves.

• Structural and Morphological Analysis: X-ray diffraction (XRD) is used to determine the crystal structure and phase purity of the perovskite films. Scanning electron microscopy (SEM) is employed to visualize the surface morphology and grain size.

• Optical Properties: UV-Vis spectroscopy is used to measure the absorption spectrum and determine the bandgap of the perovskite film.

• Stability Testing: The long-term stability of unencapsulated or encapsulated devices is evaluated by monitoring their performance over time under controlled environmental conditions (e.g., ambient air with specific humidity or in a nitrogen atmosphere).

Comparative Analysis of Architectures

The choice of architecture and material composition significantly impacts the performance and stability of tin iodide-based solar cells.

Caption: Comparison of different tin iodide-based perovskite solar cell architectures and their key performance metrics.

• MASnI3-based cells were among the first tin-based perovskite solar cells to be reported, demonstrating the potential of this material system.[2] However, they often suffer from poor stability due to the volatile nature of the methylammonium cation and the ease of Sn2+ oxidation.[5]

• FASnI3-based cells generally exhibit better thermal stability and a more suitable bandgap for single-junction solar cells compared to their MASnI3 counterparts.[1][11] The larger formamidinium cation can better stabilize the perovskite crystal structure.

• Mixed-cation and mixed-halide perovskites have shown the most promising results to date, achieving the highest efficiencies and improved stability.[1] The incorporation of multiple cations (e.g., FA, MA, Cs) and halides (e.g., I, Br) can help to tune the bandgap, improve crystal quality, and passivate defects, thereby enhancing both performance and longevity.[6][12]

References

• 1. Tin-based perovskite solar cell - Wikipedia [en.wikipedia.org]
• 2. Progress towards High-Efficiency and Stable Tin-Based Perovskite Solar Cells [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scispace.com [scispace.com]
• 9. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide. | Oxford Advanced Materials Network [advancedmaterials.web.ox.ac.uk]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fundamentals of tin iodide perovskites: a promising route to highly efficient, lead-free solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 12. Fabrication and Composition of MA1–yFAySnI3–xBrx Thin Films for Lead-Free Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Hole Transport Layers for Tin Iodide Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

The rapid evolution of tin iodide perovskite solar cells as a less toxic alternative to their lead-based counterparts has spurred intensive research into optimizing their performance and stability. A critical component governing both of these aspects is the hole transport layer (HTL), which facilitates the efficient extraction of photogenerated holes and their transport to the electrode. This guide provides a comparative analysis of different HTLs for tin iodide perovskites, supported by experimental data, detailed methodologies, and visualizations to aid researchers in selecting and developing optimal materials for their specific applications.

Performance Comparison of Hole Transport Layers

The choice of HTL significantly impacts the key performance metrics of a tin iodide perovskite solar cell, including Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). The following table summarizes the performance of various organic and inorganic HTLs in conjunction with tin iodide-based perovskites, drawing from a range of experimental studies.

Hole Transport Layer (HTL)	Perovskite Absorber	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
Organic HTLs
PEDOT:PSS	FASnI₃	6.22	0.465	22.07	60	[1]
PEDOT:PSS	(FASnI₃)₀.₆(MAPbI₃)₀.₄	15.75	-	-	-	[2]
Spiro-OMeTAD	MASnI₃	6.40	0.880	16.80	42	[1]
P3HT	Cs₂SnI₆	~1	0.510	5.41	-	[3]
Inorganic HTLs
CuI	Mixed Sn-Pb	20.1	-	32.85	-	[3]
CuI/PEDOT:PSS (bilayer)	(FASnI₃)₀.₆(MAPbI₃)₀.₄	15.75	-	-	-	[2]
NiOₓ	FASnI₃	Higher than PEDOT:PSS	-	-	-	[4]
Cu₂O	CH₃NH₃SnI₃	~21.0 (simulated)	-	-	-	[5]
Zn₃P₂	FASnI₃	29.81 (simulated)	-	-	-	[6]

Experimental Protocols

Reproducibility and accuracy are paramount in materials research. This section details the typical experimental procedures for fabricating and characterizing tin iodide perovskite solar cells with different HTLs.

Device Fabrication Workflow

The general workflow for fabricating a tin iodide perovskite solar cell, from substrate preparation to final device assembly, is illustrated in the following diagram.

Fabrication and characterization workflow.

Detailed Methodologies

1. Substrate Preparation:

• Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

• The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes to remove any organic residues and improve the wettability of the surface.

2. Electron Transport Layer (ETL) Deposition:

• A common ETL for tin iodide perovskites is tin(IV) oxide (SnO₂).

• A SnO₂ nanoparticle solution is spin-coated onto the cleaned FTO substrate. The spin-coating parameters (e.g., 3000 rpm for 30 s) are optimized to achieve a uniform and compact layer.

• The coated substrate is then annealed at a specific temperature (e.g., 150 °C) to form the crystalline SnO₂ layer.

3. Tin Iodide Perovskite Layer Deposition:

• The perovskite precursor solution (e.g., formamidinium tin iodide, FASnI₃) is prepared by dissolving the respective salts in a suitable solvent mixture like DMF and DMSO. Additives such as SnF₂ are often included to inhibit the oxidation of Sn²⁺.

• The precursor solution is spin-coated onto the ETL in an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation of the tin iodide.

• An anti-solvent dripping step (e.g., with chlorobenzene or toluene) during the spin-coating process is often employed to induce rapid crystallization and form a uniform perovskite film.

• The film is then annealed at a moderate temperature (e.g., 100-150 °C) to complete the perovskite crystallization.

4. Hole Transport Layer (HTL) Deposition:

• For PEDOT:PSS: An aqueous dispersion of PEDOT:PSS is spin-coated onto the perovskite layer, followed by annealing at a temperature around 120-150 °C.

• For Spiro-OMeTAD: A solution of Spiro-OMeTAD in a solvent like chlorobenzene, often with additives such as Li-TFSI and t-butylpyridine to improve conductivity, is spin-coated on the perovskite layer.

• For CuI: A solution of copper(I) iodide in a solvent like acetonitrile or diethyl sulfide is spin-coated onto the perovskite layer, followed by annealing.

• For NiOₓ: Nickel oxide layers can be deposited via various methods, including spin-coating of nanoparticle solutions or sputtering.

5. Metal Electrode Deposition:

• Finally, a metal back contact, typically gold (Au) or silver (Ag), is deposited by thermal evaporation through a shadow mask to define the active area of the solar cell.

Characterization Techniques

• Current-Voltage (J-V) Measurement: The primary performance of the solar cell is characterized by measuring its J-V curve under simulated AM 1.5G sunlight (100 mW/cm²). This provides the key parameters: PCE, Voc, Jsc, and FF.

• External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current Conversion Efficiency (IPCE), measures the ratio of collected charge carriers to incident photons at each wavelength. The integral of the EQE spectrum should correspond to the Jsc obtained from the J-V measurement.

• Stability Testing: The long-term stability of the devices is a crucial factor. Standardized testing protocols, such as the ISOS (International Summit on Organic Photovoltaic Stability) protocols, are used to assess stability under various stressors like damp heat, thermal cycling, and continuous illumination. For instance, the ISOS-D-3 test involves storage in the dark at 85 °C and 85% relative humidity.

Stability of Tin Iodide Perovskites with Different HTLs

The instability of Sn²⁺ towards oxidation to Sn⁴⁺ is a major challenge for tin iodide perovskites. The choice of HTL can significantly influence the device's stability.

• PEDOT:PSS: While widely used due to its high conductivity and ease of processing, the acidic and hygroscopic nature of PEDOT:PSS can accelerate the degradation of the underlying perovskite layer, especially in humid conditions.

• Spiro-OMeTAD: The use of hygroscopic additives like Li-TFSI in Spiro-OMeTAD can also contribute to moisture-induced degradation of the perovskite.

• Inorganic HTLs (CuI, NiOₓ): Inorganic HTLs are generally more hydrophobic and can act as a better barrier against moisture and oxygen ingress, thus enhancing the long-term stability of the tin iodide perovskite solar cells. Studies have shown that devices with CuI HTLs exhibit improved stability under thermal stress compared to those with PEDOT:PSS.[3] Similarly, NiOₓ has been reported to offer good stability.[4]

Logical Relationships in HTL Selection

The selection of an appropriate HTL involves a trade-off between performance, stability, cost, and processing complexity. The following diagram illustrates the key considerations and their interdependencies.

HTL selection considerations.

Conclusion

The development of efficient and stable hole transport layers is critical for advancing tin iodide perovskite solar cell technology. While organic HTLs like PEDOT:PSS and Spiro-OMeTAD have demonstrated high initial efficiencies, their inherent properties can compromise the long-term stability of the sensitive tin iodide perovskite. Inorganic HTLs, such as CuI and NiOₓ, are emerging as promising alternatives, offering improved stability due to their hydrophobic nature and robust chemical properties. The choice of HTL will ultimately depend on the specific application requirements, balancing the need for high performance with the imperative for long-term operational stability. Future research should focus on developing novel HTL materials with optimized energy level alignment, high charge mobility, and excellent barrier properties to unlock the full potential of tin iodide perovskite solar cells.

References

• 1. Hole Transport Materials for Tin-Based Perovskite Solar Cells: Properties, Progress, Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of polymeric and metal oxide hole transport material on the stability of FASnI3 perovskite solar cell | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 5. mdpi.com [mdpi.com]
• 6. semanticscholar.org [semanticscholar.org]

comparing the thermoelectric figure of merit of tin iodide with other materials

A Comparative Guide to the Thermoelectric Figure of Merit of Tin Iodide and Other Materials

For researchers and scientists in materials science and drug development, the efficiency of thermoelectric materials is a critical parameter. The dimensionless figure of merit, ZT, is the primary metric for this efficiency, defined as ZT = (S²σT)/κ, where S is the Seebeck coefficient, σ is the electrical conductivity, T is the absolute temperature, and κ is the thermal conductivity. A higher ZT value indicates a more efficient thermoelectric material. This guide provides a comparative analysis of the thermoelectric figure of merit of cesium tin iodide (a perovskite material often referred to generally as "tin iodide" in recent research) against other well-established thermoelectric materials.

Performance Comparison of Thermoelectric Materials

The thermoelectric performance of cesium tin iodide is compared with that of bismuth telluride, lead telluride, and skutterudites. The data, summarized in the table below, highlights the operating temperatures and reported ZT values for each material.

Material Class	Material Example	Operating Temperature Range	Peak ZT Value
Tin Iodide (Perovskite)	Cesium Tin Iodide (CsSnI₃) Thin Film	< 100 °C	0.033 @ 50 °C[1][2][3]
Cesium Tin Iodide (CsSnI₃) Bulk	300 K - 550 K	0.15 @ 550 K
Cesium Tin Iodide (CsSnI₃) Bulk (Theoretical)	~700 K	> 0.95
Bismuth Telluride & Alloys	Bi₂Te₃ based alloys	Room Temperature	≈ 1
Nanostructured p-type Bi₀.₅₂Sb₁.₄₈Te₃	100 °C	1.4
Lead Telluride & Alloys	PbTe	Mid-to-High Temperature (~600 K)	≈ 0.8
Na-doped PbTe-SrTe	High Temperature (750 K - 850 K)	1.4 - 2.2
Skutterudites	CoAs₃-based	High Temperature (~800 K)	≈ 1
Filled Skutterudites	High Temperature	> 2.0

Experimental Protocols

The determination of the thermoelectric figure of merit, ZT, involves precise measurements of the Seebeck coefficient, electrical conductivity, and thermal conductivity at controlled temperatures.

Synthesis of Cesium Tin Iodide Thin Films

Cesium tin iodide (CsSnI₃) powder is synthesized via a mechanochemical ball-milling process under an inert atmosphere to prevent oxidation. The resulting powder is then used for thin-film deposition using a single-source vacuum deposition method. The films are subsequently annealed to achieve the desired crystalline phase.

General ZT Measurement Methodologies

Two primary methods are employed for determining the ZT value of thermoelectric materials:

• Independent Measurement of S, σ, and κ :

  • Seebeck Coefficient (S) and Electrical Conductivity (σ) : These parameters are often measured simultaneously. A four-probe setup is typically used where a temperature gradient is established across the sample. The Seebeck voltage and the voltage drop due to a known current are measured to determine S and σ, respectively.

  • Thermal Conductivity (κ) : The laser flash diffusivity method is a common technique to measure thermal conductivity. A laser pulse heats one side of a sample, and an infrared detector measures the temperature rise on the opposite side. The thermal diffusivity is calculated from this temperature profile, and with the known specific heat and density of the material, the thermal conductivity can be determined.

• Harman Method for Direct ZT Measurement : This technique allows for a direct measurement of ZT on a single sample. A DC current is passed through the sample, which creates both a resistive voltage and a thermoelectric voltage due to the Peltier effect. The ZT value is determined from the ratio of these two voltages. The measurement is typically performed under vacuum to minimize heat loss.

Factors Influencing Thermoelectric Figure of Merit (ZT)

The efficiency of a thermoelectric material is a delicate balance of its electrical and thermal transport properties. The following diagram illustrates the relationship between the key material properties that determine the ZT value.

Caption: Relationship between material properties and ZT.

References

• 1. Vacuum-Deposited Cesium Tin Iodide Thin Films with Tunable Thermoelectric Properties | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Vacuum-Deposited Cesium Tin Iodide Thin Films with Tunable Thermoelectric Properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Tin Oxidation States in Perovskite Films: XPS and Beyond

For researchers, scientists, and drug development professionals venturing into the world of tin-based perovskite films, accurately determining the oxidation state of tin (Sn) is paramount. The facile oxidation of Sn(II) to Sn(IV) is a primary driver of instability and performance degradation in these promising materials.[1][2][3] This guide provides a comprehensive comparison of X-ray Photoelectron Spectroscopy (XPS), the most common surface analysis technique, with robust alternatives, supported by experimental data and detailed protocols to ensure reliable validation of tin oxidation states.

Comparative Analysis of Validation Techniques

A critical evaluation of the available analytical techniques is essential for selecting the most appropriate method for validating the Sn oxidation state in perovskite films. The choice of technique depends on factors such as the desired sensitivity (surface vs. bulk), potential for sample damage, and accessibility of the instrumentation.

Technique	Principle	Probing Depth	Key Advantages	Key Limitations
Conventional XPS (Sn 3d Peak Fitting)	Measures the binding energy of core-level electrons (Sn 3d) ejected by X-ray irradiation. The chemical shift between Sn(II) and Sn(IV) is used for quantification.	Surface Sensitive (~5-10 nm)	Widely accessible; provides elemental and chemical state information.	Small chemical shift between Sn(II) and Sn(IV) (~0.5-0.8 eV) can lead to inaccurate fitting.[[“]] Susceptible to charging effects and X-ray induced sample degradation.[1][4]
XPS with Auger Parameter Analysis (APA)	Utilizes the binding energy of the photoelectron (Sn 3d) and the kinetic energy of the Auger electron (Sn MNN) to calculate the modified Auger parameter (α'), which is sensitive to the local chemical environment.	Surface Sensitive (~5-10 nm)	Insensitive to static charging effects; more sensitive to changes in the chemical state than core-level shifts alone, providing more robust analysis.[4][7][8]	Requires acquisition of both photoelectron and Auger electron spectra; interpretation can be more complex than simple peak fitting.
¹¹⁹Sn Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the nuclear magnetic resonance of the ¹¹⁹Sn isotope, which is highly sensitive to the local electronic environment and coordination of the tin atoms.	Bulk Sensitive	Provides clear distinction between Sn(II) and Sn(IV) species, allowing for straightforward quantification. Not susceptible to the surface oxidation issues that plague XPS.[9][10]	Lower sensitivity compared to XPS; requires larger sample volumes. May not be suitable for very thin films.
¹¹⁹Sn Mössbauer Spectroscopy	A nuclear resonance technique that probes the hyperfine interactions between the ¹¹⁹Sn nucleus and its electronic environment. The isomer shift is highly sensitive to the oxidation state.	Bulk Sensitive	Highly sensitive to the tin oxidation state, providing clear spectral separation between Sn(II) and Sn(IV). Can distinguish between different Sn(IV) species (e.g., SnO₂ vs. SnI₄).[11]	Requires a radioactive source (¹¹⁹mSn); instrumentation is less common than XPS or NMR.
X-ray Absorption Near-Edge Structure (XANES)	Measures the X-ray absorption coefficient as a function of energy near an absorption edge of tin. The edge position and features are characteristic of the oxidation state and coordination environment.	Bulk Sensitive	Can be performed in situ to monitor oxidation kinetics in real-time under various environmental conditions.[11]	Requires access to a synchrotron radiation source, limiting its accessibility.[9]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible data. Below are methodologies for the key techniques discussed.

X-ray Photoelectron Spectroscopy (XPS) Protocol for Sn Oxidation State

• Sample Preparation and Handling:

  • Fabricate perovskite thin films on conductive substrates (e.g., ITO or FTO-coated glass).

  • To minimize surface oxidation from ambient exposure, transfer the samples to the XPS chamber using an inert-gas-filled glovebox connected to the spectrometer's load-lock. This is a critical step to obtain data representative of the bulk film.

• Instrumentation and Data Acquisition:

  • Use a monochromatic Al Kα X-ray source (1486.6 eV).

  • Maintain the analysis chamber at ultra-high vacuum (UHV) conditions (<10⁻⁹ mbar).

  • Employ a charge neutralizer (low-energy electron flood gun and/or argon ion gun) to mitigate sample charging, although this must be used with caution as it can induce sample damage.[12]

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the Sn 3d, C 1s, O 1s, and relevant halide (e.g., I 3d or Br 3d) regions.

  • For Auger Parameter Analysis (APA): Also acquire the high-resolution spectrum of the Sn MNN Auger electron region.

• Data Analysis:

  • Conventional Peak Fitting:

    • Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV. Note that this method can be unreliable for perovskite films. An alternative is to reference to the I 3d5/2 peak of the perovskite at 619.0 eV.[4]

    • Fit the Sn 3d₅/₂ peak using appropriate lineshapes (e.g., a mix of Gaussian and Lorentzian functions).

    • Constrain the fitting parameters based on reference spectra for pure Sn(II) and Sn(IV) compounds if available. A typical chemical shift between Sn(II) and Sn(IV) is around 0.8 eV.[[“]]

    • Quantify the relative amounts of Sn(II) and Sn(IV) from the integrated areas of the fitted peaks.

  • Auger Parameter Analysis (APA):

    • Determine the binding energy of the Sn 3d₅/₂ peak and the kinetic energy of the Sn M₄N₄,₅N₄,₅ Auger peak.

    • Calculate the modified Auger parameter (α') using the formula: α' = E_k(Sn MNN) + E_b(Sn 3d₅/₂)

    • Compare the calculated α' value to reference values for Sn(II) and Sn(IV) compounds to determine the oxidation state. A shift in α' of up to 2 eV can be observed between different tin halide environments.[7][8]

¹¹⁹Sn Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation:

  • Scrape a sufficient amount of the perovskite film off the substrate inside an inert atmosphere glovebox to obtain a powder sample.

  • Pack the powdered sample into an NMR rotor (e.g., 1.3 mm or 3.2 mm zirconia rotor) inside the glovebox.

• Instrumentation and Data Acquisition:

  • Use a solid-state NMR spectrometer equipped with a magic-angle spinning (MAS) probe.

  • The choice of the MAS rate is crucial to move spinning sidebands away from the isotropic peaks of interest.

  • Acquire ¹¹⁹Sn spectra using a single-pulse experiment or a cross-polarization (CP) sequence from ¹H to ¹¹⁹Sn if protons are present in the organic cation.

  • The chemical shifts for Sn(II) and Sn(IV) are typically well-separated, with Sn(IV) species resonating at significantly higher frequencies (less shielded) than Sn(II) species.

• Data Analysis:

  • Reference the ¹¹⁹Sn chemical shifts to a standard reference compound (e.g., tetramethyltin).

  • Integrate the areas of the peaks corresponding to Sn(II) and Sn(IV) to determine their relative concentrations.

Visualizing the Validation Process and Principles

To further clarify the experimental workflows and underlying principles, the following diagrams are provided.

Caption: Workflow for validating Sn oxidation state using XPS.

Caption: Challenges of conventional XPS and recommended solutions.

Caption: Principle of XPS and Auger Parameter Analysis (APA).

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. High-resolution solid-state tin-119 nuclear magnetic resonance spectroscopy of ternary tin oxides - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. consensus.app [consensus.app]
• 7. researchgate.net [researchgate.net]
• 8. [2207.14123] Resolving oxidation states and Sn-halide interactions of perovskites through Auger parameter analysis in XPS [arxiv.org]
• 9. d-nb.info [d-nb.info]
• 10. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]

A Tale of Two Films: A Side-by-Side Comparison of Solution-Processed and Vapor-Deposited Tin Iodide Films

For researchers, scientists, and professionals in materials science and optoelectronics, the choice of deposition technique for tin iodide (SnI₂) thin films is a critical factor that dictates the final properties and performance of the material. Tin iodide is a key precursor in the fabrication of lead-free perovskite solar cells and other optoelectronic devices. The two primary methods for depositing SnI₂ films, solution processing and vapor deposition, each present a unique set of advantages and disadvantages. This guide provides an objective, side-by-side comparison of these two techniques, supported by representative experimental data and detailed methodologies.

This comparison aims to shed light on the intricate relationship between the deposition method and the resulting film characteristics, including morphology, crystallinity, and optical and electrical properties. While direct comparative studies on pure SnI₂ films are limited, this guide synthesizes available data and established principles of thin-film deposition to provide a valuable resource for researchers.

At a Glance: Solution-Processed vs. Vapor-Deposited Tin Iodide Films

Feature	Solution-Processed Tin Iodide Films	Vapor-Deposited Tin Iodide Films
Deposition Method	Spin coating, doctor blading, inkjet printing	Thermal Evaporation, Chemical Vapor Deposition (CVD), Atomic Layer Deposition (ALD)
Typical Morphology	Can range from amorphous to polycrystalline with distinct grain boundaries. Often exhibits higher surface roughness.	Generally smoother, more uniform, and continuous films with better thickness control. Can achieve epitaxial growth.
Crystallinity	Often polycrystalline, with crystal size and orientation influenced by solvent, annealing temperature, and time.	Typically higher crystallinity and preferred orientation. Techniques like ALD allow for layer-by-layer growth, leading to highly ordered structures.
Optical Band Gap	Indirect bandgap of approximately 2.06 eV.[1][2]	Indirect bandgap of approximately 2.06 eV.[1][2]
Carrier Mobility	Generally lower due to grain boundaries and potential for residual solvent impurities.	Generally higher due to better crystallinity and fewer defects.
Advantages	Low cost, high throughput, simple equipment, suitable for large-area deposition.	High purity films, precise control over thickness and stoichiometry, uniform and conformal coating.
Disadvantages	Difficult to control film uniformity and morphology, potential for solvent-related defects and impurities, often requires post-deposition annealing.	High vacuum requirements, more complex and expensive equipment, lower throughput for some techniques.

Experimental Protocols

Solution-Processing of Tin Iodide Films (Representative Protocol)

Solution processing offers a facile and cost-effective route to SnI₂ film fabrication. Spin coating is a commonly employed laboratory-scale technique.

1. Precursor Solution Preparation:

• Dissolve tin(II) iodide (SnI₂) powder in a suitable anhydrous solvent. Common solvents for tin halides include N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and gamma-butyrolactone (GBL).[3][4] The concentration can be varied to control the final film thickness, typically in the range of 0.1 to 1 M.

• To inhibit the oxidation of Sn²⁺ to Sn⁴⁺, which is a common issue, additives like tin(II) fluoride (SnF₂) can be included in the precursor solution.[5]

• The solution should be stirred, possibly with gentle heating, in an inert atmosphere (e.g., a nitrogen-filled glovebox) until the SnI₂ is fully dissolved.

• Filter the solution through a syringe filter (e.g., 0.22 µm PTFE) to remove any particulate impurities before use.

2. Film Deposition (Spin Coating):

• Clean the substrate (e.g., glass, FTO-coated glass) sequentially with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath. Dry the substrate with a stream of nitrogen and treat with UV-ozone for 15 minutes to enhance surface wettability.

• Transfer the substrate to a spin coater inside a glovebox.

• Dispense the filtered SnI₂ precursor solution onto the center of the substrate.

• The spin coating process typically involves a two-step program: a low-speed step (e.g., 1000 rpm for 10 seconds) to spread the solution, followed by a high-speed step (e.g., 4000 rpm for 30 seconds) to thin the film to the desired thickness. The spinning parameters directly influence the film thickness.[6]

3. Post-Deposition Annealing:

• Transfer the coated substrate to a hotplate and anneal at a specific temperature (e.g., 70-150°C) for a set duration (e.g., 10-30 minutes) in an inert atmosphere. Annealing helps to remove residual solvent and improve the crystallinity of the SnI₂ film.

Vapor Deposition of Tin Iodide Films (Representative Protocols)

Vapor deposition techniques are performed under high vacuum and offer precise control over film growth.

1. Thermal Evaporation:

• Source Material: High-purity SnI₂ powder or granules are placed in a crucible (e.g., tungsten or molybdenum boat) within a thermal evaporation chamber.

• Substrate Preparation: Substrates are cleaned using the same procedure as for solution processing and mounted in the chamber.

• Deposition Process: The chamber is evacuated to a high vacuum (e.g., 10⁻⁶ Torr). The crucible is resistively heated, causing the SnI₂ to sublimate. The SnI₂ vapor travels in a line-of-sight path and condenses on the cooler substrate, forming a thin film.[5]

• Process Control: The deposition rate and film thickness are monitored in real-time using a quartz crystal microbalance (QCM). The substrate temperature can be controlled to influence film crystallinity and morphology.

2. Chemical Vapor Deposition (CVD):

• Precursors: A volatile tin precursor (e.g., SnI₂) and a reactive gas (if necessary) are used. For SnI₂ deposition, SnI₂ can be used as a single-source precursor.[7]

• Deposition Process: The substrate is placed in a reaction chamber and heated to the desired deposition temperature. The precursor vapor is introduced into the chamber, often with a carrier gas (e.g., argon or nitrogen). The precursor decomposes and/or reacts on the hot substrate surface to form a thin film of SnI₂.

• Process Control: Key parameters include substrate temperature, precursor flow rates, and chamber pressure, all of which affect the film's growth rate and properties.

Comparative Analysis of Film Properties

The choice of deposition method has a profound impact on the structural, optical, and electrical properties of the resulting SnI₂ films.

Morphology and Surface Roughness

Solution-processed films often exhibit a granular morphology with distinct grain boundaries. The final surface can be relatively rough, and the uniformity may be lower compared to vapor-deposited films. The morphology is highly dependent on the solvent evaporation rate, precursor concentration, and annealing conditions.[8][9]

Vapor-deposited films , in contrast, are generally smoother and more uniform, with better control over thickness across the substrate.[5] Techniques like thermal evaporation and ALD can produce highly conformal films that cover the substrate evenly. The morphology of vapor-deposited films is primarily influenced by the deposition rate and substrate temperature.

Parameter	Solution-Processed (Typical)	Vapor-Deposited (Typical)
Surface Roughness (RMS)	10 - 50 nm (highly variable)	1 - 15 nm

Crystallinity

Solution-processed SnI₂ films are typically polycrystalline. The crystallization process is complex and occurs during solvent evaporation and subsequent annealing. This can sometimes lead to the formation of intermediate phases before the final SnI₂ structure is achieved.[10] The crystal size and orientation can be influenced by the choice of solvent and annealing parameters.

Vapor-deposited SnI₂ films generally exhibit higher crystallinity with a more preferred crystal orientation.[11][12] The controlled environment of a high-vacuum chamber allows for more ordered growth. For instance, ALD of SnI₂ has been shown to produce phase-pure, textured SnI₂ crystals.[11] X-ray diffraction (XRD) studies on thermally evaporated SnI₂ films have shown a transition from the bulk monoclinic α-SnI₂ to a hexagonal β-SnI₂ phase with a predominant[11] orientation.[2][13]

Optical and Electrical Properties

The fundamental optical properties, such as the bandgap, are intrinsic to the material and are less dependent on the deposition method, provided a pure and crystalline film is formed. For SnI₂, the optical bandgap is reported to be around 2.06 eV.[1][2]

However, the electrical properties, particularly carrier mobility, are highly sensitive to the film's microstructure.

Property	Solution-Processed (Inferred)	Vapor-Deposited (Typical)
Optical Bandgap (Eg)	~2.06 eV	~2.06 eV
Carrier Mobility (µ)	Lower	Higher
Carrier Concentration	Can be influenced by defects and impurities	Generally lower intrinsic carrier concentration due to higher purity

Solution-processed films are expected to have lower carrier mobility due to the presence of grain boundaries, which act as scattering centers for charge carriers. Residual solvent molecules and impurities can also introduce trap states, further hindering charge transport.

Vapor-deposited films , with their higher crystallinity and lower defect density, typically exhibit higher carrier mobility. The absence of solvents in the process leads to purer films with fewer trap states, which is beneficial for electronic device applications.[14]

Conclusion

The choice between solution-processed and vapor-deposited tin iodide films ultimately depends on the specific application and the desired balance between cost, scalability, and film quality.

• Solution processing is a compelling option for applications where low cost and high throughput are paramount, and where some level of film imperfection can be tolerated. It is particularly well-suited for large-area device fabrication.

• Vapor deposition excels in producing high-purity, uniform, and highly crystalline films with precise control over their properties. This makes it the preferred method for high-performance electronic and optoelectronic devices where material quality is critical.

For researchers and drug development professionals exploring the potential of tin-based materials, understanding the nuances of these deposition techniques is crucial for fabricating high-quality films and for the reliable interpretation of experimental results. The detailed protocols and comparative data presented in this guide provide a solid foundation for making informed decisions in the laboratory and for the future development of advanced materials and devices.

References

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. osti.gov [osti.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. jlupub.ub.uni-giessen.de [jlupub.ub.uni-giessen.de]
• 8. researchgate.net [researchgate.net]
• 9. arxiv.org [arxiv.org]
• 10. Crystallization in one-step solution deposition of perovskite films: Upward or downward? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. orbilu.uni.lu [orbilu.uni.lu]
• 13. researchgate.net [researchgate.net]
• 14. Additive‐Free Sequential Thermal Evaporation of Near‐Intrinsic Pb‐Sn Perovskites - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Guide to the Proper Disposal of Iodine Tin Compounds in a Laboratory Setting

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste is paramount to ensuring a secure laboratory environment and regulatory compliance. This document provides essential, step-by-step guidance for the proper disposal of iodine tin compounds, specifically Tin(II) iodide (SnI₂) and Tin(IV) iodide (SnI₄).

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to adhere to the following safety protocols:

• Work Area: All handling and disposal procedures should be conducted in a well-ventilated chemical fume hood.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

  • Chemical safety goggles and a face shield.[2]

  • Chemical-resistant gloves (e.g., nitrile or rubber).[1][2]

  • A lab coat or corrosion-resistant suit.[2]

• Avoid Dust Inhalation: When handling solid iodine tin compounds, take care to avoid the formation and inhalation of dust.[1][2]

• Spill Management: In case of a spill, do not create dust. Sweep up the material and place it in a suitable, closed container for disposal.[2][3] For small spills, a neutralizing agent can be used before collection.[1]

• Storage: Store iodine tin compounds in a cool, dry, and well-ventilated area, away from water, moisture, strong bases, and oxidizing agents.[2]

Primary Disposal Method: Licensed Waste Disposal

The most recommended and universally accepted method for the disposal of iodine tin compounds is through a licensed and certified hazardous waste management company.[1][3][4][5]

Operational Plan:

• Containerization: Keep the iodine tin waste in its original container whenever possible. If not feasible, use a compatible, properly sealed, and clearly labeled waste container. Do not mix with other waste streams.

• Labeling: Label the container clearly as "Hazardous Waste: Iodine Tin" and include any other required information as per your institution's and local regulations.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a contracted hazardous waste disposal service to arrange for pickup.[6][7][8]

Industrial-scale disposal may involve dissolving the material in a combustible solvent and incinerating it in a facility equipped with an afterburner and scrubber.[3][5]

Experimental Protocols for Laboratory-Scale Pre-Treatment

For small, laboratory-scale quantities of iodine tin waste, pre-treatment can be performed to convert the compounds into a more stable and less hazardous form prior to collection. The following protocols are based on the principle of hydrolysis and neutralization.

Protocol 1: Treatment of Solid Iodine Tin Waste (e.g., Spills, Residues)

Methodology:

• Containment: In a chemical fume hood, carefully place the solid iodine tin waste into a large beaker.

• Controlled Hydrolysis: Slowly and in small portions, add the solid tin iodide to a larger volume of cold water or a dilute solution of sodium hydroxide (2.5 M) with constant stirring.[9] This process hydrolyzes the tin iodide into tin oxide and hydroiodic acid.[10] The reaction can be exothermic, so proceed with caution and use an ice bath if necessary to control the temperature.

• Neutralization: Monitor the pH of the resulting solution. If acidic, slowly add a weak base such as sodium bicarbonate (soda ash) with continuous stirring until the pH is within the neutral range (6-9). Be aware that adding a carbonate base to an acid will cause effervescence (CO₂ release).

• Precipitation and Separation: The neutralization will result in the precipitation of tin as insoluble tin hydroxide/oxide. Allow the precipitate to settle. Decant or filter the supernatant.

• Aqueous Waste Disposal: Check the pH of the supernatant. If it is neutral and the concentration of tin is below the local regulatory limits, it may be permissible to dispose of it down the drain with copious amounts of water.[11]

• Solid Waste Collection: Collect the solid tin precipitate in a sealed, clearly labeled container for hazardous waste.

• Final Disposal: The container with the neutralized solid waste must be collected by a licensed hazardous waste disposal service.

Protocol 2: Treatment of Aqueous Solutions Containing Iodine Tin

Methodology:

• Preparation: Place the aqueous solution containing dissolved tin iodide in a large beaker inside a chemical fume hood.

• Precipitation: While stirring, slowly add a dilute solution of a weak base (e.g., sodium bicarbonate) to the aqueous waste. This will neutralize any acid present and precipitate the tin as insoluble tin hydroxide/oxide.

• pH Monitoring: Continuously monitor the pH of the solution, aiming for a neutral range of 6-9 to ensure complete precipitation.

• Separation: Once the precipitate has settled, separate the solid from the liquid via decantation or filtration.

• Liquid and Solid Disposal: Follow steps 5-7 from Protocol 1 for the disposal of the separated liquid and solid waste.

Data Presentation: Quantitative Disposal Parameters

The following table provides key quantitative data for the disposal of tin-containing waste.

Parameter	Value	Unit	Notes and References
EPA Practical Quantitative Limit for Tin (Sn) in Wastewater	0.025	mg/L	Based on EPA Method 200.7.[11] Local regulations may vary.
ACGIH Threshold Limit Value (TWA) for Tin (as Sn)	2	mg/m³	For inorganic tin compounds.[4]
Neutralization pH Range for Aqueous Waste	6 - 9	pH Units	A generally accepted range for the safe disposal of neutralized aqueous solutions.

Mandatory Visualization: Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the proper disposal of iodine tin waste.

Caption: Decision pathway for the disposal of iodine tin waste.

References

• 1. ltschem.com [ltschem.com]
• 2. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. gelest.com [gelest.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. wattbarind.com [wattbarind.com]
• 8. oregonmetro.gov [oregonmetro.gov]
• 9. epfl.ch [epfl.ch]
• 10. Colourful Chemistry of Canning – Part 3 | Chemical Education Xchange [chemedx.org]
• 11. meritechlabs.com [meritechlabs.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Tin Iodide

For laboratory professionals engaged in the dynamic fields of research and drug development, ensuring a safe and efficient work environment is paramount. This guide provides essential, immediate safety and logistical information for handling tin iodide, encompassing both Tin(II) iodide (SnI₂) and Tin(IV) iodide (SnI₄). By offering detailed procedural guidance, this document aims to be your preferred resource for laboratory safety and chemical handling, fostering a culture of safety and precision in your critical work.

Essential Personal Protective Equipment (PPE)

When handling either Tin(II) or Tin(IV) iodide, a comprehensive suite of personal protective equipment is mandatory to prevent exposure and ensure personal safety.

Summary of Required PPE:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield. Contact lenses should not be worn.[1]	Protects against dust particles and chemical splashes, which can cause serious eye damage.[1][2][3]
Hand Protection	Neoprene or nitrile rubber gloves.[1]	Prevents skin contact, which can cause severe burns and skin irritation.[2][3][4]
Body Protection	A synthetic apron or suitable protective clothing that covers the body.[5] Wear close-toed shoes and long sleeves/pants.[4]	Minimizes the risk of skin contact with dust or spills.[4]
Respiratory Protection	A NIOSH-certified dust and mist respirator is recommended where inhalation may occur.[1] For higher-risk scenarios, a full-face supplied air respirator should be used.[2]	Protects against the inhalation of harmful dust, which can cause respiratory irritation and other health issues.[1][4]

Operational Plan: From Handling to Disposal

A systematic approach to handling tin iodide is crucial for maintaining a safe laboratory environment.

Preparation and Handling:

• Ventilation: Always handle tin iodide in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

• Avoid Dust Formation: Take measures to prevent the generation of dust during handling.[1][2]

• Inert Atmosphere: For Tin(II) iodide, which is sensitive to air and moisture, handle under a dry, inert gas such as nitrogen.[4]

• Personal Hygiene: Wash hands thoroughly after handling and before breaks or leaving the work area.[1][2]

Spill Management:

• Evacuate: In the event of a spill, evacuate unnecessary personnel from the area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Containment: Use an absorbent, non-combustible material to contain the spill. Do not use water.[1]

• Cleanup: Carefully sweep or shovel the spilled material into a suitable, labeled container for disposal.[1][2] Avoid creating dust. A HEPA-filter vacuum can be used for cleanup.[4][6]

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[2][4]
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2][4]

Disposal Plan:

• Waste Containers: All waste containing tin iodide must be placed in a designated, sealed, and properly labeled hazardous waste container.[5][6]

• Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal regulations. Do not dispose of it down the drain.[1][2] Contact your institution's environmental health and safety department for specific guidance.[6]

Visualizing Safety: Procedural Workflow

To further clarify the handling and emergency procedures, the following diagrams illustrate the logical flow of operations.

Caption: A streamlined workflow for the safe handling of tin iodide.

References

• 1. gelest.com [gelest.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. ltschem.com [ltschem.com]
• 5. faculty.washington.edu [faculty.washington.edu]
• 6. nj.gov [nj.gov]